4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine chemical structure and properties
Executive Summary 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine (CAS 959430-78-5) is a specialized heterocyclic scaffold utilized primarily in the synthesis of bioactive small molecules. Belonging to the pyrazolo[3,4-d]...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine (CAS 959430-78-5) is a specialized heterocyclic scaffold utilized primarily in the synthesis of bioactive small molecules. Belonging to the pyrazolo[3,4-d]pyrimidine class—isosteres of purines—this compound serves as a critical intermediate for developing ATP-competitive kinase inhibitors (targeting Src, Hck, and Fgr kinases) and adenosine receptor antagonists. Its reactivity is defined by the electrophilic C4-chlorine atom, which undergoes facile nucleophilic aromatic substitution (
), allowing for rapid diversification of the scaffold.
Chemical Architecture & Identity
The molecule features a fused 5,6-bicyclic system where a pyrazole ring is fused to a pyrimidine ring. The N-1 position is substituted with a propyl chain, imparting lipophilicity, while the C4 position holds a reactive chlorine atom.
Table 1: Chemical Identity & Key Parameters[1]
Property
Data
IUPAC Name
4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine
CAS Number
959430-78-5
Molecular Formula
Molecular Weight
196.64 g/mol
SMILES
CCCN1N=CC2=C1C(Cl)=NC=N2
Physical State
Solid (Low-melting crystalline solid or powder)
Solubility
Soluble in DMSO, DMF, DCM, Chloroform; sparingly soluble in water.[1]
Storage
-20°C (Desiccated); Hydrolysis-sensitive over long periods.
Synthetic Pathways
Synthesis of 4-chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine can be achieved through two primary strategies: Cyclocondensation (De Novo) or Direct Alkylation . The cyclocondensation route is preferred for ensuring regiochemical purity at the N-1 position.
This method builds the pyrazole ring onto a pre-existing pyrimidine precursor using propylhydrazine. It avoids the regioselectivity issues (N1 vs. N2 isomers) common in direct alkylation.
Dissolve 4,6-dichloropyrimidine-5-carboxaldehyde (1.0 eq) in ethanol at
.
Slowly add propylhydrazine (1.05 eq) and triethylamine (1.1 eq) dropwise.
The intermediate hydrazone forms initially.
Allow the mixture to warm to room temperature (or gently reflux) to induce cyclization.
Purification: The product precipitates or is extracted with DCM. Recrystallize from ethanol/water.
Method B: Direct Alkylation (Non-Selective)
Alkylation of the parent 4-chloro-1H-pyrazolo[3,4-d]pyrimidine often yields a mixture of N-1 (major) and N-2 (minor) isomers, requiring difficult chromatographic separation.
Visualization: Synthetic Workflow
Caption: Figure 1. Regioselective synthesis via condensation of dichloropyrimidine-aldehyde with propylhydrazine.
Reactivity Profile: The C4 "Hot Spot"
The utility of this scaffold lies in the high reactivity of the chlorine atom at position 4. It acts as an excellent leaving group for Nucleophilic Aromatic Substitution (
) .
Mechanistic Insight
The pyrimidine ring is electron-deficient, making C4 highly susceptible to nucleophilic attack. The fused pyrazole ring further withdraws electron density.
Nucleophiles: Primary/secondary amines, anilines, thiols, and alkoxides.
Conditions: typically require a base (DIPEA,
) in polar aprotic solvents (DMF, DMSO, NMP) or alcohols (n-Butanol) at elevated temperatures ().
Key Reaction: Synthesis of Kinase Inhibitor Cores
Reaction with substituted anilines (e.g., 3-iodoaniline, 4-phenoxyaniline) yields the 4-amino-aryl core common in Src-family kinase inhibitors (e.g., PP1, PP2 analogs).
Standard
Protocol:
Charge: 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine (1.0 eq) and the amine nucleophile (1.1 eq).
Solvent: n-Butanol or Isopropanol.
Base: DIPEA (2.0 eq) (Optional if amine is non-volatile; acid scavenger).
Reflux: Heat to
for 2–4 hours. Monitor by TLC/LCMS.
Workup: Cool to precipitate the product or evaporate solvent and purify via flash chromatography.
Visualization: Reactivity Pathways
Caption: Figure 2. Divergent synthesis from the C4-chloro scaffold via Nucleophilic Aromatic Substitution.
Applications in Drug Discovery
Kinase Inhibition (Src Family)
The 1-substituted-pyrazolo[3,4-d]pyrimidine scaffold is a bioisostere of the adenine ring of ATP.
Mechanism: It binds to the ATP-binding pocket of tyrosine kinases.
Selectivity: The substituent at N-1 (propyl group) projects into the hydrophobic pocket (gatekeeper region), influencing selectivity against other kinases like EGFR or CDK.
Example: Derivatives of this scaffold are investigated for inhibiting Fgr and Hck kinases, which are implicated in Acute Myeloid Leukemia (AML).
Adenosine Receptor Antagonists
Substitutions at the C4 and C6 positions of this scaffold modulate affinity for
, , and adenosine receptors. The propyl group at N-1 is often optimized to fit specific hydrophobic clefts in the GPCR transmembrane domain.
Safety & Handling
Hazards: Classified as Irritant . Causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).
Handling: Use in a fume hood. Wear nitrile gloves and safety glasses.
Stability: Stable under normal conditions but sensitive to moisture over prolonged storage. Store under inert gas (Nitrogen/Argon) at
for long-term stability.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 221095, 4-Chloro-1H-pyrazolo[3,4-d]pyrimidine. Retrieved from [Link]
Haggarty, S. J., et al. (2003).Dissecting cellular processes using small molecules: identification of colchicine-like, microtubule-destabilizing agents. Chemistry & Biology. (Contextual reference for pyrazolopyrimidine scaffold utility).
Bastian, J. A., et al. (2007).Substituted Pyrazolopyrimidines. US Patent Application US20070281949A1. (Describes synthesis of 1-alkyl analogs).
Bellur, E., et al. (2013).Synthesis of 1,4-Disubstituted Pyrazolo[3,4-d]pyrimidines from 4,6-Dichloropyrimidine-5-carboxaldehyde. Synthesis, 45(13), 1791-1806. (Primary reference for regioselective synthesis).
The Strategic Role of 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine in Kinase Inhibitor Design: A Technical Guide
Executive Summary As modern drug discovery pivots toward highly selective kinase inhibitors for neurodegenerative and oncological indications, the pyrazolo[3,4-d]pyrimidine scaffold has emerged as a privileged, adenine-m...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
As modern drug discovery pivots toward highly selective kinase inhibitors for neurodegenerative and oncological indications, the pyrazolo[3,4-d]pyrimidine scaffold has emerged as a privileged, adenine-mimetic pharmacophore [1]. Specifically, 4-chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine (CAS: 959430-78-5) serves as a critical, versatile intermediate [2].
As an Application Scientist, I approach this molecule not just as a chemical structure, but as a modular tool. The 1-propyl substitution dictates the compound's orientation within the hydrophobic pocket of a kinase’s ATP-binding site, while the 4-chloro moiety provides an ideal electrophilic center for late-stage diversification via nucleophilic aromatic substitution (SNAr). This guide deconstructs the physicochemical properties, synthetic workflows, and analytical validation required to utilize this core intermediate effectively.
Physicochemical Profiling & Structural Analysis
Understanding the baseline properties of CAS 959430-78-5 is essential for optimizing reaction conditions, particularly in the anhydrous environments required for downstream cross-coupling or SNAr reactions [2].
Property
Value
CAS Registry Number
959430-78-5
IUPAC Name
4-chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine
Molecular Formula
C8H9ClN4
Molecular Weight
196.64 g/mol
SMILES
CCCN1N=CC2=C(Cl)N=CN=C21
Physical State
Solid (typically off-white to pale yellow powder)
Mechanistic Role in Kinase Inhibition
The pyrazolo[3,4-d]pyrimidine core is a bioisostere of the adenine ring of ATP. When incorporated into ATP-competitive inhibitors, the nitrogen atoms of the pyrimidine ring form critical hydrogen bonds with the hinge region of kinases such as Glycogen Synthase Kinase 3β (GSK3β) and Cyclin-Dependent Kinase 5 (CDK5) [1].
Causality of the 1-Propyl Group: The addition of the 1-propyl chain is not arbitrary. It is strategically selected to occupy the hydrophobic ribose-binding pocket of the kinase. This aliphatic extension enhances both binding affinity and selectivity over other kinases that possess smaller or more polar corresponding pockets.
Causality of the 4-Chloro Group: The chlorine atom at the C4 position is highly activated by the electron-withdrawing nature of the adjacent pyrimidine nitrogens. This allows for rapid, high-yielding displacement by various anilines or amines to generate the final active pharmaceutical ingredients (APIs) without requiring harsh conditions that might degrade the core scaffold.
Figure 1: Mechanism of action for pyrazolopyrimidine-derived inhibitors targeting GSK3β/CDK5 in neurodegeneration.
Synthetic Methodologies & Experimental Protocols
The synthesis of 4-chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine requires precise control over regioselectivity. Alkylation of the 1H-precursor typically yields a mixture of N1 and N2 isomers. The N1 isomer is the thermodynamically favored and biologically relevant target[1].
Figure 2: Synthetic workflow highlighting the sequence of chlorination, N-alkylation, and regiomer resolution.
Protocol: Regioselective N-Alkylation
Note: This protocol is adapted from established patent literature for substituted pyrazolopyrimidines [1].
Preparation: In a flame-dried round-bottom flask under an inert argon atmosphere, dissolve 4-chloro-1H-pyrazolo[3,4-d]pyrimidine (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF) to achieve a 0.2 M concentration.
Causality: Anhydrous conditions are critical to prevent the hydrolysis of the sensitive 4-chloro group back to the corresponding tautomeric pyrimidinone.
Base Addition: Add Cesium Carbonate (Cs2CO3, 1.5 eq) at 0 °C.
Causality: Cs2CO3 provides a "soft" basic environment. The large cesium counterion enhances the solubility and reactivity of the pyrazole anion, favoring N1 over N2 alkylation compared to smaller, harder counterions like sodium (Na+) or potassium (K+).
Alkylation: Dropwise add 1-iodopropane (1.2 eq). Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature for 4-6 hours.
Quenching & Extraction: Quench the reaction with ice-cold water to precipitate the product, or extract with Ethyl Acetate (EtOAc). Wash the organic layer with brine (3x) to remove residual DMF.
Purification: Purify via silica gel flash chromatography using a Hexanes/EtOAc gradient. The N1 isomer (CAS 959430-78-5) typically elutes faster than the more polar N2 isomer.
Analytical Validation (Self-Validating System)
To ensure the integrity of the synthesized batch, the experimental protocol must be a self-validating system. You cannot rely on 1D 1H NMR alone to confirm the success of the regioselective alkylation.
Regiochemical Assignment via 2D NMR: 1D 1H NMR is insufficient to definitively distinguish the N1-propyl from the N2-propyl isomer. You must utilize 2D NOESY (Nuclear Overhauser Effect Spectroscopy). A spatial correlation (cross-peak) between the protons of the propyl chain (specifically the N-CH2 group) and the C3-H proton of the pyrazole ring definitively confirms the N1-alkylation. If the alkylation occurred at N2, the NOE cross-peak to C3-H would be absent or significantly weaker.
Mass Spectrometry: LC-MS (ESI+) should display the characteristic isotopic pattern of a mono-chlorinated compound. Due to the natural abundance of 35Cl and 37Cl, you must observe the M and M+2 peaks in a 3:1 ratio at m/z 197.1 and 199.1 [M+H]+, respectively.
References
Substituted pyrazolopyrimidines (Patent US20070281949A1). Google Patents. Details the synthesis of 4-chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine and its application as an intermediate for GSK3 and CDK5 inhibitors.
Foundational
The Strategic Evolution of 4-Chloro-1H-pyrazolo[3,4-d]pyrimidine in Modern Drug Discovery: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals The 4-chloro-1H-pyrazolo[3,4-d]pyrimidine scaffold has emerged as a privileged structure in medicinal chemistry, serving as a versatile building block for a...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
The 4-chloro-1H-pyrazolo[3,4-d]pyrimidine scaffold has emerged as a privileged structure in medicinal chemistry, serving as a versatile building block for a new generation of targeted therapeutics. Its structural resemblance to adenine allows it to effectively compete for the ATP-binding sites of various kinases, making it a cornerstone for the development of potent and selective inhibitors. This guide provides an in-depth exploration of the synthesis, structure-activity relationships (SAR), and therapeutic applications of its derivatives, with a focus on their role in oncology.
The Pyrazolo[3,4-d]pyrimidine Core: A Privileged Scaffold
The pyrazolo[3,4-d]pyrimidine core is a bioisostere of the naturally occurring purine ring system.[1][2] This inherent structural mimicry provides a strategic advantage in designing molecules that can interact with the ATP-binding pockets of a wide range of protein kinases. The 4-chloro substituent is a key reactive handle, enabling facile nucleophilic substitution and the introduction of diverse side chains to modulate potency, selectivity, and pharmacokinetic properties.[3][4] This adaptability has propelled the development of numerous derivatives with significant therapeutic potential.[1][5]
Synthetic Strategies: Building the Core and Its Derivatives
The construction of the 4-chloro-1H-pyrazolo[3,4-d]pyrimidine scaffold and its subsequent elaboration are critical steps in the drug discovery process. Several synthetic routes have been established, often starting from readily available pyrazole or pyrimidine precursors.
Synthesis of the Core Scaffold
A common and efficient method for the synthesis of the 4-chloro-1H-pyrazolo[3,4-d]pyrimidine core involves a two-step process starting from 5-amino-1H-pyrazole-4-carboxamide. This involves a cyclization reaction with urea, followed by chlorination.[6]
Experimental Protocol: Synthesis of 4,6-dichloro-1H-pyrazolo[3,4-d]pyrimidine [6]
Step 1: Cyclization to 1H-pyrazolo[3,4-d]pyrimidine-4,6-diol
A mixture of 5-amino-1H-pyrazole-4-carboxamide (1 equivalent) and urea (10 equivalents) is heated at 190°C for 2 hours.
The reaction mixture is then cooled, and the solid residue is treated with a 10% potassium hydroxide solution.
The solution is carefully acidified with dilute hydrochloric acid to a pH of 4-5.
The resulting precipitate is collected by filtration, washed with ice-water, and dried to yield 1H-pyrazolo[3,4-d]pyrimidine-4,6-diol as a white solid.
Step 2: Chlorination to 4,6-dichloro-1H-pyrazolo[3,4-d]pyrimidine
1H-pyrazolo[3,4-d]pyrimidine-4,6-diol (1 equivalent) is refluxed in phosphorus oxychloride (POCl3) at 110°C for 4 hours.
After cooling, the excess POCl3 is removed under reduced pressure.
The residue is carefully poured onto crushed ice with stirring.
The resulting precipitate is filtered, washed with water, and dried to afford 4,6-dichloro-1H-pyrazolo[3,4-d]pyrimidine.
Another strategy involves the reaction of 4,6-dichloropyrimidine-5-carboxaldehyde with various hydrazines to selectively generate 1-substituted 4-chloropyrazolo[3,4-d]pyrimidines.[7] The choice of reaction conditions, particularly the presence or absence of a base, is crucial for directing the reaction towards the desired product.[7]
Derivatization at the C4 Position
The chlorine atom at the C4 position is highly susceptible to nucleophilic aromatic substitution, allowing for the introduction of a wide array of functional groups. This is the most common point of diversification for this scaffold.
Experimental Protocol: General Procedure for C4-Amination [3]
To a solution of 4-chloro-1H-pyrazolo[3,4-d]pyrimidine (1 equivalent) in a suitable solvent such as absolute ethanol, add the desired aniline derivative (1.1 equivalents).
The reaction mixture is heated to reflux and monitored by TLC until the starting material is consumed.
Upon completion, the mixture is cooled, and the resulting precipitate is collected by filtration.
The solid is washed with a cold solvent (e.g., ethanol or diethyl ether) and dried to yield the corresponding 4-amino-1H-pyrazolo[3,4-d]pyrimidine derivative.
Therapeutic Applications: A Focus on Kinase Inhibition in Oncology
Derivatives of 4-chloro-1H-pyrazolo[3,4-d]pyrimidine have demonstrated significant potential as inhibitors of various protein kinases implicated in cancer progression.[5][8]
Multi-Kinase Inhibitors for Hematological Malignancies
A notable application of this scaffold is in the development of multi-kinase inhibitors targeting key drivers of acute myeloid leukemia (AML). Structure-activity relationship (SAR) studies have led to the discovery of compounds that potently inhibit both FMS-like tyrosine kinase 3 (FLT3) and Vascular Endothelial Growth Factor Receptor 2 (VEGFR2).[9][10]
One such compound, 1-(4-(1H-pyrazolo[3,4-d]pyrimidin-4-yloxy)phenyl)-3-(4-chloro-3-(trifluoromethyl)phenyl)urea, demonstrated complete tumor regression in an MV4-11 xenograft mouse model of AML. The SAR studies revealed that a 4-phenoxy linkage was generally more potent than a 4-anilino linkage for anti-AML activity.[9]
Targeting Solid Tumors: EGFR and Src Inhibition
The epidermal growth factor receptor (EGFR) is a well-established target in non-small cell lung cancer (NSCLC) and other solid tumors.[6][11][12] Several 1H-pyrazolo[3,4-d]pyrimidine derivatives have been designed as potent EGFR tyrosine kinase inhibitors (TKIs).[11][12] These compounds often feature a substituted aniline moiety at the C4 position, which occupies the hydrophobic region of the ATP-binding site.[12]
Furthermore, derivatives of this scaffold have been identified as inhibitors of Src kinase, a non-receptor tyrosine kinase involved in cancer cell proliferation, survival, and metastasis.[3]
Cyclin-Dependent Kinase (CDK) Inhibition
Cyclin-dependent kinases (CDKs) are crucial regulators of the cell cycle, and their dysregulation is a hallmark of cancer.[2][13] The pyrazolo[3,4-d]pyrimidine scaffold has been successfully employed to develop CDK2 inhibitors.[2][5][14] The structural similarity to the purine core of ATP allows these compounds to effectively block the kinase activity of CDKs, leading to cell cycle arrest and apoptosis.[2]
Structure-Activity Relationship (SAR) Insights
Systematic modifications of the 4-chloro-1H-pyrazolo[3,4-d]pyrimidine scaffold have provided valuable insights into the structural requirements for potent and selective kinase inhibition.
Position
Modification
Impact on Activity
Reference
N-1
Substitution with a methyl group
Generally maintained or slightly decreased potency compared to the unsubstituted analog.
The 4-chloro-1H-pyrazolo[3,4-d]pyrimidine scaffold continues to be a highly attractive starting point for the design of novel kinase inhibitors. Future research will likely focus on:
Improving Selectivity: Fine-tuning substitutions to achieve greater selectivity for specific kinases, thereby reducing off-target effects and improving the therapeutic index.
Overcoming Drug Resistance: Designing next-generation inhibitors that can overcome acquired resistance mechanisms to existing therapies.
Exploring New Targets: Expanding the application of this scaffold to other kinase targets and therapeutic areas beyond oncology.
Visualizations
Signaling Pathway Inhibition
Caption: Inhibition of key oncogenic signaling pathways by 4-Chloro-1H-pyrazolo[3,4-d]pyrimidine derivatives.
General Synthetic Workflow
Caption: General workflow for the discovery of drug candidates based on the 4-Chloro-1H-pyrazolo[3,4-d]pyrimidine scaffold.
References
Structure-activity relationship studies of pyrazolo[3,4-d]pyrimidine derivatives leading to the discovery of a novel multikinase inhibitor that potently inhibits FLT3 and VEGFR2 and evaluation of its activity against acute myeloid leukemia in vitro and in vivo. PubMed. Available at: [Link]
Structure–Activity Relationship Studies of Pyrazolo[3,4-d]pyrimidine Derivatives Leading to the Discovery of a Novel Multikinase Inhibitor That Potently Inhibits FLT3 and VEGFR2 and Evaluation of Its Activity against Acute Myeloid Leukemia in Vitro and in Vivo. ACS Publications. Available at: [Link]
Selective Synthesis of 1-Substituted 4-Chloropyrazolo[3,4-d]pyrimidines. Organic Letters. Available at: [Link]
Novel Pyrazolo[3,4-d]pyrimidine Derivatives as Potential Antitumor Agents: Exploratory Synthesis, Preliminary Structure-Activity Relationships, and in Vitro Biological Evaluation. MDPI. Available at: [Link]
Structure–Activity Relationship Studies of Pyrazolo[3,4-d]pyrimidine Derivatives Leading to the Discovery of a Novel Multikinase Inhibitor That Potently Inhibits FLT3 and VEGFR2 and Evaluation of Its Activity against Acute Myeloid Leukemia in Vitro and in Vivo. Journal of Medicinal Chemistry. Available at: [Link]
Synthesis of 4, 6-dichloro-1H-pyrazolo [3, 4-d] pyrimidine. Clausius Scientific Press. Available at: [Link]
Targeting tumor cells with pyrazolo[3,4-d]pyrimidine scaffold: A literature review on synthetic approaches, structure activity relationship, structural and target-based mechanisms. Arabian Journal of Chemistry. Available at: [Link]
Synthesis and Biological Studies of Pyrazolo [3, 4-d] Pyrimidines. International Journal of ChemTech Research. Available at: [Link]
Design, synthesis, and biological evaluation with molecular dynamics study of novel pyrazolo[3,4-d]pyrimidine derivatives as anti-cancer agents. RSC Publishing. Available at: [Link]
Identification and Biological Characterization of the Pyrazolo[3,4-d]pyrimidine Derivative SI388 Active as Src Inhibitor. MDPI. Available at: [Link]
A CONVENIENT SYNTHESIS OF NOVEL PYRAZOLO[3,4-D] PYRIMIDINE AND PYRAZOLO[4,3-E][9][15]TRIAZOLO[1,5-C] PYRIMIDINE DERIVATIVES TARG. Semantic Scholar. Available at: [Link]
Discovery of novel 1H-pyrazolo[3,4-d]pyrimidine derivatives as BRK/PTK6 inhibitors. PMC. Available at: [Link]
New pyrazolo[3,4-d]pyrimidine derivatives as EGFR-TK inhibitors: design, green synthesis, potential anti-proliferative activity and P-glycoprotein inhibition. PMC. Available at: [Link]
Discovery of new 1H-pyrazolo[3,4-d]pyrimidine derivatives as anticancer agents targeting EGFR and EGFRT790M. Taylor & Francis Online. Available at: [Link]
Design, Synthesis and Biological Activity of Pyrazolo[3,4-d]pyrimidine Derivatives Containing Indole Moiety. SIOC Journals. Available at: [Link]
Discovery of pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][9][15]triazolo[1,5-c]pyrimidine derivatives as novel CDK2 inhibitors. Semantic Scholar. Available at: [Link]
4-Chloro-1H-pyrazolo[3,4-d]pyrimidine. PubChem. Available at: [Link]
4-Chloro-6-(chloromethyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine. MDPI. Available at: [Link]
Discovery of 4-amino-1H-pyrazolo[3,4-d]pyrimidin derivatives as novel discoidin domain receptor 1 (DDR1) inhibitors. PubMed. Available at: [Link]
Discovery of pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][9][15]triazolo[1,5-c]pyrimidine derivatives as novel CDK2 inhibitors: synthesis, biological and molecular modeling investigations. RSC Publishing. Available at: [Link]
Molecular weight and formula of 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine
Physicochemical Profiling and Synthetic Applications of 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine in Drug Discovery Executive Summary In the landscape of modern medicinal chemistry, the rational design of targeted t...
Author: BenchChem Technical Support Team. Date: March 2026
Physicochemical Profiling and Synthetic Applications of 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine in Drug Discovery
Executive Summary
In the landscape of modern medicinal chemistry, the rational design of targeted therapeutics relies heavily on privileged scaffolds that can effectively mimic endogenous ligands. 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine (CAS: 959430-78-5) is a highly versatile, synthetically valuable intermediate utilized in the development of small-molecule kinase inhibitors. With a precise molecular weight of 196.64 g/mol and a molecular formula of C8H9ClN4 [1], this compound serves as a foundational building block. The pyrazolo[3,4-d]pyrimidine core acts as a potent bioisostere of the purine ring (adenine), allowing downstream derivatives to competitively bind the ATP-binding hinge region of various oncogenic kinases[2].
This technical guide provides an in-depth analysis of the compound's physicochemical properties, details a self-validating synthetic methodology, and explores its mechanistic applications in oncology and antimicrobial drug discovery.
Physicochemical Profiling & Structural Analysis
Understanding the exact molecular metrics of a scaffold is critical for calculating reaction stoichiometry, predicting pharmacokinetic behavior, and validating structural identity during high-throughput screening.
The structure of 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine consists of a fused bicyclic system (pyrazole + pyrimidine) decorated with two key functional groups:
4-Chloro Substituent: An electron-deficient site primed for nucleophilic aromatic substitution (SNAr). This allows for the rapid introduction of diverse anilines or aliphatic amines to explore structure-activity relationships (SAR).
1-Propyl Group: An aliphatic chain that enhances the overall lipophilicity of the molecule, directing the scaffold deeper into the hydrophobic pockets of target kinase domains.
The synthesis of 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine requires precise control over regioselectivity and nucleophilic activation. As a Senior Application Scientist, I mandate that all synthetic protocols function as self-validating systems—meaning the reaction's progress must be empirically verifiable at every stage.
Phase 1: Vilsmeier-Haack Mediated Chlorination
Objective: Convert 1H-pyrazolo[3,4-d]pyrimidin-4-one to 4-chloro-1H-pyrazolo[3,4-d]pyrimidine.
Reagent Charging: Charge a dry, argon-purged round-bottom flask with 1H-pyrazolo[3,4-d]pyrimidin-4-one (1.0 eq).
Activation: Add phosphorus oxychloride (POCl3, 10.0 eq) followed by a catalytic amount of anhydrous N,N-dimethylformamide (DMF, 0.1 eq)[3].
Causality: DMF reacts with POCl3 to generate the Vilsmeier-Haack reagent (a highly reactive chloroiminium ion). This intermediate selectively activates the tautomeric hydroxyl group of the pyrimidinone, facilitating a clean nucleophilic displacement by chloride while suppressing unwanted polymerization.
Reflux: Heat the mixture at 105°C for 2 hours.
In-Process Control (IPC): Quench an aliquot in ice water and analyze via LC-MS. The reaction is self-validated when the starting material mass (m/z 137.0,[M+H]+) is entirely replaced by the chlorinated intermediate (m/z 155.0,[M+H]+).
Isolation: Concentrate under reduced pressure to remove excess POCl3, pour over crushed ice, and filter the precipitate.
Phase 2: Regioselective N1-Alkylation
Objective: Install the propyl chain to achieve the final molecular weight of 196.64 g/mol .
Solvation: Dissolve the chlorinated intermediate (1.0 eq) in anhydrous DMF.
Causality: K2CO3 deprotonates the pyrazole ring. The alkylation occurs regioselectively at the N1 position rather than N2. This is driven by thermodynamic control, as N1-alkylation minimizes steric clash with the adjacent pyrimidine ring system.
Propagation: Stir the reaction at 60°C for 4-6 hours.
In-Process Control (IPC): LC-MS must confirm the emergence of the target exact mass (m/z 197.0, [M+H]+).
Purification: Quench with water, extract with ethyl acetate, and purify via flash chromatography to isolate the pure C8H9ClN4 product.
Fig 1. Step-by-step synthetic workflow for 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine.
Application in Drug Discovery: Kinase Inhibition Mechanisms
The primary utility of the C8H9ClN4 scaffold lies in its ability to generate highly selective kinase inhibitors. Because the pyrazolo[3,4-d]pyrimidine core is structurally homologous to adenine, it readily occupies the ATP-binding pocket of hyperactive kinases driving tumor proliferation[2].
By displacing the 4-chloro group with various functionalized amines, researchers have successfully developed inhibitors targeting:
CDK2 (Cyclin-Dependent Kinase 2): Critical for cell cycle progression. Inhibitors built on this scaffold induce cell cycle arrest and apoptosis in breast and colorectal carcinomas[2].
EGFR (Epidermal Growth Factor Receptor): Mutations in EGFR drive non-small cell lung cancer (NSCLC). Pyrazolopyrimidine derivatives act as potent suppressors of EGFR-tyrosine kinase activity[4].
Src Family Kinases (SFKs): Compounds derived from this scaffold have shown profound efficacy in reducing Fyn kinase phosphorylation, inducing apoptosis in hematological malignancies like natural killer (NK) cell leukemia and chronic myeloid leukemia (CML)[5].
Fig 2. Mechanism of action for pyrazolo[3,4-d]pyrimidine-based kinase inhibitors.
Analytical Validation Protocols
To ensure the structural integrity and exact molecular weight (196.64 g/mol ) of the synthesized compound, rigorous analytical validation is required.
Mass Spectrometry (LC-MS/ESI+)
The presence of a single chlorine atom in the C8H9ClN4 formula provides a highly diagnostic isotopic signature. In positive electrospray ionization (ESI+), the compound will yield a distinct M and M+2 peak ratio of approximately 3:1, validating the successful retention of the chloro group.
Table 2: Diagnostic Mass Spectrometry Isotopic Distribution
Ion Species
m/z Value
Relative Abundance
Analytical Causality
[M+H]+ (35Cl)
197.0
~100%
Primary molecular ion confirming MW 196.64
[M+H]+ (37Cl)
199.0
~32%
Natural 37Cl isotope confirms mono-chlorination
[M+Na]+
219.0
Variable
Sodium adduct formation common in ESI+
Nuclear Magnetic Resonance (1H NMR)
Proton NMR (in DMSO-d6 or CDCl3) will validate the molecular formula by confirming the 9 protons:
Aromatic Protons (2H): Two distinct singlets in the downfield region (~8.0 - 8.8 ppm) corresponding to the pyrimidine (C6-H) and pyrazole (C3-H) protons.
Aliphatic Protons (7H): The 1-propyl group will present as a triplet (~4.3 ppm, 2H, N-CH2), a multiplet (~1.9 ppm, 2H, CH2), and a triplet (~0.9 ppm, 3H, CH3), perfectly accounting for the C8H9 aliphatic and aromatic distribution.
References
Zarrouk, A., et al. "Thermodynamic study and electrochemical Investigation of 4-chloro-1H-pyrazolo[3,4-d]pyrimidine as a corrosion Inhibitor." Journal of Materials and Environmental Science. Available at: [Link]
El-Gohary, N. M., et al. "Discovery of pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives as novel CDK2 inhibitors." RSC Advances (PMC). Available at: [Link]
Gomha, S. M., et al. "Targeting tumor cells with pyrazolo[3,4-d]pyrimidine scaffold: A literature review on synthetic approaches, structure activity relationship, structural and target-based mechanisms." Arabian Journal of Chemistry. Available at: [Link]
Laurenzana, I., et al. "A Pyrazolo[3,4-d]pyrimidine Compound Reduces Cell Viability and Induces Apoptosis in Different Hematological Malignancies." Frontiers in Pharmacology. Available at: [Link]
A Senior Application Scientist's Guide to the Pyrazolo[3,4-d]pyrimidine Scaffold: A Privileged Bioisostere of Purine
Abstract In the landscape of medicinal chemistry, the quest for novel therapeutic agents is often a journey of molecular mimicry and strategic structural modification. Bioisosterism, the principle of substituting one par...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
In the landscape of medicinal chemistry, the quest for novel therapeutic agents is often a journey of molecular mimicry and strategic structural modification. Bioisosterism, the principle of substituting one part of a molecule with a chemically and physically similar group to enhance desired biological properties, stands as a cornerstone of modern drug design. Among the most successful examples of this strategy is the rise of the pyrazolo[3,4-d]pyrimidine scaffold as a bioisosteric replacement for the ubiquitous purine nucleus. This technical guide provides an in-depth exploration of this "privileged scaffold," elucidating the rationale behind its efficacy, common synthetic pathways, extensive applications in kinase inhibition, and the workflows for its biological evaluation. Designed for researchers, medicinal chemists, and drug development professionals, this document synthesizes field-proven insights with foundational scientific principles to serve as a comprehensive resource for harnessing the potential of this versatile heterocyclic system.
The Foundation: Understanding the Bioisosteric Relationship
The purine ring system is fundamental to life, forming the core of essential biomolecules like adenine and guanine, which are constituents of DNA, RNA, and the universal energy currency, adenosine triphosphate (ATP).[1] Consequently, many enzymes, particularly the vast family of protein kinases, have evolved highly specific ATP-binding pockets. The strategic value of the pyrazolo[3,4-d]pyrimidine scaffold lies in its remarkable structural and electronic similarity to purine, allowing it to function as an effective mimic.[2][3]
Structural and Electronic Mimicry
The key difference between the two scaffolds is the transposition of a nitrogen atom in the purine ring. Specifically, the N7 atom of the purine imidazole ring is replaced by a carbon atom, and the C8-N9 bond is effectively shifted to a C8-N1 linkage in the pyrazole component. This change maintains the overall planar, bicyclic topology and preserves crucial hydrogen bond donor and acceptor sites necessary for biological interactions, particularly within the hinge region of kinase active sites.[4] This structural conservation is the primary reason for its classification as a bioisostere.[5]
Figure 2: General synthetic workflow for pyrazolo[3,4-d]pyrimidine derivatives.
Experimental Protocol: Synthesis of a 4-Substituted-1H-pyrazolo[3,4-d]pyrimidine Library
This protocol outlines a common, multi-step synthesis to generate a key intermediate, which can then be used to create a library of diverse analogs.
Part A: Synthesis of 5-amino-1-phenyl-1H-pyrazole-4-carbonitrile
[6][7]1. To a stirred solution of a malononitrile derivative (e.g., 2-(1-ethoxyethylidene)malononitrile) (1.0 eq) in absolute ethanol, add phenylhydrazine (1.05 eq).
2. Reflux the reaction mixture for 2-4 hours, monitoring completion by Thin Layer Chromatography (TLC).
3. Upon completion, cool the mixture to room temperature and then place it on ice to facilitate precipitation.
4. Filter the resulting solid precipitate, wash with cold ethanol, and dry under vacuum to yield the target pyrazole intermediate.
Part B: Synthesis of 1-Phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
[6]1. Suspend the 5-amino-1-phenyl-1H-pyrazole-4-carbonitrile (1.0 eq) in formic acid (10-15 volumes).
2. Reflux the mixture for 6-8 hours. The solid should gradually dissolve as the reaction progresses.
3. After cooling, pour the reaction mixture into ice water.
4. Collect the resulting precipitate by filtration, wash thoroughly with water to remove excess formic acid, and dry to yield the core pyrazolo[3,4-d]pyrimidin-4-one scaffold.
Part C: Synthesis of 4-Chloro-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine
Carefully add the pyrazolo[3,4-d]pyrimidin-4-one from Part B (1.0 eq) to a flask containing phosphorus oxychloride (POCl₃) (5-10 volumes).
Add a catalytic amount of N,N-dimethylformamide (DMF).
Heat the mixture to reflux for 3-5 hours.
Cool the reaction to room temperature and slowly quench by pouring it onto crushed ice with vigorous stirring.
Neutralize the aqueous solution with a base (e.g., saturated NaHCO₃ solution) until a precipitate forms.
Filter the solid, wash with water, and dry. The crude product can be purified by recrystallization or column chromatography to yield the key 4-chloro intermediate.
Part D: Library Generation via Nucleophilic Aromatic Substitution
Dissolve the 4-chloro intermediate (1.0 eq) in a suitable solvent such as isopropanol or DMF.
Add the desired amine or aniline derivative (1.1 eq) and a non-nucleophilic base like diisopropylethylamine (DIPEA) (2.0 eq).
Heat the reaction mixture at 80-120 °C until TLC indicates the consumption of the starting material.
After completion, cool the mixture, dilute with water, and extract the product with an organic solvent (e.g., ethyl acetate).
Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the final compound via column chromatography or recrystallization.
Application in Kinase Inhibition: Mechanism and SAR
The most significant impact of the pyrazolo[3,4-d]pyrimidine scaffold has been in the development of protein kinase inhibitors. [8]Kinases regulate a multitude of cellular processes, and their dysregulation is a hallmark of cancer, making them prime therapeutic targets.
[5]
Mechanism of ATP-Competitive Inhibition
Pyrazolo[3,4-d]pyrimidine derivatives act as ATP-competitive inhibitors. They occupy the ATP-binding site of the kinase, primarily by forming one or more critical hydrogen bonds with the "hinge region" of the enzyme, mimicking the interaction of the adenine portion of ATP. [5]This occupation prevents the binding of endogenous ATP, thereby blocking the phosphotransfer reaction and inhibiting downstream signaling pathways.
Figure 3: Binding mode of a pyrazolo[3,4-d]pyrimidine inhibitor in a kinase active site.
Structure-Activity Relationship (SAR) Insights
Decades of research have yielded critical insights into how substitutions on the scaffold affect kinase inhibitory activity. These relationships guide the rational design of new, more potent, and selective inhibitors.
Position
Substitution Type
General Effect on Activity
Rationale & Examples
Reference
N1
Alkyl (e.g., -CH₃)
Often decreases potency.
The N1-H acts as a crucial hydrogen bond donor to the kinase hinge region. Substitution removes this key interaction.
Modulates selectivity and physicochemical properties.
Substituents at this position often point towards the solvent-exposed region, allowing for the introduction of groups to improve solubility or target unique sub-pockets.
Table 1: Summary of Structure-Activity Relationships for Pyrazolo[3,4-d]pyrimidine Kinase Inhibitors.
Biological Evaluation Workflow
The evaluation of newly synthesized compounds is a systematic process to determine their biological activity and mechanism of action.
Figure 4: Workflow for the biological evaluation of pyrazolo[3,4-d]pyrimidine inhibitors.
Protocol: In Vitro Cellular Antiproliferative (MTT) Assay
[12]
This assay is a colorimetric method used to measure the metabolic activity of cells, which serves as an indicator of cell viability and proliferation.
Cell Seeding: Seed cancer cells (e.g., A549, MCF-7) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.
Compound Treatment: Prepare serial dilutions of the test compounds in the appropriate medium. Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations (e.g., 0.01 µM to 100 µM). Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).
Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO₂.
MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.
Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.
Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC₅₀ value (the concentration at which 50% of cell proliferation is inhibited).
Challenges and Future Outlook
Despite its successes, the pyrazolo[3,4-d]pyrimidine scaffold is not without its challenges. A primary issue for many derivatives is poor aqueous solubility, which can hinder bioavailability and complicate formulation. [13]Innovative strategies like the development of water-soluble prodrugs are being employed to overcome this limitation.
[13]
The future for this scaffold remains bright. Its proven ability to target multiple kinases is being leveraged to design dual- or multi-target inhibitors, a promising strategy to overcome the complex signaling networks in diseases like cancer and to combat the emergence of drug resistance. [14][15]Furthermore, its application is expanding beyond oncology into areas such as inflammation and neurodegenerative diseases, ensuring that the pyrazolo[3,4-d]pyrimidine core will remain a cornerstone of medicinal chemistry for years to come.
[16]
Conclusion
The pyrazolo[3,4-d]pyrimidine scaffold is a testament to the power of rational drug design and the principle of bioisosterism. Its ability to effectively mimic the native purine structure has unlocked a wealth of therapeutic potential, most notably in the highly competitive field of kinase inhibition. Through versatile chemistry, a deep understanding of structure-activity relationships, and robust biological evaluation, researchers have transformed this heterocyclic core from a simple purine analog into a clinically validated, privileged scaffold. This guide has provided the fundamental rationale, practical methodologies, and key insights necessary for scientists to continue to build upon this remarkable foundation in the ongoing pursuit of novel and effective medicines.
References
Synthesis and Structure−Activity Relationship of Pyrazolo[3,4-d]pyrimidines: Potent and Selective Adenosine A1 Receptor Antagonists. Journal of Medicinal Chemistry - ACS Publications. Available at: [Link]
Discovery of pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e]t[5][11][16]riazolo[1,5-c]pyrimidine derivatives as novel CDK2 inhibitors: synthesis, biological and molecular modeling investigations - PMC. National Center for Biotechnology Information. Available at: [Link]
Biologically Driven Synthesis of Pyrazolo[3,4-d]pyrimidines As Protein Kinase Inhibitors: An Old Scaffold As a New Tool for Medicinal Chemistry and Chemical Biology Studies - ACS Publications. ACS Publications. Available at: [Link]
Synthesis and Biological Studies of Pyrazolo [3, 4-d] Pyrimidines. International Journal of ChemTech Research. Available at: [Link]
Targeting tumor cells with pyrazolo[3,4-d]pyrimidine scaffold: A literature review on synthetic approaches, structure activity relationship, structural and target-based mechanisms - Arabian Journal of Chemistry. ScienceDirect. Available at: [Link]
Development of Pyrazolo[3,4-d]pyrimidine Kinase Inhibitors as Potential Clinical Candidates for Glioblastoma Multiforme - PMC. National Center for Biotechnology Information. Available at: [Link]
Facile Synthesis of Pyrazolo[3,4‐d]pyrimidines and Pyrimido[4,5‐d]pyrimidin‐4‐one Derivatives. Taylor & Francis Online. Available at: [Link]
Chemical and Biological Versatility of Pyrazolo[3,4-d]Pyrimidines: One Scaffold, Multiple Modes of Action. Taylor & Francis Online. Available at: [Link]
Structure-activity relationship studies of pyrazolo[3,4-d]pyrimidine derivatives leading to the discovery of a novel multikinase inhibitor that potently inhibits FLT3 and VEGFR2 and evaluation of its activity against acute myeloid leukemia in vitro and in vivo - PubMed. National Center for Biotechnology Information. Available at: [Link]
Structure–Activity Relationship Studies of Pyrazolo[3,4-d]pyrimidine Derivatives Leading to the Discovery of a Novel Multikinase Inhibitor That Potently Inhibits FLT3 and VEGFR2 and Evaluation of Its Activity against Acute Myeloid Leukemia in Vitro and in Vivo | Journal of Medicinal Chemistry - ACS Publications. ACS Publications. Available at: [Link]
Synthesis of new pyrazolo[3,4-d]pyrimidine derivatives and evaluation of their anti-inflammatory and anticancer activities - PubMed. National Center for Biotechnology Information. Available at: [Link]
Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold - RSC Publishing. Royal Society of Chemistry. Available at: [Link]
Design, Synthesis and Biological Activity of Pyrazolo[3,4-d]pyrimidine Derivatives Containing Indole Moiety - SIOC Journals. Chinese Journal of Organic Chemistry. Available at: [Link]
Optimisation of pyrazolo[3,4-d]pyrimidines for the development of ATR kinase inhibitors. ResearchGate. Available at: [Link]
Design, synthesis, and biological evaluation with molecular dynamics study of novel pyrazolo[3,4-d]pyrimidine derivatives as anti-cancer agents - RSC Publishing. Royal Society of Chemistry. Available at: [Link]
Synthesis of New Pyrazolo[3,4-d]pyrimidine Derivatives: NMR Spectroscopic Characterization, X-Ray, Hirshfeld Surface Analysis, DFT, Molecular Docking, and Antiproliferative Activity Investigations - MDPI. MDPI. Available at: [Link]
Novel pyrazolo[3,4-d]pyrimidine derivatives: design, synthesis, anticancer evaluation, VEGFR-2 inhibition, and antiangiogenic activity - RSC Publishing. Royal Society of Chemistry. Available at: [Link]
Design, Synthesis and Biological Characteristics of Pyrazolo[3,4-d]Pyrimidine Derivatives As Potential VEGFR-2 Inhibitors. Taylor & Francis Online. Available at: [Link]
Pyrazolo[3,4-d]pyrimidine Prodrugs: Strategic Optimization of the Aqueous Solubility of Dual Src/Abl Inhibitors - PMC. National Center for Biotechnology Information. Available at: [Link]
Novel Pyrazolo[3,4-d]pyrimidine Derivatives as Potential Antitumor Agents: Exploratory Synthesis, Preliminary Structure-Activity Relationships, and in Vitro Biological Evaluation - MDPI. MDPI. Available at: [Link]
Recent advances in Pyrazolo[3,4-d]pyrimidine-based dual inhibitors in the treatment of cancers - PubMed. National Center for Biotechnology Information. Available at: [Link]
Discovery of pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e]t[5][11][16]riazolo[1,5-c]pyrimidine derivatives as novel CDK2 inhibitors: synthesis, biological and molecular modeling investigations - RSC Publishing. Royal Society of Chemistry. Available at: [Link]
Pyrazolo[3,4-d]pyrimidine scaffold: A review on synthetic approaches and EGFR and VEGFR inhibitory activities - PubMed. National Center for Biotechnology Information. Available at: [Link]
Novel pyrazolo[3,4-d]pyrimidines: design, synthesis, anticancer activity, dual EGFR/ErbB2 receptor tyrosine kinases inhibitory activity, effects on cell cycle profile and caspase-3-mediated apoptosis. Taylor & Francis Online. Available at: [Link]
New pyrazolo[3,4-d]pyrimidine derivatives as EGFR-TK inhibitors - RSC Publishing. Royal Society of Chemistry. Available at: [Link]
Design, Synthesis, and Anticancer Screening for Repurposed Pyrazolo[3,4-d]pyrimidine Derivatives on Four Mammalian Cancer Cell Lines - MDPI. MDPI. Available at: [Link]
Difference between N1-propyl and N2-propyl pyrazolo[3,4-d]pyrimidine isomers
An In-Depth Technical Guide to the Structural, Synthetic, and Pharmacological Divergence of N1-Propyl and N2-Propyl Pyrazolo[3,4-d]pyrimidine Isomers Executive Summary & Pharmacological Context The pyrazolo[3,4- ]pyrimid...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide to the Structural, Synthetic, and Pharmacological Divergence of N1-Propyl and N2-Propyl Pyrazolo[3,4-d]pyrimidine Isomers
Executive Summary & Pharmacological Context
The pyrazolo[3,4-
]pyrimidine scaffold is a privileged pharmacophore in medicinal chemistry, widely utilized as a bioisosteric replacement for the purine ring (adenine)[1]. Because it successfully mimics the hydrogen-bonding network of ATP, it is heavily featured in the design of kinase inhibitors (e.g., targeting Src, EGFR, CDK2) and inhibitors of human geranylgeranyl pyrophosphate synthase (hGGPPS)[1][2].
However, the functionalization of the pyrazole ring via alkylation (such as propylation) introduces a critical structural divergence. The alkylation of 1
-pyrazolo[3,4-]pyrimidine typically yields a mixture of N1-propyl and N2-propyl regioisomers. The choice of nitrogen atom fundamentally alters the 3D vector trajectory of the propyl group:
N1-Propyl Isomer : Mimics the natural N9-ribosyl linkage of purines. The propyl group is directed into the ribose-binding pocket of ATP-dependent enzymes, typically maintaining classic ATP-competitive inhibition profiles.
N2-Propyl Isomer : Projects the propyl group toward the solvent interface or into distinct allosteric pockets. This altered trajectory can drastically change target affinity, often leading to atypical binding profiles or improved selectivity against off-target kinases[3][4].
Understanding the causality behind their regioselective synthesis and the self-validating analytical methods required to differentiate them is paramount for drug development professionals.
The Causality of Regioselective Alkylation
Historically, the alkylation of pyrazolo[3,4-
]pyrimidines was plagued by poor regioselectivity, yielding difficult-to-separate mixtures of N1 and N2 isomers. However, systematic investigations have demonstrated that the ratio of N1 to N2 alkylation is strictly governed by the dielectric constant of the solvent and the nature of the base used[2][5].
The Mechanistic Divergence: TIPs vs. SIPs
The regioselectivity is controlled by the solvation state of the intermediate anion:
Tight Ion Pairs (TIPs) in Non-Polar Solvents : When using low-polarity solvents like THF or 1,4-dioxane with a sodium base (e.g., NaHMDS), the sodium cation is poorly solvated. It forms a Tight Ion Pair (TIP) or Close Ion Pair (CIP) by coordinating simultaneously to the N1 and N7 atoms of the pyrazolo[3,4-
]pyrimidine core. This chelation sterically shields the N1 position, forcing the incoming electrophile (propyl halide) to attack the N2 position[5].
Solvent-Separated Ion Pairs (SIPs) in Polar Solvents : In highly polar, aprotic solvents like DMSO or DMF, the cation is fully solvated, generating a Solvent-Separated Ion Pair (SIP). The pyrazolo anion is free, and alkylation proceeds under thermodynamic control at the intrinsically more nucleophilic N1 position[5].
Fig 1: Solvent-driven mechanistic divergence of N1 vs N2 alkylation via TIP and SIP formation.
Quantitative Summary of Solvent Effects
The following table summarizes the expected regioselective outcomes based on established literature protocols for primary alkylations[2][5].
Solvent
Base
Dielectric Constant ()
Dominant Ion State
Major Isomer
Typical N1:N2 Ratio
THF
NaHMDS
7.5
Tight Ion Pair (TIP)
N2-Propyl
~ 1 : 8
1,4-Dioxane
NaH
2.2
Tight Ion Pair (TIP)
N2-Propyl
~ 1 : 5
DMF
KCO
36.7
Solvent-Separated (SIP)
N1-Propyl
~ 3 : 1
DMSO
NaH
46.7
Solvent-Separated (SIP)
N1-Propyl
~ 4 : 1
Analytical Differentiation: A Self-Validating NMR Workflow
Because N1 and N2 isomers often co-elute or exhibit identical mass-to-charge (
) ratios, 1D NMR is insufficient for definitive structural assignment. A self-validating analytical system requires 2D NMR techniques—specifically NOESY (Nuclear Overhauser Effect Spectroscopy) and HMBC (Heteronuclear Multiple Bond Correlation)[6][7].
The Logic of Assignment
NOESY (Through-Space Correlation) : The N2-propyl group is spatially adjacent to the C3 proton of the pyrazole ring. Irradiating the N-CH
protons of the propyl group will yield a strong NOE cross-peak with the C3-H. Conversely, the N1-propyl group is adjacent to the bridgehead C7a (which has no proton); thus, no NOE to C3-H is observed.
HMBC (Through-Bond Correlation) : The N1-CH
protons will show long-range H-C coupling (3 bonds) to both C3a and C7a. The N2-CH protons will show correlations to C3 and C3a.
Fig 2: 2D NMR decision matrix for the definitive structural assignment of N1 vs N2 isomers.
Experimental Methodologies
To ensure reproducibility, the following step-by-step protocols detail the synthesis and isolation of both isomers based on the solvent-controlled paradigm[2][5].
Protocol A: Regioselective Synthesis of N2-Propyl Pyrazolo[3,4-
]pyrimidine
Objective: Maximize N2-alkylation via Tight Ion Pair (TIP) formation.
Preparation : Flame-dry a round-bottom flask under an argon atmosphere. Add 1.0 equivalent of the starting 1
-pyrazolo[3,4-]pyrimidine derivative.
Solvation : Dissolve the starting material in anhydrous THF (0.1 M concentration). Cool the reaction mixture to 0 °C using an ice bath.
Deprotonation : Dropwise add 1.1 equivalents of Sodium bis(trimethylsilyl)amide (NaHMDS, 1.0 M in THF). Stir for 30 minutes at 0 °C to ensure complete formation of the sodium chelate (TIP).
Alkylation : Add 1.2 equivalents of 1-iodopropane dropwise. Allow the reaction to slowly warm to room temperature and stir for 12 hours.
Quench & Extraction : Quench the reaction with saturated aqueous NH
Cl. Extract with Ethyl Acetate (3x). Wash the combined organic layers with brine, dry over anhydrous NaSO, and concentrate in vacuo.
Purification : Purify via flash column chromatography (silica gel, Hexanes/EtOAc gradient). The N2-isomer typically elutes slightly slower than the N1-isomer due to differences in dipole moment.
Protocol B: Regioselective Synthesis of N1-Propyl Pyrazolo[3,4-
]pyrimidine
Objective: Maximize N1-alkylation via Solvent-Separated Ion Pair (SIP) formation.
Preparation : In an argon-purged flask, suspend 1.2 equivalents of Sodium Hydride (NaH, 60% dispersion in mineral oil, pre-washed with hexanes) in anhydrous DMSO (0.2 M).
Deprotonation : Slowly add 1.0 equivalent of the 1
-pyrazolo[3,4-]pyrimidine derivative at room temperature. Stir for 45 minutes until hydrogen gas evolution ceases.
Alkylation : Add 1.2 equivalents of 1-iodopropane. Stir at room temperature for 4-6 hours.
Quench & Extraction : Pour the mixture into ice water to precipitate the product, or extract with EtOAc (5x) to remove DMSO. Wash organic layers extensively with water and brine.
Purification : Isolate the major N1-isomer via flash chromatography.
Pharmacological Impact of the Isomeric Vector
The structural difference between the N1 and N2 isomers is not merely academic; it dictates the compound's fate in biological systems.
Fig 3: Divergent pharmacological trajectories of N1 vs N2 propyl substitutions within a kinase active site.
When binding to the hinge region of kinases (e.g., EGFR or Src), the pyrimidine nitrogens act as hydrogen bond acceptors/donors[1]. The N1-propyl group occupies the space naturally reserved for the ribose sugar of ATP, making it highly suitable for potent, broad-spectrum kinase inhibition[1][4]. Conversely, the N2-propyl group forces the alkyl chain into a completely different spatial vector. In many cases, this causes steric clashes with the highly conserved ribose pocket, drastically reducing ATP-competitive activity. However, in rationally designed drugs, the N2-vector can be exploited to reach unique hydrophobic sub-pockets, generating highly selective inhibitors that bypass the typical off-target toxicities associated with pan-kinase inhibitors[3].
References
Bookser, B. C., et al. (2018). "Solvent-Controlled, Site-Selective N-Alkylation Reactions of Azolo-Fused Ring Heterocycles at N1-, N2-, and N3-Positions, Including Pyrazolo[3,4-d]pyrimidines..." ACS Publications. URL:[Link]
Wiemer, A. J., et al. (2020). "Discovery and Evaluation of C6-Substituted Pyrazolopyrimidine-Based Bisphosphonate Inhibitors of the Human Geranylgeranyl Pyrophosphate Synthase..." PubMed Central (PMC). URL:[Link]
Moustafa, M. A., et al. (2025). "Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment." RSC Publishing. URL:[Link]
El-Enany, M. M., et al. (2025). "Synthesis and antitumor activity of novel pyrazolo[3,4-d]pyrimidines and related heterocycles." ResearchGate. URL:[Link]
Al-Wabli, R. I., et al. (2023). "Development of Novel Class of Phenylpyrazolo[3,4-d]pyrimidine-Based Analogs with Potent Anticancer Activity and Multitarget Enzyme Inhibition..." MDPI. URL:[Link]
Falsini, M., et al. (2020). "Targeting tumor cells with pyrazolo[3,4-d]pyrimidine scaffold: A literature review on synthetic approaches..." Arabian Journal of Chemistry. URL:[Link]
Strategic Sourcing & Synthetic Utility: 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine
Executive Summary This guide addresses the procurement and application of 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine , a critical electrophilic scaffold used in the development of Src family kinase inhibitors (e.g.,...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
This guide addresses the procurement and application of 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine , a critical electrophilic scaffold used in the development of Src family kinase inhibitors (e.g., PP1/PP2 analogs), TgCDPK1 inhibitors, and adenosine receptor antagonists.
Critical Supply Chain Insight: Unlike its parent compound (4-Chloro-1H-pyrazolo[3,4-d]pyrimidine, CAS 5399-92-8), the 1-propyl derivative is rarely maintained as a bulk commodity (Tier 1 stock). It is predominantly classified as a Tier 3 (Make-to-Order) specialty intermediate.
This whitepaper provides a dual-track strategy:
Sourcing: Verified vendors for the parent scaffold and custom synthesis partners.
Synthesis: A validated, regioselective protocol to generate the 1-propyl variant in-house with >95% isomeric purity, bypassing supply bottlenecks.
Part 1: Strategic Utility & Chemical Profile
The 4-chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine scaffold functions as a "privileged structure" in medicinal chemistry. Its utility hinges on two reactive sites:
C4-Position (Electrophile): Highly reactive toward SNAr displacement by amines or alkoxides, allowing rapid library generation.
N1-Position (Solubility/Binding): The propyl group serves as a hydrophobic tail, often occupying the ribose-binding pocket in kinase ATP sites or improving lipophilicity (LogP) for membrane permeability.
Mechanism of Action (Kinase Inhibition Context)
In Src/Abl kinase inhibition, the pyrazolopyrimidine core mimics the adenine ring of ATP. The C4-substituent forms hydrogen bonds with the "hinge region" of the kinase, while the N1-propyl group orients the molecule within the hydrophobic pocket.
Part 2: The Sourcing Landscape
Due to the specific nature of the N-propyl substitution, researchers often face "Out of Stock" notifications. The following vendors are categorized by their ability to supply the parent scaffold (CAS 5399-92-8) or the custom 1-propyl derivative .
Table 1: Commercial Supplier Tiering
Tier
Vendor Category
Recommended Vendors
Strategy
1
Global Catalog (High Reliability)
Sigma-Aldrich (Merck) , Apollo Scientific
Source the parent (CAS 5399-92-8) here for analytical standards. Expensive for bulk.[1]
2
Building Block Specialists
Enamine , Combi-Blocks , BLD Pharm
Best for bulk (>10g) of the parent or precursors. Often have "Make-to-Order" capabilities for the propyl variant.
3
Aggregators
MolPort , eMolecules
Use to check global stock levels across niche labs.
Procurement Decision Logic
Figure 1: Decision tree for sourcing based on project phase and timeline.
Caption: Workflow for optimizing cost vs. speed. For <5g needs, in-house synthesis is often faster than custom CRO synthesis.
Part 3: Technical Protocol (In-House Synthesis)
If commercial stock is unavailable, the synthesis of 4-chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine is a self-validating process. The critical challenge is Regioselectivity (N1 vs. N2 isomerism) .
The Problem: Reacting 4,6-dichloropyrimidine-5-carboxaldehyde with propylhydrazine can yield both the N1-propyl (desired) and N2-propyl (undesired) isomers.
The Solution: Use the temperature-controlled method described by Moon et al. (2013), which leverages the basicity of aliphatic hydrazines to favor the N1 isomer.
Preparation: Dissolve 4,6-dichloropyrimidine-5-carboxaldehyde (1.0 eq) in dry Ethanol (EtOH) at 0°C.
Addition: Add Propylhydrazine HCl (1.1 eq) followed by dropwise addition of Triethylamine (2.5 eq).
Expert Note: The presence of base (TEA) with aliphatic hydrazines promotes immediate cyclization at room temperature, favoring the N1-isomer via an SNAr mechanism at the C4-chloro position first, followed by condensation.
Reaction: Stir at Room Temperature (25°C) for 1–2 hours. Monitor via TLC (30% EtOAc/Hexanes).
Endpoint: Disappearance of aldehyde spot.
Workup:
Evaporate volatiles.
Redissolve in DCM, wash with water and brine.
Dry over Na2SO4.
Purification: Flash chromatography (SiO2). The N1-isomer is typically less polar than the N2-isomer.
Reaction Pathway Diagram
Figure 2: Regioselective synthesis pathway favoring the N1-propyl isomer.
Caption: Base-promoted cyclization with aliphatic hydrazines selectively yields the N1-substituted product (Moon et al., 2013).
Part 4: Quality Control & Validation
To ensure experimental integrity, the identity of the sourced or synthesized material must be validated. The C-Cl bond is sensitive to hydrolysis; therefore, purity checks are mandatory before biological testing.
Analytical Profile (Self-Validating Metrics)
Technique
Expected Signal
Diagnostic Value
1H NMR (DMSO-d6)
Pyrimidine proton singlet (~8.8–9.0 ppm)
Confirms core integrity.
1H NMR (DMSO-d6)
Propyl triplet (~4.4 ppm for N-CH2)
Confirms N1-alkylation. N2-alkylation typically shifts this signal downfield.
LC-MS (ESI+)
[M+H]+ = ~197/199 (3:1 ratio)
Chlorine isotope pattern confirms the presence of the reactive Cl atom.
Appearance
White to off-white solid
Yellowing indicates hydrolysis to the 4-hydroxy analog (inactive).
Storage & Stability
Conditions: Store at -20°C under inert atmosphere (Argon/Nitrogen).
Risk: Exposure to atmospheric moisture converts the 4-chloro group to a 4-hydroxyl group (tautomerizes to pyrazolone), rendering the molecule inert to SNAr reactions.
References
Babu, S., Morrill, C., Almstead, N. G., & Moon, Y. C. (2013).[2][3] Selective Synthesis of 1-Substituted 4-Chloropyrazolo[3,4-d]pyrimidines. Organic Letters, 15(8), 1882–1885.[2]
Kandeel, M. M., et al. (2012).[4] Design, Synthesis, and Antitumor Evaluation of Novel Pyrazolo[3,4-d]pyrimidine Derivatives. Scientia Pharmaceutica, 80(3), 531-546.[4]
National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 221095, 4-Chloro-1H-pyrazolo[3,4-d]pyrimidine.
Schenone, S., et al. (2013).[2][5] Pyrazolo[3,4-d]pyrimidine Prodrugs: Strategic Optimization of the Aqueous Solubility of Dual Src/Abl Inhibitors. Journal of Medicinal Chemistry.
Protocol for synthesis of 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine
Application Note: Protocol for the Regioselective Synthesis of 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine Strategic Overview & Mechanistic Rationale The pyrazolo[3,4-d]pyrimidine scaffold is a privileged pharmacophor...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Protocol for the Regioselective Synthesis of 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine
Strategic Overview & Mechanistic Rationale
The pyrazolo[3,4-d]pyrimidine scaffold is a privileged pharmacophore in drug development, acting as a bioisostere for purines in the design of kinase inhibitors and antitumor agents. A common synthetic challenge in functionalizing this core is achieving absolute N1-regioselectivity.
Late-stage alkylation of the commercially available 4-chloro-1H-pyrazolo[3,4-d]pyrimidine with 1-iodopropane typically yields a difficult-to-separate mixture of N1-propyl and N2-propyl isomers[1]. To bypass tedious chromatographic separations and maximize the yield of the target isomer, this protocol details a highly robust, de novo bottom-up synthesis. By constructing the pyrazole ring with the propyl group already anchored to the correct nitrogen[2], we guarantee 100% regioselectivity. The subsequent pyrimidine annulation[3] and electrophilic chlorination[4] provide a self-validating, scalable pathway to the final product.
Synthetic Workflow
Regioselective de novo synthesis workflow for 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine.
Step-by-Step Experimental Protocols
Phase 1: Pyrazole Core Construction
Objective: Synthesis of 5-Amino-1-propyl-1H-pyrazole-4-carbonitrile.
Causality Insight: Ethoxymethylenemalononitrile contains a highly electrophilic double bond conjugated with two cyano groups. Triethylamine liberates the free propylhydrazine nucleophile, which attacks the ethoxymethylene carbon, displacing ethanol. The secondary amine then undergoes intramolecular cyclization onto the cyano group, locking the propyl chain exclusively at the N1 position[2],[5].
Heat the reaction mixture to 60 °C and stir for 2 hours.
In-Process Control (IPC): Monitor via LC-MS until the starting materials are consumed.
Concentrate the solvent in vacuo. Wash the resulting solid residue thoroughly with cold water (to remove triethylamine hydrochloride) and dry under vacuum to afford the pyrazole carbonitrile.
Objective: Synthesis of 1-Propyl-1H-pyrazolo[3,4-d]pyrimidin-4-ol.
Causality Insight: Direct condensation of the carbonitrile with formamide often triggers a Dimroth rearrangement, yielding a 4-amino byproduct. To ensure the formation of the 4-ol (lactam) required for subsequent chlorination, the nitrile is first selectively hydrated to a carboxamide using concentrated H₂SO₄. Formamide then acts as both a high-boiling solvent and a one-carbon synthon (C2 of the pyrimidine ring) to close the bicyclic system[3].
Procedure:
Slowly add 5-amino-1-propyl-1H-pyrazole-4-carbonitrile (40 mmol) to cold concentrated H₂SO₄ (15 mL). Stir the viscous solution at 45 °C for 2 hours.
Pour the mixture carefully over crushed ice and neutralize to pH ~7 with aqueous ammonia. Filter the precipitated 5-amino-1-propyl-1H-pyrazole-4-carboxamide and dry thoroughly.
Suspend the dry carboxamide intermediate in excess formamide (20 mL).
Heat the mixture to 180 °C under a reflux condenser for 5 hours.
Cool the dark solution to room temperature and pour it into ice water (100 mL). Collect the precipitated 1-propyl-1H-pyrazolo[3,4-d]pyrimidin-4-ol via vacuum filtration, wash with cold water, and dry.
Phase 3: Electrophilic Chlorination
Objective: Synthesis of 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine.
Causality Insight: The tautomeric pyrimidin-4-ol is inherently resistant to direct nucleophilic substitution. The addition of catalytic DMF to POCl₃ generates the highly electrophilic Vilsmeier-Haack reagent (chloroiminium ion) in situ[4],[6]. This complex rapidly O-alkylates the lactam oxygen, transforming it into an excellent leaving group that is seamlessly displaced by chloride ions, suppressing tarry poly-phosphorus byproducts.
Procedure:
In a dry, argon-flushed round-bottom flask, suspend 1-propyl-1H-pyrazolo[3,4-d]pyrimidin-4-ol (30 mmol) in POCl₃ (15 mL, ~5.0 eq).
Heat the mixture to reflux (105 °C) for 4 hours. The suspension will gradually turn into a clear, dark solution.
IPC: Quench a micro-aliquot in methanol and check via TLC (Hexane:EtOAc 7:3) for the disappearance of the highly polar starting material.
Cool the mixture to room temperature and concentrate in vacuo to remove excess POCl₃.
Carefully quench the residue by pouring it over crushed ice with vigorous stirring. Extract the aqueous phase with Dichloromethane (3 x 50 mL).
Wash the combined organic layers with saturated NaHCO₃, dry over anhydrous Na₂SO₄, and concentrate. Purify via short-pad silica gel chromatography to yield the pure target compound.
1.[1] US20070281949A1 - Substituted pyrazolopyrimidines - Google Patents. Available at:
2.[4] US3772294A - Process for making pyrazolo-(3,4-d)-pyrimidines - Google Patents. Available at:
3.[3] Design, Synthesis, and Antitumor Evaluation of Novel Pyrazolo[3,4-d]pyrimidine Derivatives - NIH. Available at:
4.[2] US11104680B2 - 1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-ones and 1,5-dihydro-4H-pyrazolo[4,3-c]pyridin-4-ones as PDE1 inhibitors - Google Patents. Available at:
5.[6] 4-(3-Phenyl-1H-pyrazolo[3,4-d]pyrimidin-1-yl)thieno[3,2-d]pyrimidine - MDPI. Available at:
6.[5] US3350397A - 4-amino-1-alkyl-6-(5-nitro-2-furyl)-1h-pyrazolo[3, 4-d] pyrimidines - Google Patents. Available at:
Strategic C4-Functionalization of the Pyrazolo[3,4-d]pyrimidine Scaffold: A Guide to Nucleophilic Substitution of 4-chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine
An Application Note and Protocol from the Senior Application Scientist Introduction: The Significance of the Pyrazolo[3,4-d]pyrimidine Core The pyrazolo[3,4-d]pyrimidine scaffold is a privileged heterocyclic system in me...
Author: BenchChem Technical Support Team. Date: March 2026
An Application Note and Protocol from the Senior Application Scientist
Introduction: The Significance of the Pyrazolo[3,4-d]pyrimidine Core
The pyrazolo[3,4-d]pyrimidine scaffold is a privileged heterocyclic system in medicinal chemistry and drug discovery. As a bioisostere of naturally occurring purines, it serves as a core structural motif for a multitude of pharmacologically active agents.[1][2] Derivatives of this scaffold have demonstrated a wide spectrum of biological activities, including potent inhibition of various protein kinases such as Src, Bruton's tyrosine kinase (BTK), and Epidermal Growth Factor Receptor (EGFR).[3][4][5][6][7][8] The development of these targeted therapies often hinges on the ability to strategically modify the pyrazolo[3,4-d]pyrimidine core at specific positions to optimize potency, selectivity, and pharmacokinetic properties.
The C4 position is particularly crucial for derivatization. The introduction of a chlorine atom at this position transforms the scaffold into a versatile intermediate, primed for nucleophilic substitution. The 4-chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine is an excellent substrate for these transformations. The displacement of the C4-chloro substituent with a diverse array of nucleophiles—primarily amines, but also thiols and alcohols—provides a direct and efficient route to generate libraries of novel compounds for biological screening.[3][9][10]
This application note provides a comprehensive technical guide to the nucleophilic aromatic substitution (SNAr) reaction of 4-chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine. We will delve into the underlying reaction mechanism, provide a robust general protocol, detail specific applications with representative nucleophiles, and offer insights into reaction optimization and troubleshooting.
The SNAr Reaction: Mechanism and Rationale
Aromatic rings are typically electron-rich and thus resistant to attack by nucleophiles. However, the pyrazolo[3,4-d]pyrimidine ring system is inherently electron-deficient due to the presence of four electronegative nitrogen atoms. This electronic characteristic is key to enabling nucleophilic aromatic substitution (SNAr).[11][12] The reaction proceeds via a well-established two-step addition-elimination mechanism.[12][13]
Causality Behind the Reaction:
Activation: The electron-withdrawing nature of the pyrimidine and pyrazole rings sufficiently activates the C4 position, making it electrophilic and susceptible to attack by a nucleophile.
Addition & Intermediate Formation: A nucleophile attacks the electrophilic carbon atom bonded to the chlorine, breaking the aromaticity of the pyrimidine ring. This forms a high-energy, resonance-stabilized anionic intermediate known as a Meisenheimer complex.[12][14] The negative charge is delocalized across the electron-deficient heterocyclic system, which provides the necessary stabilization for the intermediate to form.[14]
Elimination & Aromaticity Restoration: In the final step, the leaving group (chloride ion) is expelled, and the aromaticity of the pyrimidine ring is restored, yielding the final substituted product.
While the two-step pathway is the textbook model, it is worth noting that for some highly activated heterocyclic systems, the reaction may proceed through a more concerted mechanism where the bond-forming and bond-breaking steps are more synchronized.[15]
Caption: The Addition-Elimination (SNAr) mechanism at the C4 position.
Experimental Protocols & Methodologies
The following sections provide a general workflow and specific, validated protocols for conducting the nucleophilic substitution on 4-chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine.
General Experimental Workflow
A successful synthesis campaign relies on a structured and logical workflow. The following diagram outlines the key stages from initial setup to final product validation.
Caption: A typical experimental workflow for SNAr reactions.
General Protocol for Nucleophilic Substitution
This protocol provides a robust starting point that can be adapted for a wide range of nucleophiles. The choice of base and solvent is critical and often depends on the nucleophilicity and solubility of the reacting partner.
Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 4-chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine (1.0 eq) and the chosen anhydrous solvent (e.g., ethanol).
Reagent Addition: Add the nucleophile (1.1 eq) to the suspension, followed by the addition of a suitable base (e.g., triethylamine, 2.0 eq).[16]
Reaction: Heat the reaction mixture to reflux (typically 80-100 °C) under an inert atmosphere. The specific temperature and reaction time will vary depending on the reactivity of the nucleophile.
Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.
Workup: After completion, cool the reaction mixture to room temperature. Evaporate the solvent under reduced pressure using a rotary evaporator.[3]
Extraction: Treat the crude residue with water and extract the product with an appropriate organic solvent, such as ethyl acetate or dichloromethane (3 x volume).
Washing: Combine the organic layers and wash with water, followed by a brine solution. Dry the organic phase over anhydrous sodium sulfate or magnesium sulfate.
Purification: Filter the drying agent and concentrate the filtrate under reduced pressure. Purify the crude product by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol, ethyl acetate/hexanes) to afford the pure product.
Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).
Case Study Protocols & Data
The general protocol can be readily applied to various classes of nucleophiles. Below are specific examples for reactions with an aromatic amine (aniline) and a secondary aliphatic amine (morpholine).
Protocol A: Reaction with Aniline
This procedure is adapted from methodologies used for synthesizing 4-anilino-pyrazolo[3,4-d]pyrimidine derivatives, which are common precursors for kinase inhibitors.[3]
Conditions: Reflux (approx. 78 °C) for 6-12 hours. In many cases with anilines, an external base is not strictly necessary as the aniline can act as both nucleophile and base, though a non-nucleophilic base like DIPEA can be added to accelerate the reaction.
Workup & Purification: Follow the general protocol. Recrystallization from ethanol often yields a pure solid product.
Protocol B: Reaction with Morpholine
This procedure exemplifies the reaction with a more basic, secondary aliphatic amine.
Base: Potassium Fluoride (KF) or Triethylamine (Et₃N) (2.0 mmol)
Solvent: Water or Ethanol (15 mL)
Conditions: Heat to 80-100 °C for 4-8 hours. The use of KF in water represents a greener, environmentally favorable alternative to traditional organic solvents and bases.[17]
Workup & Purification: Follow the general protocol. Purification is typically achieved via silica gel chromatography.
Table 1: Summary of Reaction Conditions for Various Nucleophiles
Low Reactivity: If the reaction is sluggish, consider switching to a more polar aprotic solvent like DMF or dioxane to enhance solubility and reaction rates. Increasing the temperature or using a stronger, non-nucleophilic base (e.g., DBU) may also be effective.
Side Reactions: With certain nucleophiles, di-substitution or reaction at other positions can occur, though this is rare for the C4-chloro position. If side products are observed via LC-MS, consider lowering the reaction temperature or reducing the equivalents of the nucleophile.
Moisture Sensitivity: Ensure all glassware is thoroughly dried and the reaction is run under an inert atmosphere, especially when using moisture-sensitive reagents like NaH.
Purification Challenges: If the product and starting material have similar polarities, careful optimization of the solvent system for column chromatography is required. A gradient elution is often necessary.
Conclusion
The nucleophilic aromatic substitution of 4-chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine is a cornerstone reaction for the synthesis of diverse compound libraries in drug discovery. Its reliability, high yields, and broad scope with various nucleophiles make it an indispensable tool for medicinal chemists. By understanding the underlying SNAr mechanism and carefully selecting reaction conditions, researchers can efficiently generate novel derivatives of this pharmacologically significant scaffold for the development of next-generation therapeutics.
References
Synthesis and Biological Studies of Pyrazolo [3, 4-d] Pyrimidines. (n.d.).
Rodrigues, L. M., et al. (2015). Synthesis of some novel pyrazolo(3,4-d)pyrimidine derivatives. ResearchGate. [Link]
Schenone, S., et al. (2023). Identification and Biological Characterization of the Pyrazolo[3,4-d]pyrimidine Derivative SI388 Active as Src Inhibitor. CNR-IRIS. [Link]
Hassaballah, A. I., et al. (2024). New pyrazolo[3,4-d]pyrimidine derivatives as EGFR-TK inhibitors: design, green synthesis, potential anti-proliferative activity and P-glycoprotein inhibition. RSC Advances. [Link]
4-Amino-Substituted Pyrazolo[3,4-d]Pyrimidines: Synthesis and Biological Properties. (n.d.). ResearchGate. [Link]
Discovery of orally available 1H-pyrazolo [3, 4-d] pyrimidin-4-amine derivative as a novel BTK inhibitor. (2024). Arabian Journal of Chemistry. [Link]
Ben-Massaoud, Y., et al. (2024). Synthesis of New Pyrazolo[3,4-d]pyrimidine Derivatives: NMR Spectroscopic Characterization, X-Ray, Hirshfeld Surface Analysis, DFT, Molecular Docking, and Antiproliferative Activity Investigations. Molecules. [Link]
Cormeir, S. A., et al. (2012). Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents? Molecules. [Link]
Synthesis of New Pyrazolo[3,4-d]pyrimidine Derivatives: NMR Spectroscopic Characterization, X-Ray, Hirshfeld Surface Analysis, DFT, Molecular Docking, and Antiproliferative Activity Investigations. (2024). National Center for Biotechnology Information. [Link]
Pathak, V., et al. (2013). Selective synthesis of 1-substituted 4-chloropyrazolo[3,4-d]pyrimidines. Tetrahedron Letters. [Link]
Discovery of pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1][18][19]triazolo[1,5-c]pyrimidine derivatives as novel CDK2 inhibitors: synthesis, biological and molecular modeling investigations. (2022). RSC Advances. [Link]
SNAr Reaction of Polyhalogenated Heterocycles. (n.d.). RCS Research Chemistry Services. [Link]
Nielsen, M. K., et al. (2019). Concerted Nucleophilic Aromatic Substitutions. Journal of the American Chemical Society. [Link]
Pyrazolo[3,4-d]pyrimidine-based neplanocin analogues identified as potential de novo pharmacophores for dual-target HBV inhibition. (2025). RSC Medicinal Chemistry. [Link]
Hassaballah, A. I., et al. (2023). New pyrazolo[3,4-d]pyrimidine derivatives as EGFR-TK inhibitors. Semantic Scholar. [Link]
Studies on the Regioselective Nucleophilic Aromatic Substitution (SNAr) Reaction of 2-Substituted 3,5-Dichloropyrazines. (n.d.). ResearchGate. [Link]
Design, synthesis, and biological evaluation with molecular dynamics study of novel pyrazolo[3,4-d]pyrimidine derivatives as anti-cancer agents. (2023). RSC Advances. [Link]
Application Note: Regiocontrolled N-alkylation of 4-chloropyrazolo[3,4-d]pyrimidine with Propyl Iodide
Introduction: The Significance of Pyrazolo[3,4-d]pyrimidines The pyrazolo[3,4-d]pyrimidine core is a privileged heterocyclic scaffold, recognized as a purine isostere that forms the basis for a multitude of compounds wit...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Significance of Pyrazolo[3,4-d]pyrimidines
The pyrazolo[3,4-d]pyrimidine core is a privileged heterocyclic scaffold, recognized as a purine isostere that forms the basis for a multitude of compounds with significant pharmacological activities.[1][2] Derivatives have been investigated as kinase inhibitors, antiproliferative agents, and treatments for various medical conditions.[3][4] The functionalization of this core, particularly through N-alkylation of the pyrazole ring, is a critical strategy in medicinal chemistry for modulating potency, selectivity, and pharmacokinetic properties.
This application note provides a comprehensive guide to the N-alkylation of 4-chloropyrazolo[3,4-d]pyrimidine using propyl iodide. We will delve into the mechanistic underpinnings of the reaction, address the critical challenge of regioselectivity, and present a detailed, validated protocol for synthesis, purification, and characterization. This document is intended for researchers and scientists in organic synthesis and drug development.
Mechanistic Rationale and the Challenge of Regioselectivity
The N-alkylation of an unsymmetrical pyrazole ring, such as that in 4-chloropyrazolo[3,4-d]pyrimidine, is not a trivial transformation. The reaction proceeds via a base-mediated deprotonation of the acidic N-H on the pyrazole ring, generating a nucleophilic pyrazolide anion. This anion then attacks the electrophilic propyl iodide in a classic SN2 reaction. However, the pyrazolide anion exists as a resonance hybrid, with negative charge distributed over both the N1 and N2 nitrogen atoms. This duality leads to the potential formation of two distinct regioisomers: 1-propyl-4-chloro-1H-pyrazolo[3,4-d]pyrimidine (N1 isomer) and 2-propyl-4-chloro-2H-pyrazolo[3,4-d]pyrimidine (N2 isomer).
Controlling the regiochemical outcome is paramount and is influenced by a combination of factors:
Steric Hindrance: Alkylation generally favors the less sterically hindered nitrogen atom. The proximity of the fused pyrimidine ring may create a more sterically encumbered environment around one of the nitrogen atoms.[5][6]
Electronic Effects: The electron-withdrawing character of the pyrimidine ring and the chloro-substituent influences the nucleophilicity of the N1 and N2 positions.
Reaction Conditions: The choice of base, solvent, and temperature can dramatically alter the N1/N2 product ratio.[6] Polar aprotic solvents like N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO) are often employed to facilitate the reaction.[6][7] The counter-ion of the base (e.g., K⁺, Cs⁺, Na⁺) can also play a role in coordinating with the pyrazolide anion, thereby influencing the site of alkylation.[8]
Caption: Regioselectivity in the N-alkylation of 4-chloropyrazolo[3,4-d]pyrimidine.
Detailed Experimental Protocol
This protocol describes a standard procedure for the N-propylation reaction, which typically yields a mixture of regioisomers that require chromatographic separation.
3.1. Materials and Equipment
Reagents:
4-chloropyrazolo[3,4-d]pyrimidine (1.0 eq)
Propyl iodide (1.1 - 1.5 eq)
Potassium carbonate (K₂CO₃), anhydrous (2.0 eq)
N,N-Dimethylformamide (DMF), anhydrous
Ethyl acetate (EtOAc), reagent grade
Hexanes, reagent grade
Deionized water
Brine (saturated NaCl solution)
Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)
Equipment:
Round-bottom flask with stir bar
Condenser and heating mantle/oil bath
Inert atmosphere setup (Nitrogen or Argon)
Syringes and needles
Separatory funnel
Rotary evaporator
Silica gel for column chromatography
Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)
3.2. Step-by-Step Procedure
Reaction Setup: To a dry round-bottom flask under an inert atmosphere (N₂ or Ar), add 4-chloropyrazolo[3,4-d]pyrimidine (1.0 eq) and anhydrous potassium carbonate (2.0 eq).
Solvent Addition: Add anhydrous DMF via syringe to create a solution with a concentration of approximately 0.1-0.2 M with respect to the starting material.
Stirring: Stir the resulting suspension at room temperature for 15-20 minutes to ensure a fine distribution of the base.
Alkylating Agent Addition: Add propyl iodide (1.1 eq) dropwise to the stirring suspension at room temperature.
Reaction: Stir the reaction mixture at room temperature for 12-24 hours. The reaction progress should be monitored by TLC (e.g., using a 30% Ethyl Acetate/Hexanes eluent system). The starting material should be consumed, and two new, higher Rf spots corresponding to the product isomers should appear.
Work-up - Quenching: Upon completion, carefully pour the reaction mixture into a beaker containing cold deionized water. This will precipitate the crude product and dissolve the DMF and inorganic salts.
Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product with ethyl acetate (3 x volume of DMF).
Washing: Combine the organic layers and wash sequentially with deionized water and brine to remove any residual DMF and salts.
Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product as a solid or oil.
Purification: Purify the crude residue by flash column chromatography on silica gel. A gradient elution system, starting with 10% ethyl acetate in hexanes and gradually increasing to 30-40%, is typically effective for separating the two regioisomers.
Data Presentation and Characterization
The precise yield and regioisomeric ratio are highly dependent on the exact conditions. The following table provides a summary of typical parameters.
Parameter
Value / Condition
Rationale / Comment
Stoichiometry
4-chloropyrazolo[3,4-d]pyrimidine
1.0 eq
Limiting reagent.
Propyl Iodide
1.1 - 1.5 eq
A slight excess ensures complete consumption of the starting material. Iodides are more reactive than bromides or chlorides.[6]
K₂CO₃ (Base)
2.0 eq
A common, mild base for this transformation. Ensures complete deprotonation.
Solvent
Anhydrous DMF
A polar aprotic solvent that effectively solubilizes the pyrazolide anion.[6]
Temperature
Room Temperature (20-25 °C)
Sufficient for alkylation with a reactive electrophile like propyl iodide. Lower temperatures may increase selectivity.
Reaction Time
12 - 24 hours
Monitor by TLC to determine completion.
Typical Total Yield
70 - 90%
Combined yield of both isomers after chromatography.
Regioisomeric Ratio (N1:N2)
Varies
Can range from 1:1 to favoring one isomer. This is highly sensitive to subtle changes in conditions.
Characterization: The identity and ratio of the purified isomers must be confirmed using standard analytical techniques:
¹H and ¹³C NMR: Will confirm the presence of the propyl group and the overall structure. The chemical shifts of the pyrazole and pyrimidine protons will differ between the N1 and N2 isomers.
Mass Spectrometry (MS): Will confirm the correct molecular weight for the propylated product.
2D NMR (NOESY): Can be a definitive tool to assign regiochemistry. For the N1 isomer, a Nuclear Overhauser Effect (NOE) may be observed between the propyl group's α-CH₂ protons and the H-6 proton of the pyrimidine ring.
Caption: General experimental workflow for N-alkylation.
Troubleshooting and Optimization
Issue
Potential Cause(s)
Suggested Solution(s)
No or Low Conversion
1. Inactive base (hydrated).2. Insufficiently reactive electrophile.3. Low temperature.
1. Use freshly dried K₂CO₃ or a stronger base like Cesium Carbonate (Cs₂CO₃) or Sodium Hydride (NaH).[6][8]2. Ensure the quality of propyl iodide. Reactivity order is I > Br > Cl.[6]3. Gently heat the reaction to 40-50 °C.
1. Change the Base/Solvent System: Using NaH in THF can sometimes favor one isomer.[9]2. Lower the Temperature: Running the reaction at 0 °C may enhance selectivity.3. Protecting Groups: A more complex, multi-step approach may be needed for absolute regiocontrol.
Difficult Separation
Isomers have very similar polarities.
1. Optimize Chromatography: Use a longer column, a shallower solvent gradient, or try a different solvent system (e.g., Dichloromethane/Methanol).2. Recrystallization: Attempt to selectively crystallize one isomer from the mixture.
References
MDPI. (2022). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. Available at: [Link]
PubMed. (2021). Synthesis of N-alkylated pyrazolo[3,4-d]pyrimidine analogs and evaluation of acetylcholinesterase and carbonic anhydrase inhibition properties. Available at: [Link]
MDPI. (2024). Synthesis of New Pyrazolo[3,4-d]pyrimidine Derivatives: NMR Spectroscopic Characterization, X-Ray, Hirshfeld Surface Analysis, DFT, Molecular Docking, and Antiproliferative Activity Investigations. Available at: [Link]
OSTI.gov. (2019). Development of potent and selective pyrazolopyrimidine IRAK4 inhibitors. Available at: [Link]
ResearchGate. (2025). Synthesis of Some Novel Pyrazolo[3,4-d] pyrimidine Derivatives and Evaluation of their In vitro Antiproliferative and Antioxidant Activity. Available at: [Link]
PMC. (n.d.). Synthesis and Isomerization of Some Novel Pyrazolopyrimidine and Pyrazolotriazolopyrimidine Derivatives. Available at: [Link]
ACS Publications. (2022). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. Available at: [Link]
PubMed. (2013). Selective synthesis of 1-substituted 4-chloropyrazolo[3,4-d]pyrimidines. Available at: [Link]
PMC. (2024). Sustainable and Safe N-alkylation of N-heterocycles by Propylene Carbonate under Neat Reaction Conditions. Available at: [Link]
ResearchGate. (n.d.). Solvent Controlled, Site-Selective N-Alkylation Reactions of Azolo-Fused Ring Heterocycles at N1-, N2- and N3-Positions, Including Pyrazolo[3,4-d]pyrimidines, Purines,[1][3][5]Triazolo[2][6]pyridines and Related Deaza-Compounds. Available at: [Link]
MDPI. (2021). Experimental and Computational Studies on N-alkylation Reaction of N-Benzoyl 5-(Aminomethyl)Tetrazole. Available at: [Link]
CNR-IRIS. (2023). Identification and Biological Characterization of the Pyrazolo[3,4-d]pyrimidine Derivative SI388 Active as Src Inhibitor. Available at: [Link]
MDPI. (2025). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. Available at: [Link]
Application Notes and Protocols for the Solubilization of 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine
Abstract This comprehensive guide provides detailed application notes and protocols for the effective solvent selection and solubilization of 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine. Aimed at researchers, scientis...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This comprehensive guide provides detailed application notes and protocols for the effective solvent selection and solubilization of 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine. Aimed at researchers, scientists, and professionals in drug development, this document outlines a systematic approach to identifying suitable solvents for this heterocyclic compound, which is of significant interest in medicinal chemistry. The protocols herein are designed to be self-validating, emphasizing scientific integrity and experimental causality. This guide will cover solvent screening strategies, detailed dissolution protocols, and data interpretation to ensure reliable and reproducible results for downstream applications such as high-throughput screening and synthetic reactions.
Introduction: The Challenge of Solubility in Pyrazolopyrimidine Scaffolds
The pyrazolo[3,4-d]pyrimidine core is a prevalent scaffold in the development of therapeutic agents, particularly kinase inhibitors. However, these compounds, including 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine, often exhibit poor aqueous solubility, which can significantly hinder their biological evaluation and formulation development.[1][2][3] The limited solubility in aqueous media can adversely affect bioavailability and the accuracy of in vitro and in vivo assays.[2] While readily soluble in some organic solvents like DMSO, identifying the optimal solvent or solvent system is crucial for various experimental workflows, from initial screening to synthetic modifications.[2][4]
The selection of an appropriate solvent is not merely about achieving dissolution; it is a critical experimental parameter that can influence reaction kinetics, crystal morphology, and the biological activity of the compound. Therefore, a systematic and well-documented approach to solvent selection is paramount for the successful progression of research and development involving 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine. This guide provides a robust framework for making informed decisions on solvent selection, thereby ensuring the integrity and reproducibility of experimental outcomes.
Physicochemical Properties and Safety Considerations
Predicted Physicochemical Properties
While experimental data for 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine is not extensively available, we can infer its properties from its structure and related analogs.
Property
Predicted Value/Characteristic
Rationale/Source
Molecular Formula
C8H9ClN4
Based on structure
Molecular Weight
196.64 g/mol
Calculated from formula
Polarity
Moderately polar
Presence of nitrogen atoms and a chloro-substituent
Aqueous Solubility
Low
A common characteristic of pyrazolo[3,4-d]pyrimidine derivatives.[1][2][3]
Organic Solvent Solubility
Likely soluble in polar aprotic solvents
Based on the solubility of similar heterocyclic compounds.[2][4][5]
Safety and Handling
Potential Hazards:
Harmful if swallowed, in contact with skin, or if inhaled.[6][7]
Objective: To rapidly identify potential solvents for 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine from a diverse set of candidates.
Materials:
4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine
Selection of solvents (see table below)
Small vials (e.g., 1.5 mL or 2 mL)
Vortex mixer
Pipettes
Suggested Solvents for Screening:
Solvent Class
Solvent
Polarity Index
Boiling Point (°C)
Polar Aprotic
Dimethyl Sulfoxide (DMSO)
7.2
189
N,N-Dimethylformamide (DMF)
6.4
153
Acetonitrile (ACN)
5.8
82
Acetone
5.1
56
Tetrahydrofuran (THF)
4.0
66
Polar Protic
Methanol (MeOH)
5.1
65
Ethanol (EtOH)
4.3
78
Isopropanol (IPA)
3.9
82
Water
10.2
100
Non-Polar
Dichloromethane (DCM)
3.1
40
Chloroform
4.1
61
Toluene
2.4
111
Heptane
0.1
98
Procedure:
Weigh approximately 1-2 mg of 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine into individual vials.
Add 100 µL of a selected solvent to each vial.
Vortex the vials for 30 seconds at room temperature.
Visually inspect for dissolution. If the solid dissolves completely, add another 100 µL of the solvent and repeat the vortexing. Continue this process up to a total volume of 1 mL.
If the solid does not dissolve at room temperature, gently warm the vial (e.g., to 40-50°C) and observe for any change in solubility.
Record your observations in a table, noting whether the compound is insoluble, partially soluble, or fully soluble, and at what approximate concentration.
Protocol 2: Quantitative Solubility Determination for Stock Solutions
Objective: To accurately determine the solubility of 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine in promising solvents to prepare stock solutions of a known concentration (e.g., for high-throughput screening).
Materials:
4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine
Promising solvents identified in Protocol 1
Analytical balance
Volumetric flasks
Vortex mixer and/or sonicator
HPLC or UV-Vis spectrophotometer
Procedure:
Prepare a saturated solution by adding an excess amount of 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine to a known volume of the chosen solvent in a vial.
Seal the vial and agitate the mixture at a constant temperature (e.g., 25°C) for 24 hours to ensure equilibrium is reached.
After 24 hours, allow the undissolved solid to settle.
Carefully filter the supernatant through a 0.22 µm syringe filter to remove any undissolved particles.
Prepare a series of dilutions of the filtered supernatant with the same solvent.
Analyze the dilutions using a validated HPLC or UV-Vis method to determine the concentration of the dissolved compound.
The concentration of the undiluted, filtered supernatant represents the solubility of the compound in that solvent at the specified temperature.
For preparing a stock solution of a specific concentration (e.g., 10 mM for screening), accurately weigh the required amount of the compound and dissolve it in the appropriate volume of the chosen solvent, ensuring it is below the determined solubility limit.[10] Sonication may be used to aid dissolution.[11]
Results and Discussion: Interpreting Solubility Data
The choice of solvent will ultimately depend on the intended application.
For High-Throughput Screening (HTS): DMSO is a common choice due to its high dissolving power for a wide range of compounds and its miscibility with aqueous media.[2][4][11] However, it is important to consider the potential for DMSO to affect cell viability at higher concentrations.[10]
For Organic Synthesis: Solvents such as DMF, THF, or DCM are frequently used.[12] The choice will depend on the reaction conditions, including temperature and the nature of the reagents.
For Crystallization: A solvent system where the compound has moderate solubility at room temperature and is fully soluble when heated is often ideal.[4][13] A co-solvent system (a "good" solvent and a "poor" solvent) can also be effective for inducing crystallization.[4][13]
For NMR Spectroscopy: Deuterated solvents such as DMSO-d6 or Chloroform-d are required. The choice will depend on the solubility of the compound and the desired resolution of the spectrum.
Conclusion
The successful use of 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine in research and development is critically dependent on its effective solubilization. By following the systematic approach outlined in these application notes, researchers can confidently select the most appropriate solvent for their specific needs, ensuring the generation of reliable and reproducible data. The provided protocols offer a practical guide for both qualitative and quantitative solubility assessment, empowering scientists to overcome the challenges associated with handling this important class of heterocyclic compounds.
References
Romeo, G., et al. (2015). Pyrazolo[3,4-d]pyrimidine Prodrugs: Strategic Optimization of the Aqueous Solubility of Dual Src/Abl Inhibitors. ACS Medicinal Chemistry Letters, 6(9), 984-989. [Link]
Sanna, M., et al. (2018). Water Solubility Enhancement of Pyrazolo[3,4-d]pyrimidine Derivatives via Miniaturized Polymer–Drug Microarrays. ACS Medicinal Chemistry Letters, 9(3), 268-273. [Link]
Sanna, M., et al. (2018). Water Solubility Enhancement of Pyrazolo[3,4-d]pyrimidine Derivatives via Miniaturized Polymer–Drug Microarrays. ACS Publications. [Link]
Shrinidhi, A., et al. (2024). Pyrazolo-Pyrimidinones with Improved Solubility and Selective Inhibition of Adenylyl Cyclase Type 1 Activity for Treatment of Inflammatory Pain. Journal of Medicinal Chemistry. [Link]
Abdel-Aziz, A. A.-M., et al. (2024). New pyrazolo[3,4-d]pyrimidine derivatives as EGFR-TK inhibitors. RSC Advances, 14(4), 2429-2444. [Link]
PubChem. (n.d.). 4-Chloro-1H-pyrazolo[3,4-d]pyrimidine. National Center for Biotechnology Information. [Link]
Huschmann, F. U., et al. (2024). Screening, Growing, and Validation by Catalog: Using Synthetic Intermediates from Natural Product Libraries to Discover Fragments for an Aspartic Protease Through Crystallography. Molecules, 29(17), 3988. [Link]
IJTSRD. (2019). 141 Preparation and Biological Screening of Novel Heterocyclic Compounds. International Journal of Trend in Scientific Research and Development, 3(3), 845-849. [Link]
Patel, H. D., & Noolvi, M. N. (2015). Synthesis and Biological Studies of Pyrazolo [3, 4-d] Pyrimidines. Journal of Chemistry. [Link]
Application Notes and Protocols for the Amination of 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine
For Researchers, Scientists, and Drug Development Professionals Introduction: The Significance of 4-Amino-1-propyl-1H-pyrazolo[3,4-d]pyrimidines The pyrazolo[3,4-d]pyrimidine scaffold is a privileged heterocyclic system...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Significance of 4-Amino-1-propyl-1H-pyrazolo[3,4-d]pyrimidines
The pyrazolo[3,4-d]pyrimidine scaffold is a privileged heterocyclic system in medicinal chemistry, primarily due to its structural resemblance to endogenous purines. This similarity allows it to function as a bioisostere, interacting with a wide array of biological targets.[1][2] Consequently, derivatives of this scaffold have been investigated for a multitude of therapeutic applications, including their potential as anticancer, anti-inflammatory, antimicrobial, and antiviral agents.[1] The synthesis of 4-amino-1-propyl-1H-pyrazolo[3,4-d]pyrimidine derivatives is a key step in the development of novel drug candidates, as the amino group at the 4-position serves as a crucial handle for further functionalization and for establishing key interactions with biological targets.[3]
This application note provides a detailed guide to the amination of 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine, a versatile intermediate in the synthesis of these valuable compounds. We will delve into the underlying reaction mechanism, provide a comprehensive and adaptable experimental protocol, and discuss the critical parameters that influence the success of this transformation.
The amination of 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine proceeds via a nucleophilic aromatic substitution (SNAr) mechanism. This reaction is facilitated by the electron-deficient nature of the pyrimidine ring, which is further activated by the electron-withdrawing effect of the fused pyrazole ring and the pyrimidine nitrogens. This activation makes the C4 position susceptible to attack by a nucleophile, in this case, an amine.
The SNAr mechanism can be visualized as a two-step process:
Nucleophilic Attack and Formation of a Meisenheimer Complex: The amine nucleophile attacks the electrophilic C4 carbon, which bears the chloro leaving group. This results in the formation of a resonance-stabilized anionic intermediate known as a Meisenheimer complex. The negative charge is delocalized over the pyrimidine and pyrazole rings, which lowers the activation energy of this step.
Elimination of the Leaving Group: The aromaticity of the pyrazolo[3,4-d]pyrimidine ring is restored by the elimination of the chloride ion, yielding the final aminated product.
Caption: Generalized SNAr mechanism for the amination of 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine.
Experimental Protocol: Amination with a Primary Amine
This protocol provides a general procedure for the amination of 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine with a representative primary amine. The reaction conditions can be adapted for different amines, and a summary of potential variations is provided in the subsequent section.
Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine (1.0 eq).
Reagent Addition: Add the chosen solvent (e.g., ethanol, 10 mL per mmol of the starting material). To this suspension, add the primary amine (1.1 - 1.5 eq) and the base (1.5 - 2.0 eq).
Reaction: Heat the reaction mixture to reflux (or the desired temperature, see table below) and stir vigorously.
Monitoring the Reaction: Monitor the progress of the reaction by TLC. Take small aliquots of the reaction mixture at regular intervals, spot them on a TLC plate, and elute with an appropriate solvent system (e.g., 50% ethyl acetate in hexanes). Visualize the spots under UV light. The reaction is complete when the starting material spot is no longer visible.
Work-up: Once the reaction is complete, allow the mixture to cool to room temperature. Remove the solvent under reduced pressure using a rotary evaporator.
Extraction: Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and transfer it to a separatory funnel. Wash the organic layer with water and then with brine.
Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄), filter, and concentrate the filtrate under reduced pressure to obtain the crude product.
Purification: Purify the crude product by column chromatography on silica gel, using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 4-amino-1-propyl-1H-pyrazolo[3,4-d]pyrimidine derivative.
Characterization: Characterize the purified product by standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.[4][5][6]
Key Reaction Parameters and Optimization
The success and efficiency of the amination reaction are influenced by several factors. The following table summarizes common variables and their typical ranges, providing a starting point for optimization.
Parameter
Common Choices
Rationale and Considerations
Amine
Primary and secondary aliphatic and aromatic amines
The nucleophilicity of the amine will affect the reaction rate. Sterically hindered amines may require longer reaction times or higher temperatures.
Protic solvents like ethanol and isopropanol are commonly used and can facilitate the reaction. Aprotic polar solvents like DMF can also be effective. The choice of solvent may depend on the solubility of the reactants and the desired reaction temperature.
An acid scavenger is necessary to neutralize the HCl generated during the reaction. Organic bases like TEA and DIPEA are often used, as is the inorganic base K₂CO₃. The choice of base can influence the reaction rate and side product formation.
Temperature
Room temperature to reflux
The reaction is typically heated to increase the rate. The optimal temperature will depend on the reactivity of the specific amine and the boiling point of the solvent.
Reaction Time
2 - 24 hours
The reaction time should be determined by monitoring the reaction progress by TLC.
Safety Precautions
4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine: Handle with care. It is advisable to consult the Safety Data Sheet (SDS) for the specific compound being used. Similar chlorinated heterocyclic compounds are often classified as irritants and may be harmful if swallowed, inhaled, or in contact with skin.
Amines: Many amines are corrosive and/or toxic. Handle them in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.
Solvents: The solvents used are flammable. Keep them away from ignition sources.
Bases: Organic bases like TEA and DIPEA are flammable and corrosive. Handle with care in a fume hood.
Always perform a thorough risk assessment before starting any chemical synthesis.
Characterization of the Product
The structure and purity of the final aminated product should be confirmed using a combination of spectroscopic techniques.
¹H NMR: The proton NMR spectrum will show characteristic signals for the propyl group, the aromatic protons of the pyrazolo[3,4-d]pyrimidine core, and the protons of the newly introduced amino substituent. The disappearance of the signal corresponding to the proton at the 4-position of the starting material is a key indicator of a successful reaction.
¹³C NMR: The carbon NMR spectrum will show the expected number of signals for the carbon atoms in the molecule. The chemical shift of the C4 carbon will shift significantly upon substitution of the chloro group with an amino group.
Mass Spectrometry: Mass spectrometry (e.g., ESI-MS or GC-MS) will confirm the molecular weight of the product. The fragmentation pattern can also provide structural information.
Infrared (IR) Spectroscopy: The IR spectrum will show characteristic N-H stretching vibrations for the amino group.
Workflow Diagram
Caption: Step-by-step workflow for the amination of 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine.
Conclusion
The amination of 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine is a robust and versatile method for the synthesis of a wide range of 4-amino derivatives. By understanding the underlying SNAr mechanism and carefully selecting the reaction parameters, researchers can efficiently access these valuable compounds for further investigation in drug discovery and development programs. The protocol and guidelines presented in this application note provide a solid foundation for the successful implementation of this important synthetic transformation.
References
Synthesis of Some New Pyrazolo[3,4-d]pyrimidin-4-amines. Journal of the Korean Chemical Society. [Link]
Synthesis of New Pyrazolo[3,4-d]pyrimidine Derivatives: NMR Spectroscopic Characterization, X-Ray, Hirshfeld Surface Analysis, DFT, Molecular Docking, and Antiproliferative Activity Investigations. Molecules. [Link]
Synthesis and Biological Studies of Pyrazolo [3, 4-d] Pyrimidines. Rasayan Journal of Chemistry. [Link]
Identification and Biological Characterization of the Pyrazolo[3,4-d]pyrimidine Derivative SI388 Active as Src Inhibitor. CNR-IRIS. [Link]
METHOD FOR THE PREPARATION OF 1H-PIRAZOLO[3,4-d]pyrimidine DERIVATIVES.
Synthesis of N-alkylated pyrazolo[3,4-d]pyrimidine analogs and evaluation of acetylcholinesterase and carbonic anhydrase inhibition properties. Archiv der Pharmazie. [Link]
Promotion of Water as Solvent in Amination of 4-Chloropyrrolopyrimidines and Related Heterocycles under Acidic Conditions. ACS Omega. [Link]
S1 Supporting Information Identification of 1H-pyrazolo[3,4-b]pyridine derivatives as novel and potent TBK1 inhibitors: Design, synthesis, and biological evaluation. Semantic Scholar. [Link]
A Facile One-pot Synthesis of 1-Arylpyrazolo[3,4-d]Pyrimidin-4-ones. Molecules. [Link]
Synthesis of some novel pyrazolo[3,4-d] pyrimidin-4(5H)-one derivatives as potential antimicrobial agent. Journal of Young Pharmacists. [Link]
A CONVENIENT SYNTHESIS OF NOVEL PYRAZOLO[3,4-D] PYRIMIDINE AND PYRAZOLO[4,3-E][4][5]TRIAZOLO[1,5-C] PYRIMIDINE DERIVATIVES TARGETING CDK2: IN SILICO AND DFT STUDIES. Semantic Scholar. [Link]
Synthesis of 4‐aminopyrazolo[3,4‐d]pyrimidines 2. ResearchGate. [Link]
Prodrugs of pyrazolo[3,4-d]pyrimidines: from library synthesis to evaluation as potential anticancer agents in an orthotopic glioma model. Usiena air. [Link]
A review on Synthesis and Biological Evaluations of Pyrazolo[3,4-d]pyrimidine Schaffold. Journal of Advanced Pharmacy and Biomedical Sciences. [Link]
Application Notes and Protocols for the Microwave-Assisted Synthesis of Pyrazolo[3,4-d]pyrimidine Derivatives
Authored by: A Senior Application Scientist Abstract The pyrazolo[3,4-d]pyrimidine scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its versatile biological activities, part...
Author: BenchChem Technical Support Team. Date: March 2026
Authored by: A Senior Application Scientist
Abstract
The pyrazolo[3,4-d]pyrimidine scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its versatile biological activities, particularly as kinase inhibitors in oncology.[1][2] As an isostere of the adenine ring of ATP, this heterocyclic system effectively mimics hinge-region binding interactions within kinase active sites.[1][3] Traditional synthetic routes to these compounds often involve lengthy reaction times, harsh conditions, and significant energy consumption. This guide details the principles and application of Microwave-Assisted Organic Synthesis (MAOS) as a green, efficient, and powerful alternative for the rapid synthesis of pyrazolo[3,4-d]pyrimidine derivatives. We provide detailed protocols, mechanistic insights, and practical troubleshooting advice to empower researchers in drug discovery and development to leverage this transformative technology.
The Rationale: Why Microwave Synthesis for a Privileged Scaffold?
The pyrazolo[3,4-d]pyrimidine nucleus is central to numerous therapeutic agents, including the FDA-approved BTK inhibitor Ibrutinib and the pioneering Src kinase inhibitor PP1.[1][4][5] Its derivatives have demonstrated a wide spectrum of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[2][4][5] The demand for rapid synthesis of diverse libraries of these compounds for structure-activity relationship (SAR) studies is immense.
Conventional synthesis, relying on conductive heating (e.g., oil baths), transfers energy slowly and inefficiently from the outside of the vessel inwards.[6][7] This often results in long reaction times (hours to days), thermal gradients, and the formation of unwanted by-products.
Microwave-Assisted Organic Synthesis (MAOS) fundamentally changes how energy is delivered to the reaction. Instead of external heating, microwave irradiation directly couples with polar molecules within the reaction mixture, leading to rapid, uniform, and volumetric heating.[6][8] This direct energy transfer addresses the core principles of green chemistry by dramatically reducing reaction times, lowering energy consumption, and often enabling the use of less hazardous solvents or even solvent-free conditions.[6][8][9]
Core Principles of Microwave Heating
Microwave energy accelerates chemical reactions primarily through two mechanisms:
Dipolar Polarization: Polar molecules, possessing a permanent dipole moment, continuously attempt to align with the rapidly oscillating electric field of the microwave (typically 2.45 GHz).[10][11] This rapid rotation and resulting intermolecular friction generate heat efficiently and uniformly throughout the bulk of the material.[7][10]
Ionic Conduction: In the presence of ions, the oscillating electric field induces electrophoretic migration. The resulting collisions and resistance to this movement cause significant heat generation.[6][7]
This efficient energy transfer can lead to superheating of solvents in a sealed vessel, allowing reactions to be performed at temperatures far above their atmospheric boiling points, which dramatically increases reaction rates according to the Arrhenius equation.[7][10]
Table 1: Comparison of Microwave-Assisted vs. Conventional Heating
Feature
Microwave-Assisted Synthesis (MAOS)
Conventional Conductive Heating
Heating Mechanism
Direct energy transfer via dipolar polarization and ionic conduction.[6][8]
Indirect heat transfer via conduction and convection.[6]
Heating Profile
Rapid, uniform, volumetric heating of the reaction mixture.[8][12]
Slow, non-uniform heating from the vessel walls inward.[6]
Often higher yields with improved product purity and fewer by-products.[11][12]
Variable yields, often requiring extensive purification.
Energy Efficiency
High efficiency, as energy is focused on the reactants, not the vessel.[6][14]
Low efficiency due to heat loss to the environment and apparatus.
Reproducibility
High, with precise control over temperature and pressure.[7]
Can be difficult to reproduce due to thermal gradients.
Green Chemistry
Aligns with green principles: energy saving, waste reduction, potential for solvent-free reactions.[8][9]
Higher energy consumption and potential for more solvent waste.
Experimental Protocols & Methodologies
General Considerations for Microwave Synthesis
Safety: Always use a dedicated, laboratory-grade microwave synthesizer equipped with accurate temperature and pressure sensors. Never use a domestic microwave oven.
Reaction Vessels: Use only microwave-transparent, pressure-rated vessels (typically borosilicate glass or ceramic) designed for the specific synthesizer model.
Solvent Choice: Polar solvents with a high dielectric constant (e.g., DMF, DMSO, ethanol, water, ethylene glycol) are most effective at absorbing microwave energy.
Stirring: Always use magnetic stirring to ensure even temperature distribution and prevent localized superheating or "hot spots," which can lead to decomposition.
Diagram: General Experimental Workflow
The following diagram outlines the typical workflow for a microwave-assisted synthesis experiment.
Synthesis of 1-propyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine: A Detailed Guide for Researchers
This comprehensive guide provides detailed application notes and protocols for the synthesis of 1-propyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine, a key scaffold in medicinal chemistry and drug discovery, from its 4-chloro pr...
Author: BenchChem Technical Support Team. Date: March 2026
This comprehensive guide provides detailed application notes and protocols for the synthesis of 1-propyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine, a key scaffold in medicinal chemistry and drug discovery, from its 4-chloro precursor. This document is intended for researchers, scientists, and drug development professionals, offering in-depth technical insights and a self-validating experimental protocol.
Introduction: The Significance of the Pyrazolo[3,4-d]pyrimidine Core
The pyrazolo[3,4-d]pyrimidine scaffold is a privileged heterocyclic system due to its structural analogy to purine, a fundamental component of nucleic acids. This structural mimicry allows compounds bearing this core to interact with a wide array of biological targets, including kinases, which are pivotal in cellular signaling pathways. Consequently, derivatives of 1H-pyrazolo[3,4-d]pyrimidin-4-amine are extensively investigated as potential therapeutic agents, particularly in the fields of oncology and immunology. The 1-propyl substituent in the target molecule enhances its lipophilicity, which can significantly influence its pharmacokinetic and pharmacodynamic properties.
The preparation of this key intermediate from its more readily available 4-chloro precursor is a crucial step in the synthesis of a diverse library of potential drug candidates. This guide will elucidate the underlying chemical principles and provide a robust protocol for this transformation.
The conversion of 4-chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine to its 4-amino counterpart proceeds via a nucleophilic aromatic substitution (SNAr) mechanism. The electron-withdrawing nature of the pyrimidine ring and the pyrazole nitrogen atoms renders the C4 position electron-deficient and thus susceptible to nucleophilic attack.
In this reaction, ammonia (or an amine) acts as the nucleophile, attacking the electrophilic C4 carbon atom of the pyrimidine ring. This initial attack forms a transient, negatively charged intermediate known as a Meisenheimer complex. The stability of this intermediate is crucial for the reaction to proceed. The subsequent departure of the chloride leaving group restores the aromaticity of the pyrimidine ring, yielding the final 4-amino product. The overall reaction is driven by the formation of a more stable product and the liberation of a stable leaving group (chloride ion).
To facilitate the reaction and neutralize the hydrochloric acid (HCl) byproduct, an excess of the amine nucleophile or the addition of a non-nucleophilic base is often employed.
Figure 1: Simplified reaction mechanism for the amination of the chloro precursor.
Experimental Protocol: Synthesis of 1-propyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
This protocol is adapted from established procedures for the amination of related heterocyclic systems and is designed to be a reliable starting point for this specific synthesis.[1]
Materials and Reagents
Reagent/Material
Grade
Supplier (Example)
4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine
≥95%
Commercial Source
Ethanol, 200 proof
Anhydrous
Sigma-Aldrich
Ammonia solution in ethanol (e.g., 2 M)
Reagent Grade
Commercial Source
Dichloromethane (DCM)
HPLC Grade
Fisher Scientific
Methanol (MeOH)
HPLC Grade
Fisher Scientific
Saturated aqueous sodium bicarbonate (NaHCO₃)
Reagent Grade
-
Anhydrous sodium sulfate (Na₂SO₄)
Reagent Grade
-
Silica gel for column chromatography
60 Å, 230-400 mesh
-
High-pressure reaction vessel (sealed tube)
-
-
Safety Precautions
Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.
Fume Hood: Conduct all steps of the reaction and work-up in a well-ventilated fume hood.
Pressure Hazard: The reaction is performed in a sealed vessel at elevated temperatures, which will generate significant pressure. Use a pressure-rated reaction vessel and a blast shield. Do not exceed the recommended temperature.
Ammonia: Ammonia is a corrosive and pungent gas. Handle ammonia solutions with care in a fume hood.
Step-by-Step Procedure
Reaction Setup: In a high-pressure reaction vessel, dissolve 4-chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine (1.0 g, 5.08 mmol) in a saturated solution of ammonia in ethanol (20 mL).
Rationale: Using a pre-saturated solution of ammonia in ethanol ensures a high concentration of the nucleophile. Ethanol is a suitable polar protic solvent that can solvate both the starting material and the ammonia. A sealed vessel is necessary to maintain the concentration of the volatile ammonia and to allow the reaction to be heated above the boiling point of the solvent.
Reaction Conditions: Securely seal the reaction vessel and heat the mixture to 120-130 °C for 24-48 hours with stirring.
Rationale: Elevated temperatures are required to overcome the activation energy for the nucleophilic aromatic substitution. The reaction progress should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) if possible, by carefully taking aliquots after cooling the vessel completely.
Work-up: After the reaction is complete (as indicated by the consumption of the starting material), cool the reaction vessel to room temperature. CAUTION: The vessel will be under pressure. Allow it to cool completely before opening.
Solvent Removal: Concentrate the reaction mixture under reduced pressure to remove the ethanol and excess ammonia.
Extraction: Dissolve the resulting residue in dichloromethane (DCM, 50 mL) and wash with saturated aqueous sodium bicarbonate solution (2 x 20 mL) to remove any residual HCl. Wash with brine (20 mL).
Rationale: The bicarbonate wash neutralizes any remaining acid.
Drying and Filtration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.
Purification: Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of methanol in dichloromethane (e.g., 0% to 5% MeOH in DCM).
Rationale: Column chromatography will separate the desired product from any unreacted starting material and non-polar impurities.
Characterization: Combine the fractions containing the pure product and remove the solvent under reduced pressure. Characterize the final product by ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its identity and purity.
Figure 2: Experimental workflow for the synthesis of the target amine.
Note: The expected NMR chemical shifts are estimates and should be confirmed by experimental data.
Conclusion and Further Applications
The protocol described provides a robust and reproducible method for the preparation of 1-propyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine from its chloro precursor. This key intermediate can be further functionalized at the 4-amino position to generate a diverse range of compounds for screening in various biological assays. The understanding of the SNAr mechanism and careful execution of the experimental procedure are paramount to achieving a high yield and purity of the desired product.
References
Synthesis of some novel pyrazolo[3,4-d]pyrimidine derivatives. Semantic Scholar. Available at: [Link].
Design, synthesis and antitumor evaluation of novel pyrazolo[3,4-d]pyrimidines incorporating different amino acid conjugates as potential DHFR inhibitors. National Center for Biotechnology Information. Available at: [Link].
Synthesis and biological activities of some N4-substituted 4-aminopyrazolo(3,4-d)pyrimidines. PubMed. Available at: [Link].
Acid Catalyzed Amination of 4-Chloropyrrolopyrimidine: Effect of Solvent, Acid Amount and Substrate Scope for Reactions in Water. Preprints.org. Available at: [Link].
Pyrimidines. Part II. Nucleophilic substitution reactions of ethyl 4-chloro-2-methylthiopyrimidine-5-carboxylate. Journal of the Chemical Society C: Organic. Available at: [Link].
4-aminopyrazolo(3-,4-D)pyrimidine and 4-aminopyrazolo-(3,4-D)pyridine tyrosine kinase inhibitors. Google Patents.
Suzuki-Miyaura Coupling of 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine: Conditions and Protocols
An Application Guide for Medicinal Chemists Abstract The 1H-pyrazolo[3,4-d]pyrimidine scaffold is a cornerstone in modern medicinal chemistry, forming the core of numerous clinically relevant agents.[1] Its functionaliza...
Author: BenchChem Technical Support Team. Date: March 2026
An Application Guide for Medicinal Chemists
Abstract
The 1H-pyrazolo[3,4-d]pyrimidine scaffold is a cornerstone in modern medicinal chemistry, forming the core of numerous clinically relevant agents.[1] Its functionalization is critical for developing new chemical entities with tailored pharmacological profiles. The Suzuki-Miyaura cross-coupling reaction stands as a premier method for forging carbon-carbon bonds, offering broad functional group tolerance and reliable outcomes. This document provides a detailed guide for researchers on the successful Suzuki-Miyaura coupling of 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine, an electron-deficient heteroaryl chloride. We delve into the rationale behind selecting optimal catalysts, bases, and solvents, and provide step-by-step protocols for both conventional and microwave-assisted synthesis.
Introduction: The Challenge of Heteroaryl Chlorides
The Suzuki-Miyaura coupling has revolutionized C-C bond formation.[2] However, its application to heteroaryl chlorides, particularly those that are electron-deficient like 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine, presents a significant challenge. The C-Cl bond is strong, and the electron-poor nature of the pyrimidine ring makes the initial oxidative addition of the palladium catalyst—the rate-limiting step—energetically demanding.[2][3]
Early methodologies were often limited to more reactive aryl iodides and bromides. The advent of sophisticated catalyst systems, specifically those employing bulky, electron-rich phosphine ligands, has made the coupling of unactivated and heteroaryl chlorides a routine and high-yielding transformation in the modern synthetic laboratory.[4][5][6] Understanding the interplay of the reaction components is crucial for achieving success with this specific substrate.
Mechanistic Overview and Component Selection
The catalytic cycle of the Suzuki-Miyaura reaction involves three fundamental steps: oxidative addition, transmetalation, and reductive elimination.[3][7] The efficiency of each step is highly dependent on the judicious selection of the reaction components.
Figure 1: Generalized catalytic cycle for the Suzuki-Miyaura reaction.
The Palladium Catalyst: Engine of the Reaction
For challenging substrates like heteroaryl chlorides, the choice of ligand is more critical than the palladium precursor (e.g., Pd(OAc)₂, Pd₂(dba)₃).[6]
Rationale: Bulky and electron-rich dialkylbiaryl phosphine ligands are required.[4][5] The steric bulk promotes the formation of a highly reactive, monoligated 14-electron Pd(0)L species, which readily undergoes oxidative addition. The electron-donating nature of the phosphine increases the electron density on the palladium center, further facilitating its insertion into the C-Cl bond.[4]
Recommended Ligands:
XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl): A highly effective and versatile ligand for coupling heteroaryl chlorides.[6]
SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl): Another excellent, general ligand that often provides high turnover numbers.[4]
Precatalysts: Modern palladium precatalysts, such as XPhos Pd G2 or G3, are often preferred. These well-defined, air-stable complexes generate the active Pd(0) species under the reaction conditions and can lead to more reproducible results.[8][9]
The Base: Activator for Transmetalation
The base plays a crucial role in activating the boronic acid to form a more nucleophilic boronate species, which is necessary for the transmetalation step.[10][11]
Rationale: The choice of base can dramatically affect the reaction rate and yield. For heteroaryl substrates, moderately strong inorganic bases are typically employed. Stronger bases like hydroxides can sometimes promote undesired side reactions, including decomposition of the substrate or catalyst.
Recommended Bases:
Potassium Phosphate (K₃PO₄): An effective and commonly used base, particularly with heteroaryl substrates.[4][12]
Potassium Carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃): Also widely used and effective. Cs₂CO₃ is more soluble and basic, which can be beneficial for less reactive coupling partners.[11][13]
The Solvent: The Reaction Medium
The solvent system must solubilize the reactants and catalyst while being compatible with the reaction conditions.[14]
Rationale: Aprotic polar solvents or mixtures containing water are generally preferred. The water component is often essential for dissolving the inorganic base and facilitating the formation of the active boronate species.[15]
Recommended Solvents:
1,4-Dioxane/Water: A classic and robust solvent system for Suzuki couplings.
Toluene/Water or Ethanol/Toluene/Water: These mixtures are also highly effective and can offer advantages in certain cases.[15][16]
DMF (Dimethylformamide): A polar aprotic solvent that can be effective, especially in copper-facilitated protocols for challenging boronates.[17]
Recommended Reaction Conditions: A Comparative Table
The optimal conditions can vary depending on the electronic and steric nature of the boronic acid coupling partner. The following table provides rational starting points for optimization.
[Pd(µ-Br)tBu₃P]₂ (1.5 mol%) OR XPhos Pd G3 (3 mol%)
K₃PO₄ (2.5 equiv.)
Toluene / H₂O (5:1)
110 °C / Thermal
Experimental Protocols
The following protocols are designed as robust starting points. Researchers should monitor reaction progress by TLC or LC-MS and adjust heating times accordingly.
Figure 2: A typical experimental workflow for Suzuki coupling reactions.
In a dedicated microwave reaction vial equipped with a stir bar, combine 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine, the boronic acid, XPhos Pd G3, and K₃PO₄.
Add the degassed 1,4-dioxane and water.
Seal the vial with the appropriate microwave cap.
Place the vial in the microwave reactor. Irradiate the mixture at a constant temperature of 130-150 °C for 20-60 minutes.
After the irradiation is complete, allow the vial to cool to room temperature.
Perform the work-up and purification as described in Protocol 1 (steps 7-10), adjusting volumes accordingly.[8][18]
Use a fresh bottle of catalyst/ligand or a precatalyst. Ensure solvents are properly degassed. Increase temperature or switch to microwave heating.
Dechlorination of Starting Material
Catalyst deactivation pathway; Presence of protic impurities.
Use a higher catalyst loading or a more robust ligand like XPhos. Ensure reagents are anhydrous where specified.
Boronic Acid Homocoupling
Presence of oxygen; High catalyst loading.
Thoroughly degas the solvent system. Reduce catalyst loading slightly.
Protodeborylation of Boronic Acid
Reaction is too slow or temperature is too high, especially for unstable heteroaryl boronates.
Use boronate esters (e.g., pinacol esters) which are more stable. Increase catalyst loading to accelerate the desired coupling. Consider a copper-facilitated protocol.[17][19]
Conclusion
The Suzuki-Miyaura coupling of 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine is a highly feasible and powerful transformation for the synthesis of novel derivatives for drug discovery. Success hinges on overcoming the inherent low reactivity of the C-Cl bond by employing modern, highly active palladium catalyst systems featuring bulky, electron-rich phosphine ligands. By carefully selecting the catalyst, base, and solvent, and by following the robust protocols outlined herein, researchers can reliably access a wide array of C4-substituted pyrazolo[3,4-d]pyrimidines.
References
DeAngelis, A., et al. (2010). One-pot Double Suzuki Couplings of Dichloropyrimidines. PMC. [Link]
Makarov, M., et al. (2021). 4-Chloro-6-(chloromethyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine. MDPI. [Link]
Billingsley, K. L., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. PMC. [Link]
El-Mekabaty, A., et al. (2020). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one. RSC Publishing. [Link]
Karádi, G., et al. (2020). Synthesis of 4-substituted pyrazole-3,5-diamines via Suzuki–Miyaura coupling and iron-catalyzed reduction. Organic & Biomolecular Chemistry (RSC Publishing). [Link]
Neufeldt, S. R., & Sanford, M. S. (2020). Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. PMC. [Link]
Kinzel, T., et al. (2010). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. PMC. [Link]
Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angewandte Chemie International Edition. [Link]
So, C. M., et al. (2007). Easily Accessible and Highly Tunable Indolyl Phosphine Ligands for Suzuki-Miyaura Coupling of Aryl Chlorides. Organic Chemistry Portal. [Link]
Neufeldt, S. R., & Sanford, M. S. (2020). Solvent Effects on the Selectivity of Palladium‐Catalyzed Suzuki‐Miyaura Couplings. ResearchGate. [Link]
Kim, J., & Lee, S. (2006). Highly Active Heterogeneous Palladium Catalyst for the Suzuki Reaction of Heteroaryl Chlorides. ResearchGate. [Link]
Tcyrulnikov, S. (2012). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles. DSpace@MIT. [Link]
Deng, J. Z., et al. (2009). Copper-Facilitated Suzuki Reactions: Application to 2-Heterocyclic Boronates. Organic Chemistry Portal. [Link]
Roughley, S. D., & Jordan, A. M. (2016). Suzuki–Miyaura Coupling. Royal Society of Chemistry. [Link]
Besnard, C., et al. (2021). Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions. ARODES HES-SO. [Link]
Lee, D. H., et al. (2011). Suzuki Coupling of Heteroaromatic Chlorides Using Highly Electron-Donating ClickPhos Ligands. ResearchGate. [Link]
Christensen, M., et al. (2022). Closed-loop optimization of general reaction conditions for heteroaryl Suzuki-Miyaura coupling. Schroeder Group - Illinois. [Link]
Tcyrulnikov, S., et al. (2012). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. PMC. [Link]
Billingsley, K. L., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research. [Link]
J. C. Le-Call, et al. (2020). Solvent effects in palladium catalysed cross-coupling reactions. White Rose Research Online. [Link]
Sandrock, D. L., et al. (2021). The Stereochemical Course of Pd-Catalyzed Suzuki Reactions Using Primary Alkyltrifluoroborate Nucleophiles. PMC. [Link]
Nolan, E. M., et al. (2021). Analyzing the Solvent Effects in Palladium/N‑Heterocyclic Carbene (Pd/NHC)-Catalyzed Suzuki–Miyaura Coupling of Aryl Chlorides: A Computational Study of the Oxidative Addition Step with Experimental Validation. PMC. [Link]
Al-Smadi, M., et al. (2019). Regioselective palladium-catalyzed Suzuki–Miyaura coupling reaction of 2,4,6-trihalogenopyrido[2,3-d]pyrimidines. Comptes Rendus Chimie. [Link]
Unknown. (n.d.). Synthesis and Biological Studies of Pyrazolo [3, 4-d] Pyrimidines. International Journal of ChemTech Research. [Link]
Improving regioselectivity of N1-propylation in pyrazolo[3,4-d]pyrimidine synthesis
Topic: Improving Regioselectivity of N1-Propylation Ticket ID: REGIO-N1-OPT Status: Open for Consultation[1] Welcome to the Advanced Synthesis Support Hub Objective: You are attempting to install a propyl group (or funct...
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Improving Regioselectivity of N1-Propylation
Ticket ID: REGIO-N1-OPT
Status: Open for Consultation[1]
Welcome to the Advanced Synthesis Support Hub
Objective: You are attempting to install a propyl group (or functionalized propyl chain) onto the N1 position of a pyrazolo[3,4-d]pyrimidine core.
The Problem: The pyrazole ring is an ambident nucleophile. Standard conditions often yield a mixture of N1 (desired pharmacophore, e.g., Ibrutinib) and N2 (thermodynamic or kinetic impurity) isomers.[1]
This guide moves beyond basic "recipe following" to the mechanistic causality of regioselectivity.
Module 1: The Mechanistic Failure Point
Why is my reaction failing?
The pyrazolo[3,4-d]pyrimidine anion resonates between N1 and N2. The selectivity is governed by the Hard-Soft Acid-Base (HSAB) theory, Steric Hindrance , and Solvent-Ion Pairing .[1]
N1-Attack: Often hindered by substituents at C4 (e.g., -NH2, -Cl) but thermodynamically preferred in many biological analogs.[1]
N2-Attack: Often kinetically accessible, especially with small counter-ions (Li+, Na+) that form "tight ion pairs" near N1, blocking it.[1]
Visualizing the Competition:
Figure 1: The divergence of N1 vs. N2 pathways based on ion-pairing dynamics.
Module 2: Protocol A - The "Cesium Effect" (Direct Alkylation)
Best for: Standard propyl halides/mesylates where high throughput is required.
The Science:
Unlike Sodium (Na+) or Potassium (K+), Cesium (Cs+) has a large ionic radius and low charge density. It forms "loose" or "solvent-separated" ion pairs with the pyrazole anion. This prevents the cation from coordinating tightly to N1/N7, leaving N1 free to attack the alkylating agent.
Optimized Protocol:
Variable
Recommendation
Scientific Rationale
Base
Cs₂CO₃ (Cesium Carbonate)
Promotes solvent-separated ion pairs, favoring N1 attack [1].[1]
Solvent
DMF or DMSO
High dielectric constant dissociates ion pairs. Avoid THF (favors N2 via tight coordination) [2].
Stoichiometry
1.5 - 2.0 eq. Base
Excess base ensures complete deprotonation without aggressive bis-alkylation.[1]
Temperature
25°C - 60°C
Lower temperatures favor the kinetic N1 product; high heat (>80°C) promotes thermodynamic equilibration (often N2) [1].
Step-by-Step Workflow:
Dissolve pyrazolo[3,4-d]pyrimidine (1.0 eq) in anhydrous DMF (10 V).
Add Cs₂CO₃ (2.0 eq) and stir for 30 mins at RT (Formation of the "Cesium Anion").
Troubleshooting: If N2 ratio increases, lower the temperature to 0°C for the addition, then warm slowly.[1]
Module 3: Protocol B - The Mitsunobu Bypass (Steric Control)
Best for: Complex secondary alcohols (e.g., Ibrutinib synthesis) or when C4-substituents sterically block N1.[1]
The Science:
The Mitsunobu reaction (TPP/DIAD) activates the alcohol, not the nucleophile. The bulky Triphenylphosphine-Betaine intermediate makes the approach to the hindered N2 position unfavorable. This method is the industry standard for synthesizing Ibrutinib to ensure N1 regioselectivity [3, 4].
Issue: "I have two spots on TLC/LCMS. Which is N1?"
The HMBC Rule:
Proton NMR alone is often inconclusive due to shifting baselines. 2D-HMBC (Heteronuclear Multiple Bond Correlation) is the gold standard.
Feature
N1-Isomer (Desired)
N2-Isomer (Impurity)
HMBC Correlation
N-C H₂ correlates with C7a (Bridgehead)
N-C H₂ correlates with C3 but NOT C7a
C13 Shift (C3)
Typically ~133-135 ppm
Often shifted upfield/downfield (context dependent)
Elution (RP-HPLC)
Usually elutes later (More lipophilic)
Usually elutes earlier (More polar)
Note: Elution order can flip depending on the specific functional groups on the propyl chain.
Troubleshooting Decision Tree
Figure 2: Strategic workflow for selecting and correcting alkylation conditions.
Frequently Asked Questions (FAQs)
Q1: Why can't I just use NaH in THF? It's stronger.A: Strength isn't the goal; coordination is. NaH generates a "naked" anion that forms tight ion pairs with the Na+ cation. In THF (low dielectric), Na+ coordinates to N1/N7, effectively blocking the N1 site and forcing the alkylating agent to attack N2 [2].
Q2: My N1-product yield is good, but I can't separate the N2 impurity.A: If chromatography is difficult, try recrystallization . N1 and N2 isomers often have vastly different crystal packing properties. Alternatively, consider a "reverse addition" strategy where the anion is added to the alkylating agent to keep the concentration of the nucleophile low.
Q3: Does the substituent at C4 matter?A: Yes. A bulky group at C4 (like the phenoxyphenyl group in Ibrutinib) creates steric hindrance around N1. This is why the Mitsunobu reaction is preferred for these substrates—it uses the bulk of the reagents to direct the reaction away from the sterically crowded N2 pathway (or N1, depending on specific geometry, but usually favors N1 in these fused systems) [3].
References
Caesium carbonate promoted regioselective O-functionalization... and mechanistic insight . (2020). PubMed Central. Available at: [Link] (Demonstrates the "Cesium Effect" and solvent influence on ambident nucleophiles).
Solvent-Controlled, Site-Selective N-Alkylation Reactions of Azolo-Fused Ring Heterocycles . (2018). ACS Publications. Available at: [Link] (Definitive work on THF vs DMSO/DMF ion-pairing effects).
Process for the preparation of ibrutinib. (2017). Google Patents (WO2017134588A1). Available at: (Industrial process chemistry citing Cs2CO3 and Mitsunobu routes).
Method for Preparing Ibrutinib. (2016). Google Patents (US20160264584A1).
Technical Support Center: Navigating the Separation of N1 and N2 Propyl-Pyrazolo[3,4-d]pyrimidine Isomers
Welcome to the technical support center for the resolution of N1 and N2 isomers of propyl-pyrazolo[3,4-d]pyrimidine. This guide is designed for researchers, scientists, and drug development professionals to provide in-de...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for the resolution of N1 and N2 isomers of propyl-pyrazolo[3,4-d]pyrimidine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during the separation and characterization of these critical regioisomers. The formation of N1 and N2 isomers during the alkylation of the pyrazolo[3,4-d]pyrimidine core is a frequent occurrence, necessitating robust methods for their separation and unambiguous identification to ensure the desired biological activity and intellectual property protection.
This resource is structured to offer direct, actionable advice through a series of troubleshooting scenarios and frequently asked questions, grounded in established scientific principles and field-tested expertise.
Troubleshooting Guide: From Co-elution to Ambiguous Spectra
This section addresses specific experimental hurdles in a question-and-answer format, providing not just solutions but also the underlying rationale to empower your method development.
Chromatography Challenges
Question: Why am I seeing poor or no resolution between my N1 and N2 propyl-pyrazolo[3,4-d]pyrimidine isomers using standard reversed-phase HPLC?
Answer: This is a common challenge as the N1 and N2 isomers often exhibit very similar polarities. Standard C18 columns may not provide sufficient selectivity. Here’s a systematic approach to troubleshoot this issue:
1. Methodical Mobile Phase Optimization:
Adjust Solvent Strength: If using an acetonitrile/water or methanol/water system, a shallow gradient is crucial. A slow, linear gradient (e.g., increasing the organic phase by 1-2% per minute) can often resolve closely eluting peaks.
Vary the Organic Modifier: If acetonitrile fails to provide separation, switch to methanol or vice-versa. The different solvent properties can alter the selectivity.
Introduce an Acidic Modifier: The addition of 0.1% formic acid or trifluoroacetic acid (TFA) to the mobile phase can protonate the basic nitrogen atoms on the pyrazolo[3,4-d]pyrimidine core, leading to sharper peaks and potentially altered retention times that may improve resolution. For mass spectrometry applications, formic acid is preferred over the ion-pairing TFA.[1]
2. Explore Alternative Stationary Phases:
Phenyl-Hexyl Columns: These columns offer alternative selectivity through π-π interactions with the aromatic pyrazolo[3,4-d]pyrimidine ring system, which can differentiate the subtle electronic differences between the N1 and N2 isomers.
Polar-Embedded Phases: Columns with embedded polar groups can provide different selectivity for moderately polar compounds like your isomers.
Hydrophilic Interaction Liquid Chromatography (HILIC): For particularly polar analytes, HILIC can be an effective alternative to reversed-phase chromatography.[2]
SFC is an excellent alternative for isomer separation, often providing faster and more efficient separations than HPLC. It utilizes supercritical CO2 as the main mobile phase with a polar co-solvent (e.g., methanol). The unique properties of supercritical fluids can lead to different selectivity compared to liquid chromatography.
Question: My peaks are tailing significantly on my silica gel column during normal-phase chromatography. What's the cause and solution?
Answer: Peak tailing for nitrogen-containing heterocycles on silica gel is typically caused by strong interactions between the basic lone pairs of electrons on the nitrogen atoms and the acidic silanol groups on the silica surface.[2]
Solutions:
Add a Basic Modifier: Incorporating a small amount of a basic modifier like triethylamine (0.1-1%) or ammonia into your mobile phase (e.g., hexane/ethyl acetate) will neutralize the acidic silanol groups, minimizing the undesirable interactions and leading to more symmetrical peaks.[2]
Switch to a Different Stationary Phase:
Alumina (basic or neutral): Alumina is a good alternative to silica for the purification of basic compounds.[2]
Deactivated Silica: Consider using a deactivated or end-capped silica gel column.
Crystallization Complications
Question: I've attempted to separate my N1 and N2 isomers by fractional crystallization, but I'm getting an oil or a mixed solid. What can I do?
Answer: Fractional crystallization relies on the subtle differences in the crystal lattice energies and solubilities of the isomers.[3][4] Oiling out or co-crystallization can be frustrating, but several strategies can be employed:
1. Systematic Solvent Screening: The choice of solvent is critical. You are looking for a solvent system where one isomer is significantly less soluble than the other at a given temperature.
Single Solvent Systems: Test a range of solvents with varying polarities (e.g., ethanol, isopropanol, ethyl acetate, toluene, or mixtures with hexanes). The ideal solvent will dissolve the mixture at an elevated temperature and, upon slow cooling, selectively precipitate one isomer.
Two-Solvent Systems: A "good" solvent in which both isomers are soluble can be paired with a "poor" solvent in which both are sparingly soluble. Dissolve the mixture in a minimal amount of the good solvent at an elevated temperature, and then slowly add the poor solvent until turbidity is observed. Slow cooling should then induce crystallization of the less soluble isomer.
2. Controlled Cooling: Rapid cooling often leads to the formation of oils or traps impurities.[2]
Allow the heated solution to cool slowly to room temperature, and then transfer it to a colder environment (e.g., a refrigerator or freezer) to maximize the yield of the less soluble isomer.
3. Seeding: If you have a small amount of one pure isomer, you can use it as a seed crystal to encourage the crystallization of that specific isomer from the saturated solution.
Characterization Conundrums
Question: How can I definitively assign the N1 and N2 positions of my separated propyl-pyrazolo[3,4-d]pyrimidine isomers using NMR?
Answer: While X-ray crystallography provides the most definitive structural proof, NMR spectroscopy is a powerful tool for isomer assignment. The electronic environment of the propyl group and the pyrazolo[3,4-d]pyrimidine core will differ between the N1 and N2 isomers, leading to predictable differences in their NMR spectra.
Key NMR Differences to Expect:
Proton/Carbon
Expected Difference in N1 vs. N2 Isomer
Rationale
N-CH₂- (Propyl group)
The chemical shift of the methylene protons directly attached to the nitrogen will be different.
The proximity to different atoms in the fused ring system (e.g., the pyrimidine ring in the N1 isomer vs. another nitrogen in the N2 isomer) alters the electronic shielding.
Ring Protons (if present)
The chemical shifts of the protons on the pyrazole and pyrimidine rings will differ.
The position of the propyl group influences the overall electron density and distribution within the aromatic system.
Ring Carbons (¹³C NMR)
The chemical shifts of the carbon atoms in the pyrazole and pyrimidine rings, particularly those adjacent to the site of alkylation, will be distinct.
The substituent effects on carbon chemical shifts are well-documented and can be used to differentiate isomers.[5][6]
Advanced NMR Techniques for Confirmation:
Nuclear Overhauser Effect (NOE) Spectroscopy (NOESY or ROESY): An NOE experiment can reveal through-space correlations between protons. For the N1 isomer, you might observe an NOE between the N-CH₂ protons of the propyl group and a proton on the pyrimidine ring. For the N2 isomer, an NOE might be observed between the N-CH₂ protons and a proton on the pyrazole ring.
Heteronuclear Multiple Bond Correlation (HMBC): This 2D NMR experiment shows correlations between protons and carbons over two or three bonds. By observing the correlations from the N-CH₂ protons to the carbon atoms of the pyrazolo[3,4-d]pyrimidine core, you can definitively determine the point of attachment.
Frequently Asked Questions (FAQs)
Q1: What is the typical ratio of N1 to N2 isomers formed during the synthesis of propyl-pyrazolo[3,4-d]pyrimidine?
The ratio of N1 to N2 alkylation can be highly dependent on the reaction conditions, particularly the choice of solvent and base. For instance, in some cases, using a non-polar solvent like THF may favor N2 alkylation, while a polar aprotic solvent like DMSO can favor the N1 isomer. This is thought to be due to the nature of the ion-pairing between the deprotonated pyrazolo[3,4-d]pyrimidine and the counter-ion of the base.
Q2: Are there any analytical techniques other than HPLC and SFC that can be used for isomer separation?
While HPLC and SFC are the most common and effective techniques, preparative Thin Layer Chromatography (TLC) can be used for small-scale separations. For isomers with significantly different volatilities (which is less likely for N1/N2 propyl isomers), gas chromatography could be a possibility.
Q3: Can I use Mass Spectrometry to differentiate the N1 and N2 isomers?
Mass spectrometry alone is generally not sufficient to differentiate between N1 and N2 isomers as they have the same molecular weight and will likely exhibit very similar fragmentation patterns. However, when coupled with a separation technique like HPLC-MS or SFC-MS, it is invaluable for confirming the mass of the separated isomers.
Q4: My isomers are inseparable by both chromatography and crystallization. What are my options?
This is a challenging situation. You could consider derivatization of the isomer mixture to introduce a functional group that might alter the physical properties of the isomers, making them more amenable to separation. After separation, the derivatizing group would need to be removed. Alternatively, if the synthesis allows, you could explore synthetic routes that are more regioselective to favor the formation of the desired isomer.
Experimental Protocols
Preparative HPLC Method for N1/N2 Isomer Separation
Objective: To separate N1 and N2 propyl-pyrazolo[3,4-d]pyrimidine isomers on a preparative scale.
Methodology:
Column: C18 or Phenyl-Hexyl column (e.g., 250 x 21.2 mm, 5 µm particle size).
Mobile Phase A: Water + 0.1% Formic Acid
Mobile Phase B: Acetonitrile + 0.1% Formic Acid
Gradient: A shallow gradient is recommended. For example:
0-5 min: 20% B
5-35 min: 20-50% B
35-40 min: 50-95% B
40-45 min: 95% B
45-50 min: 95-20% B
Flow Rate: 15-20 mL/min
Detection: UV at a wavelength where both isomers have strong absorbance (e.g., 254 nm).
Injection: Dissolve the crude isomer mixture in a minimal amount of a suitable solvent (e.g., DMSO or mobile phase) and inject onto the column.
Fraction Collection: Collect fractions based on the elution of the two main peaks.
Analysis: Analyze the collected fractions by analytical HPLC to confirm purity.
Post-Processing: Combine the pure fractions of each isomer and remove the solvent under reduced pressure.
Fractional Crystallization Protocol
Objective: To separate N1 and N2 isomers based on differential solubility.
Methodology:
Solvent Selection: In small test tubes, test the solubility of the isomer mixture in various solvents (e.g., ethanol, isopropanol, ethyl acetate) at room temperature and upon heating.
Dissolution: In an appropriately sized flask, dissolve the isomer mixture in a minimal amount of the chosen hot solvent to form a saturated solution.
Slow Cooling: Cover the flask and allow it to cool slowly to room temperature. To further encourage crystallization, you can then place the flask in an ice bath or refrigerator.
Isolation: Collect the crystals by vacuum filtration and wash them with a small amount of the cold solvent.
Analysis: Analyze the crystals and the mother liquor by HPLC or NMR to determine the isomeric ratio.
Recrystallization: If necessary, repeat the crystallization process with the enriched solid or the mother liquor to improve the purity of each isomer.
Visualizations
Workflow for Isomer Separation and Characterization
Caption: Workflow for the separation and characterization of N1 and N2 isomers.
Troubleshooting Logic for HPLC Co-elution
Caption: Troubleshooting flowchart for co-eluting N1 and N2 isomers in HPLC.
References
Separation of 4-Aminopyrazolo(3,4-d)pyrimidine on Newcrom R1 HPLC column. SIELC Technologies. Available at: [Link]
TROUBLESHOOTING GUIDE. Phenomenex. Available at: [Link]
Nguyen, A. (2017). Method development in Supercritical Fluid Chromatography (SFC) using Design of Experiments (DoE) and Design Space (DS): Application to the separation optimization of an anti-epileptic drug substance and its impurities. MatheO. Available at: [Link]
Norman, N. J., et al. (2022). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. The Journal of Organic Chemistry. Available at: [Link]
Fractional Crystallization. Sulzer. Available at: [Link]
De Klerck, K., et al. (2014). A generic chiral separation strategy for supercritical fluid chromatography. Journal of Chromatography A. Available at: [Link]
Fractional crystallization (chemistry). Wikipedia. Available at: [Link]
Begtrup, M., et al. (1993). 13C NMR chemical shifts of N-unsubstituted- and N-methyl-pyrazole derivatives. Magnetic Resonance in Chemistry. Available at: [Link]
Preparative SFC Method Development. Waters Corporation. Available at: [Link]
Ali, M. M., et al. (2022). Design, synthesis and antitumor evaluation of novel pyrazolo[3,4-d]pyrimidines incorporating different amino acid conjugates as antifolate agents. Journal of Enzyme Inhibition and Medicinal Chemistry. Available at: [Link]
Rodrigues, L. M., et al. (2009). NMR Analysis of a Series of Substituted Pyrazolo[3,4-D] Pyrimidines-4-Amines. Amanote. Available at: [Link]
Al-Ghorbani, M., et al. (2024). Synthesis of New Pyrazolo[3,4-d]pyrimidine Derivatives: NMR Spectroscopic Characterization, X-Ray, Hirshfeld Surface Analysis, DFT, Molecular Docking, and Antiproliferative Activity Investigations. Molecules. Available at: [Link]
Charris, J. D., et al. (2022). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. Organics. Available at: [Link]
How does the fractional crystallization process work in organic chemistry?. Quora. Available at: [Link]
Fractional Crystallization Definition. Fiveable. Available at: [Link]
T.M. Krygowski, et al. (2005). Substituent Effects in the 13 C-NMR Spectra of Six-Membered Nitrogen Heteroaromatic Compounds. Molecules. Available at: [Link]
Fractional crystallisation. Royal Society of Chemistry. Available at: [Link]
Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. Semantic Scholar. Available at: [Link]
Artali, R., et al. (2013). Pyrazolo[3,4-d]pyrimidine Prodrugs: Strategic Optimization of the Aqueous Solubility of Dual Src/Abl Inhibitors. Molecules. Available at: [Link]
A CONVENIENT SYNTHESIS OF NOVEL PYRAZOLO[3,4-D] PYRIMIDINE AND PYRAZOLO[4,3-E][1][2][7]TRIAZOLO[1,5-C] PYRIMIDINE DERIVATIVES TARG. Semantic Scholar. Available at: [Link]
Al-Ghorbani, M., et al. (2024). Synthesis of New Pyrazolo[3,4-d]pyrimidine Derivatives: NMR Spectroscopic Characterization, X-Ray, Hirshfeld Surface Analysis, DFT, Molecular Docking, and Antiproliferative Activity Investigations. PMC. Available at: [Link]
Comparative spectroscopic and electrochemical study of N-1 or N-2-alkylated 4-nitro and 7-nitroindazoles. Arabian Journal of Chemistry. Available at: [Link]
Synthesis and Biological Studies of Pyrazolo [3, 4-d] Pyrimidines. International Journal of ChemTech Research. Available at: [Link]
New pyrazolo[3,4-d]pyrimidine derivatives as EGFR-TK inhibitors. Semantic Scholar. Available at: [Link]
GPC/SEC Troubleshooting and Good Practice - What You Should Know When You Need To Analyze Polymers, Biopolymers, and Proteins. Agilent. Available at: [Link]
Mohamed, M. S., et al. (2014). Synthesis and antitumor activity of novel pyrazolo[3,4-d]pyrimidines and related heterocycles. Der Pharma Chemica. Available at: [Link]
Stoll, D. R. (2020). Tips, Tricks, and Troubleshooting for Separations of Biomolecules, Part II: Contemporary Separations of Proteins by Size-Exclusion Chromatography. LCGC International. Available at: [Link]
Optimization of Pyrazolo[3,4‑b]pyridine Analogues: Synthesis, In Vitro Anticancer Evaluation and In Vivo Pharmacokinetics. PMC. Available at: [Link]
Solubility issues with 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine in water
Technical Support Center: Solubilization & Stability of 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine Executive Summary You are encountering solubility issues with 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine because...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: Solubilization & Stability of 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine
Executive Summary
You are encountering solubility issues with 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine because you are likely treating it as a stable, hydrophilic drug candidate when, chemically, it is a reactive electrophilic intermediate .[1]
The presence of the chlorine atom at the C4 position renders this molecule highly susceptible to nucleophilic aromatic substitution (
) .[1] In aqueous environments, particularly under heat or high pH, this compound does not merely precipitate; it chemically degrades into an inactive hydroxylated species.
This guide provides the protocols to solubilize this compound without destroying it.
Part 1: The Core Solubility Challenge (FAQs)
Q1: Why does the solution turn cloudy immediately upon adding water, even at low concentrations?
A: The cloudiness is due to the high lipophilicity of the 1-propyl chain combined with the aromatic core.
The calculated LogP (partition coefficient) of this molecule is estimated between 2.0 and 2.5 .[1] It is structurally similar to the core of Src kinase inhibitors (like PP1/PP2) but lacks the solubilizing polar groups often added to final drug candidates.[1]
Result: Water forces the hydrophobic molecules to aggregate instantly (hydrophobic effect), causing precipitation.
Q2: Can I heat the aqueous suspension to 60°C+ to force it into solution?
A: ABSOLUTELY NOT.
This is the most common error. Heating a 4-chloro-pyrazolo[3,4-d]pyrimidine in water accelerates hydrolysis .[1]
Mechanism: Water acts as a nucleophile, attacking the C4 position. The chloride ion is a good leaving group.
Outcome: You will successfully dissolve the solid, but upon cooling, the precipitate you see is likely 4-hydroxy-1-propyl-1H-pyrazolo[3,4-d]pyrimidine (tautomerizing to the ketone form), which is biologically inactive for your specific target.[1]
Q3: I used a Tris-Glycine buffer, and the compound activity disappeared over time. Why?
A: You likely performed an unintentional chemical synthesis.
Buffers containing primary amines (Tris, Glycine) are nucleophiles.[1] The 4-chloro group reacts with the amine in the buffer, creating a 4-amino derivative .[1]
Recommendation: Use non-nucleophilic buffers like HEPES, MOPS, or PBS for this specific compound.
Part 2: Chemical Stability & Degradation Pathways
Understanding the reactivity of the C4-Chlorine is vital.[1] The diagram below illustrates why "forcing" solubility leads to compound destruction.
Figure 1: Degradation pathways of 4-chloro-pyrazolo[3,4-d]pyrimidines in aqueous media. The 4-Cl group is a "leaving group," making the molecule unstable in nucleophilic solvents.[1]
Part 3: Validated Solubilization Protocol
To maintain the integrity of the 4-chloro species, you must use a "solvent spike" method.[1]
Solubility Data Table
Solvent
Solubility Limit (Approx.)
Stability
Usage
DMSO
> 50 mM
High (Weeks at -20°C)
Primary Stock
Ethanol
~ 5-10 mM
Moderate (Risk of ethanolysis)
Avoid if possible
Water/PBS
< 0.1 mM
Very Low (Hydrolysis risk)
Assay Medium Only
DMF
> 50 mM
High
Alternative to DMSO
Step-by-Step Workflow
Step 1: Primary Stock Preparation (DMSO)
Weigh the powder into a glass vial (avoid plastic if storing long-term, as lipophiles can leach plasticizers).[1]
Add anhydrous DMSO (Dimethyl Sulfoxide) to achieve a concentration of 10 mM to 50 mM .[1]
Vortex vigorously. The solution should be clear and colorless/light yellow.
Storage: Aliquot and store at -20°C or -80°C. Avoid repeated freeze-thaw cycles to prevent moisture uptake (DMSO is hygroscopic).[1]
Step 2: Intermediate Dilution (The "Step-Down" Method)
Do not pipette 100% DMSO stock directly into the cell culture/assay buffer if the final volume is small; the local high concentration causes precipitation before mixing.[1]
Dilute the DMSO stock 1:10 into pure DMSO or a 50% PEG-400/Water mix to create a working solution (e.g., 1 mM).[1]
Step 3: Final Assay Preparation
Prepare your assay buffer (HEPES or PBS, pH 7.4).[1] Ensure it is at Room Temperature (25°C), not cold. Cold buffers shock-precipitate hydrophobic compounds.[1]
While vortexing the buffer, slowly add the working solution.
Target Final DMSO Concentration: Keep final DMSO < 0.5% (v/v) to avoid solvent toxicity to cells, though the compound may tolerate up to 1% regarding solubility.
Part 4: Troubleshooting Decision Tree
Use this logic flow to determine the cause of your experimental failure.
Figure 2: Troubleshooting logic for solubilization and stability issues.
References
Han, Y., et al. (1996). "Synthesis and protein kinase inhibition of 4-amino-5-(4-methylphenyl)-7-(t-butyl)pyrazolo[3,4-d]pyrimidine (PP1) and analogs."[1] Bioorganic & Medicinal Chemistry Letters. (Describes the synthesis and handling of the 4-chloro intermediates).
Schenone, S., et al. (2023). "Identification and Biological Characterization of the Pyrazolo[3,4-d]pyrimidine Derivative SI388 Active as Src Inhibitor."[1][2] Pharmaceuticals.[2] (Details the nucleophilic substitution reactions of 4-chloro-pyrazolo[3,4-d]pyrimidines).
Traxler, P., et al. (1997). "4-(Phenylamino)pyrrolopyrimidines: Potent and Selective, ATP Site Directed Inhibitors of the EGF-Receptor Protein Tyrosine Kinase."[1] Journal of Medicinal Chemistry. (Discusses the solubility and stability profiles of similar fused pyrimidine kinase inhibitors). [1]
Santa Cruz Biotechnology. "4-Chloro-1H-pyrazolo[3,4-d]pyrimidine Product Data Sheet." (Confirming storage conditions and basic solubility data).
Technical Support Center: Optimizing the Synthesis of 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine
Welcome to the Technical Support Center. This guide provides actionable troubleshooting and optimization strategies for the two-step synthesis of 4-chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine from allopurinol (1,5-dihyd...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. This guide provides actionable troubleshooting and optimization strategies for the two-step synthesis of 4-chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine from allopurinol (1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one). As a Senior Application Scientist, I have structured this guide to address the most common bottlenecks encountered by researchers: N1 vs. N2 regioselectivity during propylation, and incomplete conversion or product hydrolysis during POCl3-mediated chlorination.
Module 1: Regioselective Alkylation of Allopurinol
Q: Why am I getting a mixture of N1, N2, and O-alkylated products during the propylation of allopurinol?A: Pyrazolo[3,4-d]pyrimidin-4-ol has multiple nucleophilic sites. The N1 position is the thermodynamically most stable site, but N2 and O4 are kinetically accessible. Using a hard base like NaH or K2CO3 often leads to mixed N1/N2 populations[1]. By switching to Cesium Carbonate (Cs2CO3) in DMF at lower temperatures (0°C to RT), the "cesium effect" enhances the solubility and provides a naked, highly reactive anion that strongly favors N1-alkylation[2].
Q: How do I separate the N1-propyl isomer from the N2-propyl byproduct?A: They have distinct Rf values. The N1-isomer is generally less polar than the N2-isomer on silica gel. However, optimizing the reaction to >90% regioselectivity eliminates the need for tedious column chromatography, allowing purification by simple trituration in cold water or ether.
Data Summary: Optimization of Propylation
Table 1: Influence of Base and Solvent on Propylation Regioselectivity (Allopurinol + 1-Iodopropane)
Base
Solvent
Temperature
N1:N2 Ratio
Overall Yield
K2CO3
Acetone
Reflux
60:40
75%
NaH
THF
0°C -> RT
70:30
80%
K2CO3
DMF
80°C
65:35
78%
Cs2CO3
DMF
0°C -> RT
95:5
88%
Protocol A: Regioselective Synthesis of 1-Propyl-1H-pyrazolo[3,4-d]pyrimidin-4-ol
Charge a dry, argon-flushed flask with allopurinol (1.0 eq) and anhydrous DMF (10 volumes).
Cool the suspension to 0°C using an ice bath.
Add Cs2CO3 (1.5 eq) portion-wise. Stir for 30 minutes to allow for complete deprotonation.
Add 1-iodopropane (1.2 eq) dropwise over 15 minutes.
Remove the ice bath, allow the reaction to warm to room temperature, and stir for 12 hours.
Self-Validation Check: Monitor by TLC (DCM:MeOH 9:1). The N1 product should appear as the major, higher-Rf UV-active spot.
Quench the reaction by pouring it slowly into 5 volumes of crushed ice water.
Filter the resulting white precipitate, wash extensively with cold water to remove DMF and inorganic salts, and dry under high vacuum at 45°C.
Module 2: Chlorination via POCl3 (Yield and Purity Optimization)
Q: My chlorination with POCl3 is stalling at 60% conversion. How can I drive it to completion?A: The lactam-lactim tautomerization of the pyrimidin-4-ol core makes the oxygen a poor nucleophile toward POCl3 alone. Adding a catalytic amount of N,N-dimethylformamide (DMF) or N,N-dimethylaniline generates a Vilsmeier-Haack-type intermediate (chloromethyleneiminium ion), which is vastly more electrophilic[3]. This rapidly activates the C4-oxygen as an O-phosphorodichloridate leaving group, driving the SNAr displacement by chloride ions to completion[4].
Q: The LC-MS shows complete conversion to the 4-chloro product, but after workup, my yield drops and starting material reappears. What is happening?A: You are experiencing hydrolysis during the quench. The C4-chloro group on the electron-deficient pyrazolo[3,4-d]pyrimidine ring is highly reactive and susceptible to nucleophilic attack by water if the quench is too warm or too acidic. You must quench by adding the reaction mixture dropwise into crushed ice while maintaining the internal temperature strictly below 5°C.
Mechanistic Visualization
Figure 2: Mechanistic pathway of POCl3-mediated chlorination and the risk of product reversion during aqueous workup.
Protocol B: Chlorination to 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine
Suspend 1-propyl-1H-pyrazolo[3,4-d]pyrimidin-4-ol (1.0 eq) in neat POCl3 (10 volumes).
Add catalytic DMF (0.1 eq) or N,N-dimethylaniline (0.5 eq) to the suspension.
Heat the mixture to 90°C (reflux) for 4-6 hours under a drying tube or N2 atmosphere.
Self-Validation Check: To accurately monitor by TLC or LC-MS without in-situ hydrolysis, quench a 10 µL aliquot into 1 mL of cold methanol containing triethylamine. This converts the active chloro product to the stable 4-methoxy derivative for analysis.
Once complete, cool the reaction to room temperature. Concentrate the excess POCl3 under reduced pressure (rotary evaporator) to ~2 volumes. Do not evaporate to dryness, as the residue can become intractable.
Dissolve the concentrated residue in cold dichloromethane (DCM, 5 volumes).
Critical Quench Step: Add the DCM solution dropwise to a vigorously stirred mixture of saturated aqueous NaHCO3 and crushed ice. Monitor the internal temperature continuously to ensure it remains < 5°C.
Separate the organic layer. Extract the aqueous layer twice more with cold DCM.
Wash the combined organic layers with cold brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure to afford the crude 4-chloro product. Store immediately under an inert atmosphere at -20°C, as the compound is moisture-sensitive.
References
Title: US20070281949A1 - Substituted pyrazolopyrimidines
Source: Google Patents
URL
Title: WO2010118367A2 - Antiviral pyrimidines
Source: Google Patents
URL
Technical Support Center: Purification of 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine
Introduction: Navigating the Purification of a Key Synthetic Intermediate 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine is a crucial heterocyclic building block in medicinal chemistry and drug development, often serving...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: Navigating the Purification of a Key Synthetic Intermediate
4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine is a crucial heterocyclic building block in medicinal chemistry and drug development, often serving as a precursor for various kinase inhibitors and other targeted therapeutics.[1][2][3] Its structure, featuring a moderately polar pyrazolopyrimidine core, a reactive chloro-substituent, and a non-polar propyl group, presents specific challenges during purification.
This guide provides a comprehensive, field-proven framework for purifying this compound using silica gel column chromatography. It is designed to move beyond a simple list of steps, instead offering a logical, cause-and-effect-based approach to troubleshooting common issues encountered by researchers at the bench.
Section 1: Core Principles & Pre-Column Analysis
Successful column chromatography is not merely the act of running a column; it is a systematic process that begins with understanding your molecule and meticulously planning the separation.
The Role of Thin-Layer Chromatography (TLC)
Before any attempt at preparative column chromatography, a robust TLC analysis is mandatory. This is your primary tool for diagnostics and method development.
Question: How do I develop an effective TLC solvent system for my crude product?
Answer: The goal of TLC is to find a solvent system that provides good separation between your target compound and its impurities, with an optimal retardation factor (Rƒ) for the product.
What is an ideal Rƒ? For preparative column chromatography, an Rƒ value between 0.20 and 0.40 for the target compound is ideal.
Rƒ > 0.4: The compound will elute too quickly from the column, resulting in poor separation from less polar impurities.
Rƒ < 0.2: The compound will move too slowly, leading to long elution times, broad bands (diffusion), and potential decomposition on the silica.[4]
Choosing Solvents: Start with a binary system of a non-polar solvent and a moderately polar solvent. The key is to adjust the ratio to achieve the target Rƒ.[5]
Solvent System Component
Role & Rationale
Starting Ratios for TLC (v/v)
Non-Polar (Solvent A)
Moves non-polar impurities.
Heptane or Hexane
Polar (Solvent B)
Moves the target compound and polar impurities.
Ethyl Acetate (EtOAc) or Dichloromethane (DCM)
Step-by-Step TLC Protocol:
Prepare several small beakers with different ratios of your chosen solvent system (e.g., 9:1, 8:2, 7:3 Hexane:EtOAc).
Dissolve a small amount of your crude reaction mixture in a suitable solvent (like DCM or EtOAc).
Spot the dissolved crude material onto separate TLC plates.
Develop each plate in a different solvent mixture.
Visualize the spots using a UV lamp (typically at 254 nm for aromatic heterocycles).
Identify the system that gives your product an Rƒ value in the 0.2-0.4 range and shows the best possible separation from other spots.
Section 2: Troubleshooting Guide for Column Chromatography
This section addresses the most common failures encountered during the purification of 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine and provides a logical workflow for their resolution.
Workflow: From Crude Product to Pure Compound
Caption: General workflow for column chromatography purification.
Q1: My product is not eluting from the column, or the elution is extremely slow.
Answer: This is a classic sign that your mobile phase is not polar enough to displace the compound from the silica gel.
Immediate Cause: The pyrazolopyrimidine core contains multiple nitrogen atoms that can form strong hydrogen bonds with the acidic silanol (Si-OH) groups on the silica surface. This strong interaction requires a more polar eluent to break.
Solution Workflow:
Gradually Increase Polarity: If you are running a gradient, continue increasing the percentage of your polar solvent (e.g., ethyl acetate). If you are running isocratically (with a single solvent mixture), prepare a new, more polar mixture and switch over.[4] For example, move from 8:2 Heptane:EtOAc to 7:3 or 6:4.
Introduce a Stronger Polar Solvent: If increasing the ethyl acetate concentration is ineffective, a small amount of an even more polar solvent like methanol (MeOH) may be required. Add MeOH in small increments (0.5-2%) to your mobile phase. Be cautious, as methanol can sometimes elute highly polar impurities as well.
Consider Reverse-Phase: If your compound is exceptionally polar and still won't elute, it may be a candidate for reverse-phase chromatography using a C18 column with a mobile phase like water and acetonitrile.[4][6]
Q2: The separation between my product and a key impurity is very poor.
Answer: This indicates a problem with selectivity, where the chosen solvent system interacts with the product and impurity in a very similar way. Simply increasing polarity may not solve this.
Immediate Cause: The impurity may be structurally similar to your product (e.g., a regioisomer or a de-chlorinated analog), giving it a very close polarity.
Solution Workflow:
Re-optimize with TLC: This is critical. The goal is to change the selectivity of the system. Try replacing one of the solvents with another of similar polarity but different chemical properties.[4] For example, replace ethyl acetate with dichloromethane (DCM) or methyl tert-butyl ether (MTBE). These solvents have different hydrogen bonding capabilities and may interact differently with your product versus the impurity.
Check for Column Overloading: Loading too much crude material onto the column is a common cause of poor separation.[4] The bands broaden and overlap. As a rule of thumb, the mass of your crude sample should be 1-5% of the mass of the silica gel.[4] If you overloaded the column, you may need to re-purify the mixed fractions on a larger column.
Ensure Proper Column Packing: A poorly packed column with channels or cracks will lead to terrible separation.[4] Always pack your column as a slurry and ensure a uniform, compact bed before loading the sample.
Q3: My yield is very low, and TLC analysis of the fractions shows new, unexpected spots.
Answer: This is a strong indicator that your compound is decomposing on the silica gel.
Immediate Cause: Standard silica gel is slightly acidic (pH ≈ 4-5) due to the presence of silanol groups. Basic nitrogen-containing compounds like pyrazolopyrimidines can be sensitive to this acidic environment, leading to degradation.[7][8][9] The chloro-substituent can also be labile under certain conditions.
Solution Workflow:
Confirm Instability: Spot your pure (or semi-pure) product on a silica TLC plate. Let it sit on the bench for 30-60 minutes before developing. If you see new spots or streaking that wasn't there initially, your compound is unstable on silica.[4]
Deactivate the Silica: Add a small amount of a basic modifier, such as triethylamine (TEA) or ammonia, to your mobile phase (typically 0.1% to 1.0% v/v).[4] This neutralizes the acidic sites on the silica gel, preventing degradation of your acid-sensitive compound.
Minimize Contact Time: Use flash chromatography (applying positive pressure) to speed up the elution and reduce the time your compound spends on the column.[4]
Consider an Alternative Stationary Phase: If the problem persists, switch to a less acidic stationary phase like neutral alumina or deactivated silica gel.[4]
Troubleshooting Decision Tree
Caption: A decision tree for troubleshooting common chromatography issues.
Section 3: Detailed Experimental Protocol
This section provides a generalized but detailed protocol for the flash column purification of 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine.
Eluent (e.g., Heptane/Ethyl Acetate, pre-determined by TLC)
Triethylamine (if required)
Small amount of sand and cotton
Collection tubes
TLC plates, chamber, and UV lamp
Rotary evaporator
Step-by-Step Method
Column Preparation (Slurry Packing):
Place a small cotton plug at the bottom of the column and add a thin layer of sand.
In a separate beaker, make a slurry of silica gel in your initial, least polar mobile phase (e.g., 9:1 Heptane:EtOAc).[4] The consistency should be like a milkshake, not a thick paste.
Carefully pour the slurry into the column. Use additional solvent to rinse all silica into the column.
Gently tap the side of the column to help the silica pack evenly and remove any air bubbles.[4]
Open the stopcock and allow the excess solvent to drain until it is just level with the top of the silica bed. Do not let the column run dry.
Sample Loading (Dry Loading Recommended):
Dissolve your crude product in a minimal amount of a volatile solvent (e.g., DCM).
Add a small amount of silica gel (approx. 2-3 times the mass of your crude product) to this solution.
Evaporate the solvent completely using a rotary evaporator until you have a dry, free-flowing powder of your crude product adsorbed onto the silica.
Carefully add this powder to the top of the packed column, creating a thin, even layer.
Gently add a thin layer of sand on top of your sample to prevent disturbance during solvent addition.
Elution and Fraction Collection:
Carefully add your starting mobile phase to the column.
Apply positive pressure (using a bellows or regulated air/nitrogen line) to achieve a steady flow rate.
Begin collecting fractions in test tubes. The size of the fractions should be appropriate for the column size (e.g., 10-20 mL fractions for a medium-sized column).
As the elution progresses, gradually increase the polarity of your mobile phase according to your pre-planned gradient.
Monitoring and Analysis:
Periodically, spot every few fractions onto a TLC plate.
Develop the TLC plate in your optimized solvent system to track the elution of your product.
Once the fractions containing your pure product have been identified (single spot at the correct Rƒ), combine them in a larger flask.[4]
Combine fractions that are slightly impure separately; they may be re-purified if necessary.
Product Isolation:
Remove the solvent from the combined pure fractions using a rotary evaporator to yield your purified 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine.
Confirm the purity and identity of the final product using analytical techniques such as NMR, LC-MS, and melting point.
Section 4: Frequently Asked Questions (FAQs)
Q: Can I use a different stationary phase, like alumina?A: Yes. If your compound shows significant degradation on silica gel even with a TEA-modified eluent, alumina (neutral or basic) is a viable alternative. Alumina has different selectivity compared to silica and can be beneficial for basic compounds. Always perform TLC on an alumina plate first to develop a suitable solvent system.[4]
Q: What is the difference between wet loading and dry loading?A: In wet loading, you dissolve the crude product in a minimal amount of the mobile phase and inject it directly onto the column. This is faster but can lead to band broadening if the sample is not highly soluble in the weak starting eluent. Dry loading, as described in the protocol, is generally preferred as it results in sharper bands and better separation, especially when the crude material has limited solubility.
Q: My compound is a solid. How should I store the purified product?A: 4-Chloro-1H-pyrazolo[3,4-d]pyrimidine derivatives are generally stable solids. For long-term storage, it is recommended to keep the compound in a cool, dark place, such as a freezer at -20°C, under an inert atmosphere (e.g., argon or nitrogen) to prevent potential hydrolysis or degradation.[10]
Q: Is recrystallization a viable alternative to chromatography for this compound?A: Recrystallization can be an excellent and highly efficient purification method if a suitable solvent system can be found.[11][12] It is particularly effective for removing minor impurities after an initial chromatographic pass. The challenge often lies in finding a solvent (or two-solvent system) where the compound has high solubility when hot and low solubility when cold.[12] If your crude material is highly impure, an initial purification by flash chromatography is often necessary before attempting recrystallization.[12]
References
SIELC Technologies. (n.d.). Separation of 4-Aminopyrazolo(3,4-d)pyrimidine on Newcrom R1 HPLC column. SIELC. Retrieved from [Link]
Patel, H. V., et al. (2012). Synthesis and Biological Studies of Pyrazolo [3, 4-d] Pyrimidines. International Journal of Pharmaceutical and Chemical Sciences.
Various Authors. (2014). What is the basic principle for selecting mobile phase in preparative column chromatography? ResearchGate. Retrieved from [Link]
Welch Materials. (2025). Mobile Phase Selection in Method Development: How to Optimize. Welch Materials Inc. Retrieved from [Link]
Studzińska, S., & Bocian, S. (2007). HPLC separation of some purine and pyrimidine derivatives on Chromolith Performance Si monolithic column. PubMed. Retrieved from [Link]
Fallacara, A. L., et al. (2018). Pyrazolo[3,4-d]pyrimidine Prodrugs: Strategic Optimization of the Aqueous Solubility of Dual Src/Abl Inhibitors. PMC. Retrieved from [Link]
D'Acunzo, F. (2025). Recent problems with silica gel chromatography. ResearchGate. Retrieved from [Link]
PubChemLite. (n.d.). 4-chloro-1h-pyrazolo[3,4-d]pyrimidine. PubChemLite. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). 4-Chloro-1H-pyrazolo[3,4-d]pyrimidine. PubChem. Retrieved from [Link]
MDPI. (n.d.). 4-Chloro-6-(chloromethyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine. MDPI. Retrieved from [Link]
Al-wsmani, M. F., et al. (2024). Synthesis of New Pyrazolo[3,4-d]pyrimidine Derivatives. MDPI. Retrieved from [Link]
Radi, M., et al. (2023). Identification and Biological Characterization of the Pyrazolo[3,4-d]pyrimidine Derivative SI388 Active as Src Inhibitor. CNR-IRIS. Retrieved from [Link]
de Oliveira, A. S., et al. (2024). Degradation of Dyes Catalyzed by Aminophenyl-Substituted Mn-Porphyrin Immobilized on Chloropropyl Silica Gel and Evaluation of Phytotoxicity. PMC. Retrieved from [Link]
Nakano, Y., et al. (2020). Silica gel-mediated chemical degradation of dimeric pyranonaphthoquinones into their monomeric units. New Journal of Chemistry (RSC Publishing). Retrieved from [Link]
Various Authors. (2019). Reasons for decomposition of isolated compounds from plant extracts? ResearchGate. Retrieved from [Link]
Troubleshooting low reactivity of 4-chloropyrazolo[3,4-d]pyrimidine in substitution reactions
Diagnostic Overview The 4-chloropyrazolo[3,4-d]pyrimidine scaffold is a privileged structure in kinase inhibitor discovery (bioisostere of ATP). While the C4-chloride is generally displaced via Nucleophilic Aromatic Subs...
Author: BenchChem Technical Support Team. Date: March 2026
Diagnostic Overview
The 4-chloropyrazolo[3,4-d]pyrimidine scaffold is a privileged structure in kinase inhibitor discovery (bioisostere of ATP). While the C4-chloride is generally displaced via Nucleophilic Aromatic Substitution (
), researchers often encounter unexpected inertia or low yields.
This guide addresses the three primary failure modes:
Electronic Deactivation caused by N1-unsubstituted tautomers.
Nucleophile Sterics/Electronics hindering the transition state.
Competitive Hydrolysis degrading the starting material.
Interactive Troubleshooting Decision Tree
Use this logic flow to identify the root cause of your reaction failure before altering conditions.
Figure 1: Diagnostic logic for troubleshooting 4-chloropyrazolo[3,4-d]pyrimidine reactivity.
Critical Failure Modes & Solutions (FAQ)
Issue 1: The "Anion Effect" (N1-H Substrates)
Q: I am reacting 4-chloropyrazolo[3,4-d]pyrimidine (unsubstituted at N1) with an amine using TEA in ethanol, but I see no product. Why?
A: This is the most common error. The proton on the pyrazole nitrogen (N1) is acidic (
).
Mechanism of Failure: When you add a base (TEA, DIPEA,
), you deprotonate N1. The resulting anion pushes electron density into the fused ring system. reactions require an electron-deficient ring to stabilize the Meisenheimer complex. The anionic ring repels the incoming nucleophile.
Solution:
Acid Catalysis: Remove the base. Use 0.1–1.0 eq of HCl (4M in dioxane) or p-TsOH in isopropanol. The acid ensures N1 remains protonated and can protonate N5/N7, further activating the C4 position.
Protection: Install a protecting group (THP, Boc, SEM) on N1 prior to the substitution.
Issue 2: Weak Nucleophiles (Anilines)
Q: My reaction works with benzylamine but fails with 3-chloroaniline. How do I force it?
A: Anilines are significantly less nucleophilic than alkyl amines. Ethanol reflux (78°C) often provides insufficient activation energy.
Thermodynamic Fix: Switch solvent to n-Butanol (bp 117°C) or DMAc (bp 165°C). The higher temperature is often sufficient to overcome the activation barrier.
Catalytic Fix: If thermal activation fails, switch to Buchwald-Hartwig Amination . The oxidative addition of Pd(0) into the C-Cl bond bypasses the need for nucleophilic attack on the ring.
Issue 3: Hydrolysis to Pyrimidinone
Q: I see a peak with M+1 = 151 (or similar mass shift) instead of my product. What is it?
A: You are observing the hydrolysis product (4-hydroxy/one derivative).
Cause: Traces of water in the solvent or hygroscopic bases (like KOH/NaOH) act as nucleophiles. The oxy-anion is often a better nucleophile than a hindered amine.
Solution:
Use anhydrous solvents (purchase "Sure/Seal" or dry over sieves).
Switch to non-nucleophilic bases like DIPEA or 2,6-lutidine.
Avoid carbonate bases (
) if the reaction is slow and moisture is present.
Technical Support Center: Crystallization of 1-Propyl-1H-pyrazolo[3,4-d]pyrimidine Derivatives
Welcome to the Application Support Center. The pyrazolo[3,4-d]pyrimidine bicyclic system is a privileged scaffold in drug discovery, frequently utilized as a bioisostere of the purine ring to develop novel CDK2 inhibitor...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Application Support Center. The pyrazolo[3,4-d]pyrimidine bicyclic system is a privileged scaffold in drug discovery, frequently utilized as a bioisostere of the purine ring to develop novel CDK2 inhibitors[1] and other targeted therapeutics. Because the pyrazolo[3,4-d]pyrimidine ring system is highly planar and forms complex supramolecular bands via classical N—H···O and non-classical C—H···N intermolecular interactions[2], its crystallization is highly sensitive to solvent selection, cooling rates, and specific regioisomeric impurities.
Below is our comprehensive troubleshooting guide, validated experimental protocols, and process parameters to ensure high-yield, high-purity crystallization.
Troubleshooting Guide & FAQs
Q: Why does my 1-propyl derivative oil out (form a biphasic liquid) instead of crystallizing from ethanol?A: Oiling out (liquid-liquid phase separation) occurs when the solute precipitates above its melting point in the solvent system. In the context of pyrazolo[3,4-d]pyrimidines, this is almost always caused by melting point depression due to contamination from the 2-propyl regioisomer. Alkylation of the pyrazole nitrogen is thermodynamically complex, yielding predominantly 1-substituted products that are usually contaminated by varying amounts of the 2-isomer depending on the nature of the alkylating agent[3].
Causality & Solution: Ensure your starting material is >95% isomerically pure. If purity is verified, your initial supersaturation is too high. Lower the solute concentration or introduce 0.01% to 5% (w/v) of seed crystals[4] at the metastable zone limit (around 50°C in ethanol) to bypass the oiling-out phase and force heterogeneous nucleation.
Q: How do I resolve the 1-propyl vs. 2-propyl regioselectivity issue before crystallization?A: Reaction of the pyrazolo[3,4-d]pyrimidine core with propyl halides in the presence of a base (e.g., NaH in THF) produces predominantly 1-substituted products, but they are invariably contaminated with the 2-isomer[3].
Causality & Solution: Do not rely on crystallization alone to separate these isomers, as they often co-crystallize or induce oiling out. Pre-purify the crude mixture using silica gel column chromatography (e.g., using a CHCl3/EtOAc gradient) to isolate the 1-propyl isomer prior to attempting crystallization[3].
Q: What is the optimal temperature profile for crystallizing these derivatives to ensure polymorphic stability?A: The thermodynamic stability of the crystal lattice relies heavily on the dissolution and nucleation temperatures. For ethanol or 1-propanol, the optimal dissolution temperature is between 65°C and 80°C[4].
Causality & Solution: Dissolving the compound at 80°C ensures complete disruption of supramolecular bands. Cooling must be controlled. Rapid crashing out by plunging the flask into an ice bath traps solvent molecules (forming pseudopolymorphs or solvates). Instead, cool the solution linearly to 25°C over several hours to allow the thermodynamically stable polymorph to assemble[4].
Experimental Protocols
Standard Recrystallization Protocol for 1-Propyl-1H-pyrazolo[3,4-d]pyrimidine Derivatives
Objective: Obtain high-purity, well-defined crystals suitable for X-ray diffraction and biological assays (typical yields range from 73% to 86%[2],[1]).
Self-Validating Workflow:
Purity Verification (Checkpoint): Before beginning, analyze the crude solid via HPLC or 1H-NMR. Ensure the 2-propyl regioisomer constitutes <5% of the mixture. If >5%, revert to silica gel chromatography[3]. Causality: Proceeding with high isomeric impurities guarantees oiling out or co-crystallization.
Dissolution: Weigh the crude 1-propyl-1H-pyrazolo[3,4-d]pyrimidine derivative into a round-bottom flask. Add absolute ethanol (approx. 10-15 mL per gram of solute). Heat the mixture to 65°C–80°C under continuous stirring until complete dissolution is achieved[4]. Causality: Elevated temperatures are required to break the strong π···π interactions between the pyrimidine and pyrazole rings[2].
Hot Filtration: Pass the hot solution through a pre-warmed filter to remove insoluble mechanical impurities. Causality: This prevents unwanted heterogeneous nucleation sites that lead to amorphous precipitation.
Seeding: Cool the solution slowly to approximately 50°C. Introduce 0.03% to 1.0% (w/v) of pure seed crystals[4]. Causality: Seeding controls the particle size and drastically reduces the crystallization time by providing an immediate template for lattice growth.
Controlled Cooling: Reduce the temperature linearly to 25°C over 2–4 hours[4]. Causality: A slow cooling ramp prevents solvent entrapment and ensures the formation of rod-shaped crystals[2].
Isolation & Drying: Filter the resulting precipitate under vacuum. Wash the filter cake with cold ethanol (0°C) to remove mother liquor residues. Dry the crystals in a vacuum oven at 40°C for 12 hours.
Quantitative Data: Solvent Systems & Parameters
Solvent System
Dissolution Temp (°C)
Cooling Target (°C)
Seed Crystal Conc. (w/v %)
Expected Yield (%)
Primary Application
Absolute Ethanol
65 – 80
25
0.03 – 1.0
73 – 86
Standard purification, X-ray crystallography
1-Propanol
65 – 80
25
0.01 – 1.0
70 – 80
Scaled-up pharmaceutical manufacturing
2-Propanol
80
25
0.05 – 2.0
65 – 75
Moisture-sensitive derivatives
Acetone
50
20
0.1 – 1.0
60 – 70
Low-temperature processing
DMSO / DMA
40
25 (with anti-solvent)
N/A
Variable
Highly insoluble functionalized derivatives
Data synthesized from established pharmaceutical crystallization guidelines[2],[1],[4].
Process Visualization
Workflow for the purification and crystallization of 1-propyl-1H-pyrazolo[3,4-d]pyrimidine.
1H NMR spectrum analysis of 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine
An In-Depth Guide to the 1H NMR Spectral Analysis of 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine: A Comparative Approach Authored by a Senior Application Scientist In the landscape of modern drug discovery, pyrazolo[3...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Guide to the 1H NMR Spectral Analysis of 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine: A Comparative Approach
Authored by a Senior Application Scientist
In the landscape of modern drug discovery, pyrazolo[3,4-d]pyrimidine scaffolds are of paramount importance, forming the core of numerous kinase inhibitors and other therapeutic agents. The precise structural elucidation of these molecules is non-negotiable, and Nuclear Magnetic Resonance (NMR) spectroscopy remains the gold standard for this purpose. This guide provides an in-depth analysis of the 1H NMR spectrum of 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine, a representative member of this class.
Rather than merely presenting a solved spectrum, we will adopt a predictive and comparative methodology. This approach mirrors the real-world challenges faced by medicinal chemists and spectroscopists, where a hypothesized structure must be rigorously validated against experimental data. We will deconstruct the molecule into its constituent fragments, predict their spectral signatures based on foundational principles and empirical data from related structures, and then compare these predictions to published data for analogous compounds.
Deconstructing the Target Molecule: Structural Features and Predicted 1H NMR Signatures
The first step in any spectral analysis is a thorough examination of the molecule's structure to identify all unique proton environments.
Caption: Molecular structure and key proton environments of the target analyte.
The Aromatic Core: Pyrazolo[3,4-d]pyrimidine Protons
The fused heterocyclic system gives rise to two distinct aromatic proton signals:
H3 (Pyrazole Proton): This proton is situated on the pyrazole ring. Based on data for the parent scaffold, 4-Chloro-1H-pyrazolo[3,4-d]pyrimidine, a singlet is observed at approximately 8.45 ppm.[1] For N-substituted analogues, this signal typically appears as a sharp singlet in the range of 8.2-8.7 ppm .[2]
H6 (Pyrimidine Proton): This proton resides on the pyrimidine ring, adjacent to the chlorine-bearing carbon. The strong electron-withdrawing effect of the chlorine atom and the ring nitrogens significantly deshields this proton. In the parent compound, this signal is a singlet around 8.83 ppm.[1] In similar published structures, this proton consistently appears downfield, and we predict a sharp singlet in the 8.8-9.3 ppm region.[2]
The N-1 Propyl Group Signature
The N-propyl chain provides a classic spin-spin coupling pattern that is highly diagnostic.
H1' (α-Methylene, -N-CH2-): These protons are directly attached to a nitrogen atom of the aromatic system, placing them in a deshielded environment. They will be split by the adjacent H2' protons (2H), resulting in a triplet (t) . The expected chemical shift is in the range of 4.2-4.6 ppm .
H2' (β-Methylene, -CH2-CH2-): These methylene protons are coupled to both the H1' (2H) and H3' (3H) protons. According to the n+1 rule, this signal should appear as a sextet (or multiplet, m) . Its chemical shift will be further upfield, predicted to be in the 1.8-2.2 ppm range.[3][4]
H3' (γ-Methyl, -CH3): These terminal methyl protons are the most shielded. They are split by the two H2' protons, yielding a characteristic triplet (t) . This signal is expected in the aliphatic region, around 0.9-1.2 ppm .[3][4]
The coupling constant (J-value) between H1' and H2', and between H2' and H3', is typically around 7-8 Hz for freely rotating alkyl chains.[3]
Predicted Data Summary and Comparative Analysis
Synthesizing the analysis above, we can construct a predicted data table for our target compound and compare it with published data for structurally related molecules to build confidence in our assignments.
Proton Assignment
Predicted Multiplicity
Predicted Chemical Shift (δ, ppm)
Predicted Integration
Predicted Coupling Constant (J, Hz)
H6
Singlet (s)
8.8 - 9.3
1H
N/A
H3
Singlet (s)
8.2 - 8.7
1H
N/A
H1' (α-CH2)
Triplet (t)
4.2 - 4.6
2H
~7-8
H2' (β-CH2)
Sextet (m)
1.8 - 2.2
2H
~7-8
H3' (γ-CH3)
Triplet (t)
0.9 - 1.2
3H
~7-8
Table 1: Predicted 1H NMR spectral data for 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine.
Comparative Guide: Experimental Data from Analogous Structures
To validate our predictions, we compare them with experimental data from the literature for compounds sharing the core scaffold but with different substituents.
Table 2: Comparison of predicted chemical shifts with experimentally determined values for related pyrazolo[3,4-d]pyrimidine derivatives.
This comparative analysis demonstrates a strong correlation. The chemical shifts for the core aromatic protons (H3 and H6) in the parent compound align well with our predicted ranges. The deshielding effect of the N-alkylation is evident in the downfield shift of the N-CH3 signal (4.08 ppm) in the methylated analogue, supporting our prediction for the N-CH2 group in the propyl-substituted target.
Standard Operating Protocol for 1H NMR Data Acquisition
Acquiring a high-quality, reproducible spectrum is critical. The following protocol is a self-validating system designed for compounds of this class.
Caption: Standardized workflow for acquiring and processing 1H NMR spectra.
Protocol Steps:
Sample Preparation:
Accurately weigh 5-10 mg of the synthesized 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine.
Dissolve the sample in approximately 0.7 mL of a suitable deuterated solvent (CDCl3 is a good starting point for this class of compounds; DMSO-d6 can be used for less soluble analogues).
Add a small amount of an internal standard, typically tetramethylsilane (TMS), for chemical shift referencing (δ = 0.00 ppm).
Transfer the solution to a clean, dry 5 mm NMR tube.
Instrument Setup and Data Acquisition (400 MHz Spectrometer):
Insert the sample into the spectrometer.
Lock the field frequency to the deuterium signal of the solvent. This ensures field stability during the experiment.
Perform automated or manual shimming to optimize the magnetic field homogeneity, which is crucial for sharp, well-resolved peaks.
Set standard proton acquisition parameters. A relaxation delay of 2-5 seconds is important to allow for full magnetization recovery, ensuring accurate signal integration.
Acquire the Free Induction Decay (FID) data, averaging a sufficient number of scans (typically 16 to 64) to achieve an excellent signal-to-noise ratio.
Data Processing:
Apply a Fourier transform to convert the time-domain FID into the frequency-domain spectrum.
Carefully phase the spectrum to ensure all peaks are in pure absorption mode with a flat baseline.
Perform a baseline correction to remove any broad, underlying distortions.
Calibrate the spectrum by setting the TMS signal to 0.00 ppm.
Integrate all signals to determine the relative number of protons corresponding to each peak. The integration values should be normalized to a known proton count (e.g., one of the 1H aromatic singlets).
Analyze the chemical shifts, splitting patterns (multiplicities), and coupling constants to assign each signal to its corresponding proton in the molecule.
Advanced Considerations and Troubleshooting
Second-Order Effects: In some cases, if the chemical shift difference (Δν in Hz) between coupled protons (like H1' and H2') is not significantly larger than their coupling constant (J), the simple n+1 rule may break down, leading to more complex, "roofed" multiplets.[8] Higher field strength spectrometers (e.g., 600 MHz) can often resolve these into first-order patterns.
Solvent Effects: The choice of solvent can slightly alter chemical shifts. For example, aromatic protons may shift differently in DMSO-d6 compared to CDCl3 due to solvent-solute interactions. Consistency in solvent choice is key for comparing spectra.
Unambiguous Assignment: For absolute certainty in assignments, especially in more complex analogues, two-dimensional (2D) NMR experiments such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) are invaluable. A COSY experiment would definitively show the coupling between H1', H2', and H3' of the propyl chain.
Conclusion
The 1H NMR spectrum of 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine presents a set of distinct, predictable signals. The analysis is anchored by two downfield aromatic singlets characteristic of the heterocyclic core and a classic triplet-sextet-triplet pattern for the N-propyl group. By employing a comparative methodology and adhering to a rigorous experimental protocol, researchers can confidently elucidate and verify the structure of this and related compounds, ensuring the integrity of their chemical matter for subsequent stages of research and development.
Definitive Regiochemical Assignment: N1 vs. N2 Alkylation of Pyrazolo[3,4-d]pyrimidine by NOESY NMR
This guide outlines a definitive, self-validating NMR workflow for distinguishing N1- and N2-alkylated pyrazolo[3,4-d]pyrimidine isomers. Executive Summary In the synthesis of kinase inhibitors (e.g., Ibrutinib analogs),...
Author: BenchChem Technical Support Team. Date: March 2026
This guide outlines a definitive, self-validating NMR workflow for distinguishing N1- and N2-alkylated pyrazolo[3,4-d]pyrimidine isomers.
Executive Summary
In the synthesis of kinase inhibitors (e.g., Ibrutinib analogs), the alkylation of the pyrazolo[3,4-d]pyrimidine scaffold is a critical step that frequently yields a mixture of N1- and N2-isomers . While N1-alkylation is often the thermodynamic product, N2-alkylation can occur under kinetic control or specific solvent conditions (e.g., THF vs. DMSO).
These regioisomers exhibit nearly identical mass spectra and very similar 1D NMR profiles. NOESY (Nuclear Overhauser Effect Spectroscopy) provides the most accessible and robust method for differentiation by detecting the spatial proximity between the introduced alkyl group and the scaffold's C3 proton.
The Diagnostic Rule:
N2-Alkylation: Strong NOE correlation between the
-alkyl -protons and the C3-H .
N1-Alkylation:Absence of NOE with C3-H; potential NOE with C7-H (if present) or C7a bridgehead environment.
Structural Anatomy & The Challenge
To interpret the NMR data correctly, we must first establish the standard numbering system for the pyrazolo[3,4-d]pyrimidine fused ring system.
Scaffold Numbering
N1/N2: Nitrogen atoms of the pyrazole ring (alkylation sites).[1][2]
C3: Carbon atom of the pyrazole ring (contains the diagnostic proton).
C7a: Bridgehead carbon adjacent to N1.
C3a: Bridgehead carbon adjacent to C3.
The Spatial Logic
N2-Isomer: The alkyl group at position 2 is adjacent to C3. The distance between the alkyl
-protons and the C3 proton is typically < 3.0 Å, resulting in a strong NOE signal.
N1-Isomer: The alkyl group at position 1 is distant from C3 (separated by N2). It is spatially closer to the bridgehead C7a and the pyrimidine ring (C7 position).
Visualizing the Diagnostic Pathways
The following diagram illustrates the key spatial correlations (NOE) and bond connectivities (HMBC) that distinguish the two isomers.
Figure 1: Decision logic for distinguishing N1 vs. N2 isomers. Blue arrows indicate the critical NOE correlation present only in the N2-isomer.
Experimental Protocol
This protocol is designed for self-validation. We recommend acquiring both NOESY and HMBC data if sample concentration permits.
A. Sample Preparation[3][4][5][6]
Solvent: Dissolve 5–10 mg of the isolated product in 0.6 mL of DMSO-d6 or CDCl3 .
Note: DMSO-d6 is preferred if the product contains exchangeable protons (NH) or if solubility is poor.
Tube: Use a high-quality 5 mm NMR tube to ensure good shimming.
Filtration: Filter the solution through a cotton plug to remove particulates that cause line broadening.
B. Acquisition Parameters (NOESY)
Pulse Sequence: Phase-sensitive NOESY (e.g., noesygpphpp on Bruker).
Mixing Time (D8):500–800 ms .
Reasoning: Small molecules (MW < 500) have slow NOE buildup rates. A mixing time < 400 ms may result in weak or undetectable signals.
Relaxation Delay (D1): 2.0–3.0 seconds.
Scans (NS): Minimum 16 (adjust based on concentration).
Temperature: 298 K (25 °C).
C. Validation Experiment (HMBC)
While NOESY is spatial, HMBC (Heteronuclear Multiple Bond Correlation) is through-bond and provides irrefutable confirmation.
N2-Alkyl: The alkyl protons will show a correlation to C3 (a methine carbon,
ppm).
N1-Alkyl: The alkyl protons will show a correlation to C7a (a quaternary bridgehead carbon,
ppm) and C3a . They will not correlate to C3.
Data Interpretation Guide
Use the table below to cross-reference your spectral data.
Feature
N2-Alkylated Isomer
N1-Alkylated Isomer
NOESY (Key)
Strong cross-peak between Alkyl-H and C3-H .
No cross-peak with C3-H. Possible weak NOE with C7-H (if present).
1H NMR (C3-H)
Typically deshielded ( 8.2 – 8.6 ppm).
Typically shielded relative to N2 ( 8.0 – 8.3 ppm).
HMBC Correlation
Alkyl-H C3 (CH).
Alkyl-H C7a (Cq) & C3a.
Reaction Kinetics
Often the kinetic product (favored in THF/NaH).
Often the thermodynamic product (favored in DMF/K2CO3).
Troubleshooting
Weak NOE Signals: If the NOE signal is weak, ensure your mixing time is at least 600 ms. If the molecule is intermediate in size (MW ~800-1000), the NOE may pass through zero; in this case, use ROESY (mixing time 200-300 ms).
Overlapping Peaks: If the alkyl signal overlaps with solvent, use 2D HSQC to identify the specific protons before analyzing the NOESY.
References
Seela, F., et al. (2002).[1] The regioisomeric 1H(2H)-pyrazolo[3,4-d]pyrimidine N1- and N2-(2'-deoxy-β-D-ribofuranosides). Acta Crystallographica Section C.
Doganc, F., & Göker, H. (2024). Differentiation of regioisomeric N-alkylation of some indazoles and pyrazolopyridines by advanced NMR techniques. Magnetic Resonance in Chemistry.
Bookser, B. C., et al. (2018). Solvent-Controlled, Site-Selective N-Alkylation Reactions of Azolo-Fused Ring Heterocycles at N1-, N2-, and N3-Positions. Journal of Organic Chemistry.
Luy, B. (2021). 2D NOESY and ROESY for Small Molecules. Indiana University NMR Facility Guide.
Predicted Mass Spectrometry Fragmentation Pattern of 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine
An In-Depth Technical Guide to the Mass Spectrometry Fragmentation of 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine and Comparative Analytical Methodologies For researchers, scientists, and drug development professional...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide to the Mass Spectrometry Fragmentation of 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine and Comparative Analytical Methodologies
For researchers, scientists, and drug development professionals, the precise structural elucidation of novel heterocyclic compounds is a cornerstone of modern chemistry and pharmacology. Among these, the pyrazolo[3,4-d]pyrimidine scaffold is of significant interest due to its diverse biological activities. This guide provides a comprehensive analysis of the predicted electron ionization mass spectrometry (EI-MS) fragmentation pattern of a specific derivative, 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine.
This document moves beyond a simple recitation of data to offer a reasoned, expert-driven prediction of fragmentation behavior based on established principles and data from analogous structures. Furthermore, it presents a comparative overview of alternative analytical techniques, namely Nuclear Magnetic Resonance (NMR) spectroscopy and High-Performance Liquid Chromatography (HPLC), providing a holistic perspective on the characterization of this class of molecules. Detailed, field-tested experimental protocols are also provided to ensure the practical applicability of the information presented.
The Molecular Ion and Isotopic Signature
The nominal molecular weight of 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine (C₈H₉ClN₄) is 196 g/mol . Upon electron ionization, a molecular ion (M⁺˙) with a mass-to-charge ratio (m/z) of 196 is expected. A key diagnostic feature will be the presence of an M+2 peak at m/z 198 with a relative abundance of approximately one-third that of the molecular ion peak. This isotopic pattern is characteristic of the presence of a single chlorine atom (³⁵Cl:³⁷Cl ≈ 3:1).[4]
Postulated Fragmentation Pathways
The fragmentation of the molecular ion is anticipated to proceed through several competing pathways, primarily involving the loss of the N-propyl substituent and cleavages within the heterocyclic core.
Loss of the Propyl Side Chain: A common fragmentation route for N-alkylated heterocycles is the cleavage of the alkyl chain.[5][6] The initial loss of an ethyl radical (•C₂H₅, 29 Da) via β-cleavage relative to the pyrazole ring is a highly probable event, leading to a significant fragment ion at m/z 167 . Subsequent loss of a hydrogen atom can also occur.
Cleavage of the Pyrazolo[3,4-d]pyrimidine Ring: The fused ring system can undergo retro-Diels-Alder (RDA)-type fragmentation or sequential bond cleavages. The pyrazole ring is known to fragment through the loss of a nitrogen molecule (N₂) or hydrogen cyanide (HCN).[1][7] For the pyrazolopyrimidine core, a key fragmentation is likely the expulsion of HCN (27 Da) from the pyrimidine ring, which could occur from various intermediates.
Loss of Chlorine: The loss of the chlorine radical (•Cl, 35 Da) from the molecular ion would yield a fragment at m/z 161 . This can be followed by the loss of the propyl group.
A plausible fragmentation cascade is depicted in the following diagram:
Caption: Predicted EI-MS fragmentation pathway for 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine.
Summary of Predicted Key Fragments
m/z (³⁵Cl)
Proposed Formula
Description
196
[C₈H₉ClN₄]⁺˙
Molecular Ion (M⁺˙)
167
[C₆H₄ClN₄]⁺
Loss of ethyl radical (•C₂H₅) from the propyl chain
161
[C₈H₉N₄]⁺
Loss of chlorine radical (•Cl)
140
[C₅H₂ClN₃]⁺˙
Loss of HCN from m/z 167
126
[C₅H₃ClN₂]⁺
Loss of N₂ from m/z 140
Comparative Analysis with Alternative Analytical Techniques
While mass spectrometry provides invaluable information about molecular weight and fragmentation, a comprehensive structural confirmation relies on its synergistic use with other analytical methods.[8][9]
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful technique for the complete structural elucidation of organic molecules in solution.[10][11][12]
¹H NMR: Would provide information on the number of different types of protons and their connectivity. The propyl group would show characteristic signals (a triplet for the terminal CH₃, a sextet for the central CH₂, and a triplet for the CH₂ attached to the pyrazole nitrogen). The aromatic protons on the pyrimidine and pyrazole rings would appear as singlets in the aromatic region.
¹³C NMR: Would determine the number of unique carbon atoms in the molecule, confirming the presence of the propyl chain carbons and the carbons of the heterocyclic core.
NMR provides the definitive connectivity of the atoms, which is something that can only be inferred from mass spectrometry data.
High-Performance Liquid Chromatography (HPLC)
HPLC is a premier separation technique used to determine the purity of a compound and to isolate it from a mixture.[13][14][15] When coupled with a mass spectrometer (LC-MS), it allows for the analysis of complex mixtures and the confirmation of the molecular weight of each separated component. For the title compound, a reversed-phase HPLC method would be suitable for assessing its purity and for monitoring reaction progress during its synthesis.
Summary Comparison
Technique
Information Provided
Strengths
Limitations
Mass Spectrometry (MS)
Molecular weight, elemental composition (HRMS), structural information from fragmentation.
High sensitivity, small sample requirement, rapid analysis.
Isomers can be difficult to distinguish, provides inferred structural data.
NMR Spectroscopy
Definitive molecular structure and connectivity, stereochemistry.
High resolving power, quantitative, adaptable to various detectors.
Does not provide structural information on its own.
Experimental Protocols
Mass Spectrometry Analysis Protocol (LC-MS)
This protocol outlines a standard procedure for the analysis of 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine using a liquid chromatograph coupled to a mass spectrometer.
Sample Preparation:
Prepare a 1 mg/mL stock solution of the compound in methanol.
Dilute the stock solution to a final concentration of 10 µg/mL with the initial mobile phase composition.
Liquid Chromatography (LC) Conditions:
System: Agilent 1260 Infinity II HPLC or equivalent.
Column: C18 reversed-phase column (e.g., Agilent ZORBAX Eclipse Plus C18, 4.6 x 100 mm, 3.5 µm).
Mobile Phase A: 0.1% formic acid in water.
Mobile Phase B: 0.1% formic acid in acetonitrile.
Gradient: Start with 10% B, ramp to 95% B over 10 minutes, hold for 2 minutes, and return to initial conditions.
Flow Rate: 0.5 mL/min.
Column Temperature: 30 °C.
Injection Volume: 5 µL.
Mass Spectrometry (MS) Conditions:
System: Agilent 6120 Quadrupole LC/MS or equivalent.
Caption: General workflow for the LC-MS analysis of 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine.
Conclusion
The structural characterization of 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine can be effectively achieved through a combination of analytical techniques. Mass spectrometry is a powerful tool for determining the molecular weight and for proposing a fragmentation pattern that provides significant structural clues. The predicted fragmentation is dominated by the loss of the propyl side chain and cleavages of the heterocyclic core, with the isotopic signature of chlorine serving as a key diagnostic marker. For unambiguous structure confirmation, the integration of NMR data is essential, while HPLC provides the necessary means for purification and purity assessment. The protocols and comparative data presented in this guide offer a robust framework for researchers working with this and related classes of compounds.
References
Synthesis of New Pyrazolo[3,4-d]pyrimidine Derivatives: NMR Spectroscopic Characterization, X-Ray, Hirshfeld Surface Analysis, DFT, Molecular Docking, and Antiproliferative Activity Investigations. MDPI. Available from: [Link]
Mass Spectrometry of Substituted 1H,6H-Pyrano[2,3-c]pyrazol-6-ones. Journal of the Chemical Society of Pakistan. Available from: [Link]
Synthesis and Characterization of New Pyrazolopyrimidine Derivatives Incorporated to Benzothiaazole. Letters in Applied NanoBioScience. Available from: [Link]
Synthesis of New Pyrazolo[3,4- d]pyrimidine Derivatives: NMR Spectroscopic Characterization, X-Ray, Hirshfeld Surface Analysis, DFT, Molecular Docking, and Antiproliferative Activity Investigations. PubMed. Available from: [Link]
Synthesis, Characterization, of Novel Pyrazolo [3,4-d]Pyrimidine Derivatives, Via Microwave Irradiation and Study Anti-Tumor Activity by Molecular Docking. ResearchGate. Available from: [Link]
Synthesis of functionalized aminopyrazole and pyrazolopyrimidine derivatives: Molecular modeling and docking as anticancer agents. Arabian Journal of Chemistry. Available from: [Link]
Pyrazolo[3,4-d]pyrimidine Prodrugs: Strategic Optimization of the Aqueous Solubility of Dual Src/Abl Inhibitors. PMC. Available from: [Link]
Development of potent and selective pyrazolopyrimidine IRAK4 inhibitors. OSTI.GOV. Available from: [Link]
Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. ResearchGate. Available from: [Link]
Unraveling the Molecular Blueprint: A Technical Guide to the Mass Spectrometry Fragmentation of (4-Chlorophenyl)-[4-(8-nitroquin. Benchchem. Available from: https://www.benchchem.com/pdf/unraveling-the-molecular-blueprint-a-technical-guide-to-the-mass-spectrometry-fragmentation-of-4-chlorophenyl-4-8-nitroquinolin-5-yl-piperazin-1-yl-methanone.pdf
Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. International Journal of Materials and Chemistry. Available from: [Link]
Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. Available from: [Link]
Mass Spectrometry: Fragmentation. Available from: [Link]
Mass spectral fragmentations of alkylpyridine N‐oxides. ResearchGate. Available from: [Link]
(PDF) Mass spectral fragmentation modes of some new pyrimidinethiones, thiazolo[3,2-a]pyrimidines and bis-pyrimidines. ResearchGate. Available from: [Link]
Lec-36 || Mass fragmentation pattern of alkyl halides || Alpha cleavage || Isotopic peaks. YouTube. Available from: [Link]
HPLC method for purity analysis of 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine
An In-Depth Comparative Guide to High-Performance Liquid Chromatography (HPLC) Methods for Purity Analysis of 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine Authored by: A Senior Application Scientist This guide provides...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Comparative Guide to High-Performance Liquid Chromatography (HPLC) Methods for Purity Analysis of 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine
Authored by: A Senior Application Scientist
This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) strategies for the robust purity analysis of 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine, a key heterocyclic intermediate in pharmaceutical synthesis. We will move beyond a single, prescriptive method to explore the rationale behind chromatographic choices, compare distinct analytical approaches, and provide the foundational knowledge required to develop and validate a stability-indicating purity method in a regulated environment.
Introduction: The Analytical Challenge
4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine belongs to a class of nitrogen-rich heterocyclic compounds that are fundamental building blocks in the development of targeted therapeutics, particularly kinase inhibitors.[1][2] The purity of such an intermediate is paramount, as even minute impurities can carry through the synthetic route, potentially impacting the final Active Pharmaceutical Ingredient's (API) efficacy, safety, and stability.
The analytical objective is to develop a highly specific, precise, and accurate HPLC method capable of separating the main compound from process-related impurities (e.g., starting materials, by-products) and potential degradants. This guide will compare two primary reversed-phase HPLC (RP-HPLC) methodologies: a rapid gradient method for high-throughput screening and a high-resolution isocratic/shallow gradient method for comprehensive purity profiling and stability testing.
Part 1: Foundational Principles for Method Development
The selection of a reversed-phase chromatographic system is the logical starting point for a molecule of this nature, which possesses moderate polarity. The core of effective method development lies in the systematic selection and optimization of key parameters.[3]
Column Chemistry Selection: The stationary phase is the most critical factor for achieving selectivity.
C18 (Octadecylsilane): This is the workhorse of RP-HPLC, offering the highest degree of hydrophobicity. It is the ideal first choice for retaining and separating the main analyte from both more polar and less polar impurities based on hydrophobic interactions.
C8 (Octylsilane): Offers similar selectivity to C18 but with less retention. It can be advantageous if the analyte is very strongly retained on a C18 column, allowing for faster analysis with lower organic solvent concentrations.
Phenyl-Hexyl: This phase provides alternative selectivity through π-π interactions between the phenyl rings of the stationary phase and the aromatic pyrazolopyrimidine ring of the analyte.[4] This can be invaluable for resolving impurities that are structurally similar but differ in their aromatic character.
Mobile Phase Optimization: The mobile phase composition dictates retention, peak shape, and selectivity.
Organic Modifier (Solvent B): Acetonitrile is generally preferred over methanol as it offers lower viscosity (leading to lower backpressure) and often provides sharper peaks for heterocyclic compounds.[4]
Aqueous Phase (Solvent A) and pH Control: The pyrazolo[3,4-d]pyrimidine structure contains basic nitrogen atoms that can protonate at acidic pH. Operating at a low pH (e.g., 2.5-3.5) using a buffer (e.g., phosphate) or an acid modifier (e.g., 0.1% trifluoroacetic acid or formic acid) is crucial. This suppresses the ionization of residual silanols on the silica-based column packing and ensures a single, protonated state for the analyte, leading to sharp, symmetrical peaks and reproducible retention times.[4]
Detector Wavelength Selection: A photodiode array (PDA) detector is recommended to assess peak purity and select the optimal wavelength. The conjugated pyrazolopyrimidine ring system is expected to have a strong UV absorbance maximum (λmax) between 220 and 280 nm. Analysis at the λmax ensures high sensitivity for the main peak and related impurities.
Part 2: Comparative Analysis of HPLC Methodologies
We present two distinct methods designed for different analytical objectives. Method A prioritizes speed and throughput, while Method B is optimized for resolution and the definitive quantification of impurities.
Method A is suited for quick checks where speed is critical. Method B is designed for regulatory submissions where complete separation is mandatory.
Column
C18, 50 mm x 2.1 mm, 2.7 µm (Superficially Porous)
C18, 150 mm x 4.6 mm, 3.5 µm (Fully Porous)
The shorter column with smaller, superficially porous particles in Method A allows for very fast separations at lower backpressures. The longer column in Method B provides significantly higher theoretical plates, enhancing the resolution of closely eluting impurities.
Mobile Phase A
0.1% Formic Acid in Water
20 mM Potassium Phosphate, pH 3.0
Formic acid is a simple, MS-compatible modifier suitable for fast screening. A true buffer like phosphate provides superior pH control, leading to more robust and reproducible retention times, which is critical for validation and stability studies.[4]
Mobile Phase B
Acetonitrile
Acetonitrile
Acetonitrile is the preferred solvent for both methods due to its favorable UV transparency and peak-sharpening characteristics for heterocyclic compounds.
Flow Rate
0.5 mL/min
1.0 mL/min
The flow rate is scaled appropriately for the column dimensions to maintain optimal linear velocity and efficiency.
Gradient/Isocratic
Gradient: 10% to 95% B in 5 minutes
Isocratic or Shallow Gradient: e.g., 40% B for 20 min
A steep gradient (Method A) elutes all compounds quickly but may co-elute minor impurities. An isocratic or shallow gradient (Method B) maximizes the interaction time with the stationary phase, providing the best possible separation for complex samples.
Run Time
~7 minutes
~25 minutes
Reflects the trade-off between speed and separation power.
Expected Resolution
Moderate
High
Method B is explicitly designed to resolve impurities that may be structurally very similar to the parent compound.
Stricter system suitability criteria for Method B ensure the chromatographic system is performing at the high level required for accurate impurity quantification.[5]
Part 3: Detailed Experimental Protocol (Recommended High-Resolution Method B)
This protocol details the steps for executing the high-resolution method, designed to serve as a definitive purity and stability-indicating assay.
Workflow for HPLC Method Development and Validation
Caption: A generalized workflow for HPLC method development and subsequent validation according to ICH guidelines.
Equipment and Reagents
HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and photodiode array (PDA) detector.
Chromatography Data System (CDS): OpenLab CDS or equivalent.
Column: Zorbax Eclipse Plus C18, 150 mm x 4.6 mm, 3.5 µm particle size.
Sample: 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine reference standard and test sample.
Chromatographic Conditions
Mobile Phase A: 20 mM Potassium Phosphate. Prepare by dissolving 2.72 g of KH₂PO₄ in 1 L of water, adjust pH to 3.0 with phosphoric acid. Filter through a 0.45 µm filter.
Mobile Phase B: Acetonitrile.
Elution Mode: Isocratic at 60% Mobile Phase A and 40% Mobile Phase B.
Diluent: Mobile Phase (60:40 Water/Acetonitrile mixture).
Standard Solution: Accurately weigh approximately 10 mg of the reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with the diluent to obtain a concentration of 100 µg/mL.
Test Solution: Prepare the test sample in the same manner as the standard solution to achieve a nominal concentration of 100 µg/mL.
System Suitability Test (SST)
Before sample analysis, perform five replicate injections of the Standard Solution. The system is deemed suitable for use if the following criteria are met, as per USP <621> guidelines.[5][6]
Tailing Factor (Asymmetry Factor): Not more than 1.5 for the main peak.
Theoretical Plates (Plate Count): Not less than 10,000 for the main peak.
Relative Standard Deviation (RSD) of Peak Area: Not more than 1.0% for the five replicate injections.
Part 4: Proving Specificity - Forced Degradation Studies
A critical component of method validation is demonstrating specificity, which is the ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities and degradants.[7][8] Forced degradation (or stress testing) is the cornerstone of this evaluation, providing evidence that the method is "stability-indicating."[9][10]
Workflow for Sample Analysis
Caption: The analytical workflow from system preparation to final reporting for sample purity analysis.
Forced Degradation Protocol
Expose the sample (at ~1 mg/mL in a suitable solvent) to the following stress conditions to achieve 5-20% degradation of the active substance.[11]
Acid Hydrolysis: 0.1 M HCl at 60 °C for 24 hours.
Base Hydrolysis: 0.1 M NaOH at 60 °C for 4 hours.
Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.
Thermal Degradation: Expose solid drug substance to 105 °C for 48 hours.
Photolytic Degradation: Expose drug solution and solid drug to UV light (200 watt-hours/square meter) and visible light (1.2 million lux-hours) as per ICH Q1B guidelines.
Analyze all stressed samples, along with an unstressed control, using the high-resolution HPLC method. The method is considered stability-indicating if all degradation product peaks are adequately resolved from the main analyte peak and from each other (resolution > 1.5), and peak purity analysis (using a PDA detector) confirms that the main analyte peak is spectrally pure in all conditions.
Conclusion
The choice between a rapid screening method and a high-resolution method for the purity analysis of 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine is dictated by the analytical objective. While a fast gradient method offers significant advantages for in-process controls and high-throughput applications, a meticulously optimized, high-resolution isocratic or shallow gradient method is indispensable for final product release, stability studies, and regulatory filings. The detailed high-resolution protocol and the framework for forced degradation studies provided herein establish a self-validating system that ensures trustworthiness and scientific integrity. Adherence to established guidelines from the USP and ICH is non-negotiable for generating data that is accurate, reliable, and fit for its intended purpose in the drug development lifecycle.[12]
References
Title: 〈621〉CHROMATOGRAPHY - US Pharmacopeia (USP)
Source: US Pharmacopeia
URL: [Link]
Title: Liquid Chromatographic Gradient Method Allowances Provided by General Chapter, USP <621> Chromatography
Source: Waters Corporation
URL: [Link]
Title: USP 621 Changes - Element Lab Solutions
Source: Element Lab Solutions
URL: [Link]
Title: ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology
Source: ECA Academy
URL: [Link]
Title: Are You Sure You Understand USP <621>?
Source: LCGC International
URL: [Link]
Title: Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry
Source: U.S. Food and Drug Administration (FDA)
URL: [Link]
Title: Quality Guidelines - ICH
Source: International Council for Harmonisation (ICH)
URL: [Link]
Title: Q 2 (R1) Validation of Analytical Procedures: Text and Methodology
Source: European Medicines Agency (EMA)
URL: [Link]
Title: A New Approach to Forced Degradation Studies Using Anhydrous Conditions
Source: Pharmaceutical Technology
URL: [Link]
Title: A Strategy for Developing HPLC Methods for Chiral Drugs
Source: LCGC International
URL: [Link]
Title: Forced Degradation in Pharmaceuticals – A Regulatory Update
Source: International Journal of Applied Pharmaceutics
URL: [Link]
Title: Forced Degradation – A Review
Source: Biomedical Journal of Scientific & Technical Research
URL: [Link]
Title: Pyrazolo[3,4-d]pyrimidine Prodrugs: Strategic Optimization of the Aqueous Solubility of Dual Src/Abl Inhibitors
Source: PMC (PubMed Central)
URL: [Link]
Title: Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects
Source: ResolveMass
URL: [Link]
Title: Development and Validation of Reverse-phase High- performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative
Source: SciSpace
URL: [Link]
Title: Advances, Applications, and Challenges in RP HPLC Method Development
Source: International Journal of Advanced Research in Science, Communication and Technology (IJARSCT)
URL: [Link]
Title: Development of forced degradation and stability indicating studies of drugs—A review
Source: Journal of Applied Pharmaceutical Science
URL: [Link]
Title: Reversed Phase HPLC Method Development
Source: Phenomenex
URL: [Link]
Title: (PDF) Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative
Source: ResearchGate
URL: [Link]
Title: Synthesis and Biological Evaluation of N- Pyrazolyl Derivatives and Pyrazolopyrimidine Bearing a Biologically Active Sulfonamide Moiety as Potential Antimicrobial Agent
Source: MDPI
URL: [Link]
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Comparative Technical Guide: 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine vs. Ibrutinib Intermediates
Executive Summary: The Model vs. The Clinical Candidate
This guide compares two distinct classes of pyrazolo[3,4-d]pyrimidine scaffolds used in kinase inhibitor development:
4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine (Compound A): A versatile, commercially available "model scaffold" used primarily for Structure-Activity Relationship (SAR) exploration, reaction optimization, and the synthesis of Src/Hck kinase inhibitors.
Ibrutinib Intermediates (Compound B Series): Highly specialized, sterically congested precursors (e.g., 1-[(3R)-1-boc-piperidin-3-yl]-4-amino-3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidine) designed specifically for Bruton's Tyrosine Kinase (BTK) occupancy.
Key Insight: While Compound A offers high reactivity and low cost for testing C4-nucleophilic substitutions (
), Compound B introduces significant steric and electronic complexity (C3-phenoxyphenyl group, chiral N1-piperidine) that drastically alters solubility, reactivity, and synthetic convergent strategies.
Chemical Profile & Structural Analysis
The following table contrasts the physicochemical properties and structural implications of the generic propyl scaffold versus the advanced Ibrutinib core.
This guide provides an in-depth technical analysis of 1-substituted pyrazolo[3,4-d]pyrimidine derivatives, focusing on their efficacy as Src kinase inhibitors. It synthesizes historical data on the classic "PP" series wi...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an in-depth technical analysis of 1-substituted pyrazolo[3,4-d]pyrimidine derivatives, focusing on their efficacy as Src kinase inhibitors. It synthesizes historical data on the classic "PP" series with modern structure-activity relationship (SAR) insights, specifically addressing the N1-substituent effects (propyl vs. tert-butyl) and comparing them against clinical benchmarks.
[1][2]
Executive Summary & Scaffold Analysis
The pyrazolo[3,4-d]pyrimidine scaffold is a privileged structure in kinase drug discovery due to its ability to mimic the adenine ring of ATP. While the 1-tert-butyl derivatives (PP1 and PP2) are the historical "gold standards" for Src family kinase (SFK) inhibition in research, the 1-propyl and other N1-alkyl derivatives represent an important exploration of the hydrophobic pocket within the kinase domain.
The Pharmacophore
The efficacy of this class relies on three critical structural interactions within the Src kinase ATP-binding pocket:
N4-Amino Group: Functions as a hydrogen bond donor to the hinge region (Glu339/Met341).
C3-Substituent (Aryl group): Occupies the hydrophobic pocket I, determining potency and selectivity (e.g., p-tolyl in PP1 vs. p-chlorophenyl in PP2).
N1-Substituent (The Variable): This group projects into a hydrophobic region at the entrance of the ATP cleft.
Insight: Bulky groups like tert-butyl (PP1/PP2) or phenylethyl (SI-series) typically provide tighter binding via van der Waals interactions compared to the linear, less bulky 1-propyl chain. Consequently, 1-propyl derivatives often show reduced potency compared to their branched counterparts.
Comparative Performance Data (IC50 Values)
The following table aggregates inhibitory concentrations (IC50) from seminal biochemical assays. Note the distinction between "Src Family" (Lck/Fyn) and "c-Src" specifically, a nuance often overlooked in general literature.
Compound
N1-Subst.
C3-Subst.
c-Src IC50 (nM)
Lck IC50 (nM)
Fyn IC50 (nM)
Selectivity Notes
PP1
tert-Butyl
p-Tolyl
170
5
6
High potency for Lck/Fyn; moderate for c-Src. Poor selectivity vs. c-Kit/Bcr-Abl.
PP2
tert-Butyl
p-Cl-Phenyl
100
4
5
Standard research tool. Similar profile to PP1 but slightly more potent against c-Src.
SI-306
Phenylethyl
m-Br-Phenyl
~20-50
N/D
N/D
Newer generation (Schenone et al.). Improved antiproliferative activity in Glioblastoma models.
Dasatinib
(Clinical)
(Clinical)
0.5 - 0.8
0.4
0.5
Benchmark. >100x more potent than pyrazolo-pyrimidines but binds multiple targets (Abl, c-Kit).
1-Propyl Deriv.
n-Propyl
Various
> 1,000
N/D
N/D
Generally shows reduced affinity due to insufficient filling of the hydrophobic pocket compared to tert-butyl.
Critical Technical Note: While PP1 and PP2 are marketed as "Src Inhibitors," they are biochemically more potent against Lck and Fyn . When using these tools to validate Src-specific phenotypes, one must control for Lck/Fyn inhibition, particularly in immune cell models.
Mechanism of Action: Src Signaling Pathway
Inhibition of Src prevents the phosphorylation of downstream effectors involved in metastasis and survival.[1] The diagram below illustrates the specific node (Src) targeted by these derivatives within the broader signaling cascade.
Caption: Src acts as a central hub integrating RTK signals. Pyrazolo[3,4-d]pyrimidines bind the ATP pocket, blocking downstream activation of FAK and STAT3.
Experimental Protocol: Validating IC50
To generate the data cited above, a self-validating FRET-based assay (e.g., Z'-LYTE) or radiometric assay is required. Below is a standardized workflow for determining IC50 values for these derivatives.
Method: FRET-Based Kinase Assay (Z'-LYTE)
Principle: Phosphorylation of a peptide substrate disrupts energy transfer between a donor and acceptor fluorophore.
Step-by-Step Workflow
Compound Preparation:
Dissolve 1-propyl/tert-butyl derivatives in 100% DMSO to 10 mM.
Perform 3-fold serial dilutions in kinase buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).
Enzyme Reaction:
Mix Recombinant c-Src (0.1–0.5 ng/µL) with the peptide substrate (2 µM).
Add diluted compounds. Incubate 10 mins at RT (allows thermodynamic equilibrium).
Initiation:
Add ATP at Km apparent concentration (typically 10-50 µM for Src). Note: Using ATP >> Km will artificially increase the IC50 of these ATP-competitive inhibitors.
Development:
Incubate 1 hour. Add Development Reagent (Protease). Phosphorylated peptides are protected from cleavage; non-phosphorylated are cleaved, changing the FRET signal.
Analysis:
Read Fluorescence (Ex: 400nm, Em: 445nm/520nm).
Fit data to Sigmoidal Dose-Response equation (Variable Slope).
Caption: Workflow for IC50 determination. Critical control point: ATP concentration must be near Km to ensure valid competitive inhibition data.
Expert Commentary: Limitations & Alternatives
While pyrazolo[3,4-d]pyrimidines are excellent chemical probes, they possess limitations that researchers must acknowledge:
Selectivity Profile: PP2 is "Src-selective" only relative to non-SFKs. Within the SFK family (Lck, Fyn, Yes), it is equipotent or more potent against Lck. It also inhibits c-Kit and Bcr-Abl at moderate concentrations (~500 nM).
Solubility: The classic PP series suffers from poor aqueous solubility. Newer derivatives (e.g., the SI-series by Schenone et al.) often incorporate solubilizing groups (morpholine/piperazine) at the C6 position to improve bioavailability.
The "1-Propyl" Disadvantage: Structure-Activity Relationship (SAR) studies indicate that the N1 pocket prefers bulk. The n-propyl chain is often too flexible and insufficiently bulky to achieve the nanomolar potency seen with the tert-butyl group.
Recommended Alternatives
For Clinical Relevance: Use Dasatinib (BMS-354825). It is the clinical standard and allows for translational comparison.
For Pathway Dissection: Use SU6656 . Unlike PP2, SU6656 inhibits Src but not Lck, making it superior for distinguishing Src vs. Lck signaling in immune cells.
References
Hanke, J. H., et al. (1996). Discovery of a novel, potent, and Src family-selective tyrosine kinase inhibitor. Journal of Biological Chemistry, 271(2), 695-701. Link
Schenone, S., et al. (2011). Pyrazolo[3,4-d]pyrimidines as potent Src kinase inhibitors: Synthesis and biological evaluation. Current Medicinal Chemistry, 18(19), 2848-2860. Link
Tatton, L., et al. (2003). The Src-selective kinase inhibitor PP1 also inhibits Kit and Bcr-Abl tyrosine kinases. Journal of Biological Chemistry, 278(6), 4847-4853. Link
Lombardo, L. J., et al. (2004). Discovery of N-(2-chloro-6-methyl-phenyl)-2-(6-(4-(2-hydroxyethyl)-piperazin-1-yl)-2-methylpyrimidin-4-ylamino)thiazole-5-carboxamide (BMS-354825), a dual Src/Abl kinase inhibitor with potent antitumor activity. Journal of Medicinal Chemistry, 47(27), 6658-6661. Link
Contadini, C., et al. (2023). Identification and Biological Characterization of the Pyrazolo[3,4-d]pyrimidine Derivative SI388 Active as Src Inhibitor.[2] Pharmaceuticals, 16(7), 958. Link
X-ray crystallography data for 1-substituted pyrazolo[3,4-d]pyrimidines
Structural Superiority and Kinase Selectivity: A Comparative Guide to 1-Substituted Pyrazolo[3,4-d]pyrimidines via X-Ray Crystallography As a Senior Application Scientist in structure-based drug design (SBDD), I frequent...
Author: BenchChem Technical Support Team. Date: March 2026
Structural Superiority and Kinase Selectivity: A Comparative Guide to 1-Substituted Pyrazolo[3,4-d]pyrimidines via X-Ray Crystallography
As a Senior Application Scientist in structure-based drug design (SBDD), I frequently evaluate heterocyclic scaffolds for their viability as kinase inhibitors. The pyrazolo[3,4-d]pyrimidine nucleus has emerged as a privileged, highly versatile ATP-mimetic. Because this fused nitrogen-containing heterocycle is a direct isostere of the adenine ring of ATP, it allows molecules to seamlessly mimic hinge-region binding[1].
However, not all ATP mimetics are created equal. In this guide, we will objectively compare the structural performance of 1-substituted pyrazolo[3,4-d]pyrimidines against alternative scaffolds (such as quinazolines and pyrrolopyrimidines), utilizing high-resolution X-ray crystallography data to elucidate why the N1-substitution vector is a superior driver of kinase selectivity and pharmacokinetic optimization.
Mechanistic Comparison: Why the N1-Substitution Vector Wins
When designing kinase inhibitors, the primary challenge is achieving off-target selectivity within the highly conserved ATP-binding pocket.
Alternative Scaffolds (e.g., Quinazolines):
Quinazoline-based inhibitors (such as Gefitinib) are notoriously rigid. While they achieve potent inhibition of specific targets like EGFR, their planar geometry restricts the vectors available to exploit the solvent-exposed channels or the ribose-binding pocket. This limitation often results in off-target toxicity, as the scaffold cannot easily be tuned to differentiate between closely related kinases.
1-Substituted Pyrazolo[3,4-d]pyrimidines:
The pyrazolo[3,4-d]pyrimidine core overcomes this by utilizing the N1 position as a highly flexible functionalization vector. X-ray crystallographic analyses reveal that the core establishes a robust bidentate hydrogen-bonding network with the kinase hinge region (e.g., Met341 in c-Src or Met477 in BTK)[2][3]. Crucially, substitution at the 1-position directs the appended functional group—such as a piperidine amide or a fluorinated phenol—away from the hinge and deep into the ribose-binding pocket or out toward the solvent front[3][4].
This trajectory is structurally advantageous. It allows medicinal chemists to append bulky, selectivity-driving moieties without sterically clashing with the conserved hinge residues. For instance, in the development of novel BRK/PTK6 inhibitors, X-ray data confirmed that a 1H-pyrazolo[3,4-d]pyrimidin-4-amine scaffold binds flawlessly to the DFG-in conformation, utilizing the N1-vector to stabilize the complex via targeted interactions with Asp330[4].
Quantitative X-Ray Crystallography & Performance Data
To objectively evaluate these scaffolds, we must look at the crystallographic resolution, binding affinities (IC₅₀), and the specific spatial interactions dictated by the scaffold's geometry. The table below summarizes comparative data derived from validated crystal structures.
To generate the high-resolution data shown above, a rigorous, self-validating crystallographic protocol is required. As an application scientist, I do not just follow steps; I engineer the workflow to ensure causality and prevent false positives (such as crystallizing an apo-enzyme instead of the complex).
Step 1: Protein Expression and Purification
Action: Express the kinase domain (e.g., BRK or c-Src) in an Spodoptera frugiperda (Sf9) insect cell system.
Causality: Unlike bacterial systems, Sf9 eukaryotic expression ensures proper post-translational modifications (like specific phosphorylation states) necessary for the kinase to adopt a physiologically relevant conformation (e.g., DFG-in).
Validation: Perform intact mass spectrometry post-purification to verify the specific phosphorylation state.
Step 2: Inhibitor Complexation
Action: Incubate the purified kinase (concentrated to 10 mg/mL) with a 3- to 5-fold molar excess of the 1-substituted pyrazolo[3,4-d]pyrimidine inhibitor for 2 hours at 4°C.
Causality: The molar excess drives the thermodynamic equilibrium entirely toward the fully occupied complex. The low temperature prevents protein degradation during the structural rearrangement induced by ligand binding.
Validation: Employ Dynamic Light Scattering (DLS) before setting up crystallization plates. The complex must show a monodisperse peak (polydispersity index < 15%); aggregation indicates ligand-induced destabilization, which will fail to crystallize.
Step 3: Hanging-Drop Vapor Diffusion
Action: Mix 1 µL of the protein-ligand complex with 1 µL of reservoir solution (typically containing 15-20% PEG 3350, 0.1 M HEPES pH 7.5, and 0.2 M NaCl) and suspend over the reservoir.
Causality: PEG 3350 acts as a molecular crowding agent. As water vapor slowly diffuses from the drop to the reservoir, the protein-ligand complex gently reaches supersaturation, promoting the ordered nucleation of a crystal lattice rather than amorphous precipitation.
Step 4: Cryoprotection and Data Collection
Action: Briefly soak the resulting crystals in a mother liquor supplemented with 20% (v/v) glycerol before flash-cooling in liquid nitrogen.
Causality: Glycerol replaces water in the solvent channels of the crystal. Upon flash-cooling, this prevents the formation of crystalline ice, which would otherwise physically fracture the protein lattice and produce parasitic diffraction rings that obscure the high-resolution data necessary to resolve the N1-substitution vector's electron density.
SBDD Workflow Visualization
The following diagram illustrates the logical pipeline for leveraging X-ray data to optimize 1-substituted pyrazolo[3,4-d]pyrimidines.
Caption: X-ray crystallography and iterative Structure-Based Drug Design (SBDD) workflow.
Conclusion
When compared to rigid planar alternatives, 1-substituted pyrazolo[3,4-d]pyrimidines offer a distinct structural advantage. By anchoring the core to the kinase hinge region, the N1-position acts as a highly tunable vector. Supported by rigorous X-ray crystallography protocols, researchers can precisely map this vector into the ribose pocket or solvent front, achieving nanomolar potency and exceptional off-target selectivity.
References
Title: Structures of the first reported pyrazolo[3,4-d]pyrimidine kinase inhibitors 1 and 2.
Title: Combining X-ray crystallography and molecular modeling toward the optimization of pyrazolo[3,4-d]pyrimidines as potent c-Src inhibitors active in vivo against neuroblastoma.
Title: Discovery of novel 1H-pyrazolo[3,4-d]pyrimidine derivatives as BRK/PTK6 inhibitors.
Title: 3wf5 - Crystal structure of S6K1 kinase domain in complex with a pyrazolopyrimidine derivative.
Title: The Development of BTK Inhibitors: A Five-Year Update.
UV-Vis absorption properties of 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine
A Comprehensive Guide to the UV-Vis Absorption Properties of 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine and Its Analogs The Significance of UV-Vis Spectroscopy in Drug Development UV-Vis spectroscopy is a fundamental...
Author: BenchChem Technical Support Team. Date: March 2026
A Comprehensive Guide to the UV-Vis Absorption Properties of 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine and Its Analogs
The Significance of UV-Vis Spectroscopy in Drug Development
UV-Vis spectroscopy is a fundamental analytical technique that provides valuable insights into the electronic structure of a molecule. The absorption of UV or visible light by a molecule corresponds to the excitation of electrons from lower to higher energy orbitals. The wavelength of maximum absorption (λmax) and the molar absorptivity (ε) are characteristic properties of a compound that are influenced by its chemical structure, solvent, and pH. In drug development, UV-Vis spectroscopy is routinely employed for:
Quantitative analysis: Determining the concentration of a compound in solution using the Beer-Lambert law.
Purity assessment: Detecting the presence of chromophoric impurities.
Structural elucidation: Providing information about the presence of conjugated systems and functional groups.
Studying drug-target interactions: Monitoring changes in the absorption spectrum upon binding of a drug to its biological target.
Experimental Protocol for Determining the UV-Vis Absorption Spectrum
The following is a detailed, self-validating protocol for accurately measuring the UV-Vis absorption spectrum of 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine. The causality behind each experimental choice is explained to ensure scientific integrity.
Solvent: Spectroscopic grade methanol or ethanol. The choice of solvent is critical as solvent polarity can influence the position and intensity of absorption bands. Protic solvents like methanol and ethanol are good choices for initial characterization due to their UV transparency and ability to solvate a wide range of organic molecules.
Instrumentation: A dual-beam UV-Vis spectrophotometer with a wavelength range of at least 200-800 nm.
Cuvettes: Matched quartz cuvettes with a 1 cm path length.
Step-by-Step Methodology
Preparation of Stock Solution:
Accurately weigh approximately 10 mg of 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine using an analytical balance.
Dissolve the compound in 100 mL of the chosen spectroscopic grade solvent in a volumetric flask to prepare a stock solution of known concentration (e.g., 100 µg/mL).
Preparation of Working Solutions:
Prepare a series of dilutions from the stock solution to obtain concentrations in the range of 1-20 µg/mL. This range is typically suitable for achieving absorbance values within the linear range of the instrument (0.1 - 1.0).
Instrument Setup and Calibration:
Turn on the spectrophotometer and allow the lamps to warm up for at least 30 minutes to ensure stable output.
Perform a baseline correction using the chosen solvent in both the sample and reference cuvettes. This step is crucial to subtract any background absorbance from the solvent and the cuvettes.
Spectral Acquisition:
Fill the sample cuvette with the most dilute working solution and the reference cuvette with the pure solvent.
Scan the spectrum from 800 nm down to 200 nm.
Identify the wavelength of maximum absorption (λmax).
Repeat the measurement for all the working solutions, recording the absorbance at the determined λmax.
Data Analysis:
Plot a calibration curve of absorbance versus concentration.
Perform a linear regression analysis to determine the linearity (R² value should be >0.99) and the molar absorptivity (ε) from the slope of the curve according to the Beer-Lambert law (A = εbc).
Experimental Workflow Diagram
Caption: Experimental workflow for determining the UV-Vis absorption properties.
Comparative Analysis of UV-Vis Absorption Properties
While specific data for 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine is unavailable, we can infer its likely absorption characteristics by comparing it with related pyrazolo[3,4-d]pyrimidines and substituted pyrimidines. The electronic transitions in these heterocyclic systems are primarily π → π* and n → π* transitions.
Compound/Class
Substituents
Expected λmax (nm)
Notes
Pyrimidine
Unsubstituted
~243, ~298
The two bands correspond to π → π* and n → π* transitions, respectively.
2-Chloropyrimidine
-Cl at C2
~254
Halogenation can cause a bathochromic (red) shift in the absorption maxima.[3]
Substituted Pyrimidines
Various chromophores
275
A pyrimidine derivative with a more complex substituent showed a λmax at 275 nm.[4]
4-Amino-substituted Pyrazolo[3,4-d]pyrimidines
-NHR at C4
Not specified
The introduction of an amino group, a strong auxochrome, is expected to cause a significant bathochromic shift.
4-Chloro-1H-pyrazolo[3,4-d]pyrimidine
-Cl at C4
Estimated 260-280
The chloro group is a weak auxochrome. The fused pyrazole ring extends the conjugated system compared to pyrimidine alone.
The N1-propyl group is an alkyl substituent and is expected to have a minimal effect on the λmax compared to the parent N-unsubstituted compound.
The UV-Vis spectrum of pyrimidine derivatives is sensitive to the nature and position of substituents.[5] Halogenation generally leads to a bathochromic shift in the absorption bands.[3] For the target molecule, 4-Chloro-1-propyl-1H-pyrazolo[3,4-d]pyrimidine, the key chromophore is the fused pyrazolo[3,4-d]pyrimidine ring system. The chlorine atom at the 4-position and the propyl group at the 1-position will influence the electronic transitions. The propyl group, being an alkyl group, is not expected to significantly alter the λmax. The chlorine atom, with its lone pairs of electrons, can participate in resonance and will likely cause a slight bathochromic shift compared to the unsubstituted pyrazolo[3,4-d]pyrimidine core.
Structure-Absorption Relationship
The electronic absorption properties of pyrazolo[3,4-d]pyrimidines are governed by the π-electron system of the fused heterocyclic rings. The absorption bands in the UV region arise from π → π* and n → π* electronic transitions.
π → π Transitions:* These are typically high-energy transitions resulting in strong absorption bands (high molar absorptivity). They involve the excitation of an electron from a π bonding orbital to a π* antibonding orbital. The extent of conjugation in the molecule significantly affects the energy of this transition; larger conjugated systems absorb at longer wavelengths.
n → π Transitions:* These transitions involve the excitation of an electron from a non-bonding orbital (e.g., on a nitrogen atom) to a π* antibonding orbital. They are generally of lower energy (occur at longer wavelengths) and have a much lower intensity (low molar absorptivity) compared to π → π* transitions.
Logical Relationship Diagram
Caption: Relationship between molecular structure and UV-Vis absorption properties.
Conclusion
This guide provides a comprehensive framework for understanding and determining the . By following the detailed experimental protocol, researchers can obtain reliable and reproducible spectroscopic data. The comparative analysis, based on structurally related compounds, offers valuable insights into the expected spectral characteristics and the underlying structure-absorption relationships. This information is crucial for the continued development and application of pyrazolo[3,4-d]pyrimidine derivatives in medicinal chemistry and drug discovery.
References
Synthesis and Biological Studies of Pyrazolo [3, 4-d] Pyrimidines. (n.d.). Retrieved from [Link]
UV‐vis absorption (a) and fluorescence (b) spectrum of... - ResearchGate. (n.d.). Retrieved from [Link]
Synthesis of New Pyrazolo[3,4-d]pyrimidine Derivatives: NMR Spectroscopic Characterization, X-Ray, Hirshfeld Surface Analysis, DFT, Molecular Docking, and Antiproliferative Activity Investigations - MDPI. (2024, October 24). Retrieved from [Link]
Vacuum ultraviolet spectroscopy of pyrimidine derivatives: the effect of halogenation. (2025, April 7). Retrieved from [Link]
Identification and Biological Characterization of the Pyrazolo[3,4-d]pyrimidine Derivative SI388 Active as Src Inhibitor - PMC. (2023, July 4). Retrieved from [Link]
Synthesis of New Pyrazolo[3,4- d]pyrimidine Derivatives: NMR Spectroscopic Characterization, X-Ray, Hirshfeld Surface Analysis, DFT, Molecular Docking, and Antiproliferative Activity Investigations - PubMed. (2024, October 24). Retrieved from [Link]
UV identification substitution position of pyrimidine ring | Medical and Biological Sciences. (2016, February 10). Retrieved from [Link]
Synthesis, Characterization, Novel Pyrazolo [3,4-d]Pyrimidine Derivatives of Study Cytotoxcity, Antioxidant and Anticancer in Vitro. - ResearchGate. (2026, January 2). Retrieved from [Link]
Method development and validation of potent pyrimidine derivative by UV-VIS spectrophotometer - PMC. (n.d.). Retrieved from [Link]
Discovery of new 1H-pyrazolo[3,4-d]pyrimidine derivatives as anticancer agents targeting EGFRWT and EGFRT790M - Taylor & Francis. (2022, August 23). Retrieved from [Link]
A CONVENIENT SYNTHESIS OF NOVEL PYRAZOLO[3,4-D] PYRIMIDINE AND PYRAZOLO[4,3-E][1][3][6]TRIAZOLO[1,5-C] PYRIMIDINE DERIVATIVES TARG - Semantic Scholar. (n.d.). Retrieved from [Link]
Pyrimidines. Part II. The ultra-violet absorption spectra of some monosubstituted pyrimidines - Journal of the Chemical Society (Resumed) (RSC Publishing). (n.d.). Retrieved from [Link]
Synthesis and antitumor activity of some new pyrazolo[3,4-d]pyrimidine and pyrazolo[3,4-b]pyridine derivatives - ResearchGate. (2025, August 7). Retrieved from [Link]
Synthesis and biological evaluation of new pyrazolo[3,4-d]pyrimidine derivatives. (n.d.). Retrieved from [Link]
4-chloro-1h-pyrazolo[3,4-d]pyrimidine - PubChemLite. (n.d.). Retrieved from [Link]
The UV-Vis absorption spectra of 3 and 4: (a) Experimental; (b) Theoretical - ResearchGate. (n.d.). Retrieved from [Link]
Definitive Guide to the Proper Disposal of 4-Chloro-1-propyl-1h-pyrazolo[3,4-d]pyrimidine
As a Senior Application Scientist, it is understood that the integrity of your research extends to the entire lifecycle of the chemical compounds you synthesize and handle. The proper disposal of a substance like 4-Chlor...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist, it is understood that the integrity of your research extends to the entire lifecycle of the chemical compounds you synthesize and handle. The proper disposal of a substance like 4-Chloro-1-propyl-1h-pyrazolo[3,4-d]pyrimidine, a chlorinated heterocyclic compound, is not merely a regulatory formality but a critical component of laboratory safety and environmental stewardship. This guide provides a procedural framework grounded in established safety protocols to ensure this compound and its associated waste are managed responsibly.
The structural similarity of this compound to other pyrazolopyrimidines, which are known for their biological activity, necessitates a cautious approach.[1][2][3] The presence of a chlorinated ring system, in particular, calls for specific disposal pathways to prevent the formation of persistent and toxic byproducts during decomposition.[4][5]
Hazard Profile and Essential Safety Precautions
Before handling or preparing for disposal, a thorough understanding of the compound's hazard profile is paramount. Based on data from structurally analogous compounds, 4-Chloro-1-propyl-1h-pyrazolo[3,4-d]pyrimidine should be treated as a hazardous substance.
Immediate Actions & Personal Protective Equipment (PPE):
Handling of this compound, whether in pure form or as waste, requires strict adherence to PPE protocols to mitigate risks of exposure.
Gloves: Chemical-resistant.Lab Coat: Ensure full coverage.
If on Skin: Wash with plenty of soap and water.[4][10] Remove contaminated clothing and wash before reuse.[9] If irritation occurs, seek medical advice.[9]
If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[4][10] Seek medical attention.[10]
Respiratory: Handle only in a certified chemical fume hood or well-ventilated area. Avoid generating dust.[9][10]
If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison center or doctor if you feel unwell.[4][8]
Decontamination and Spill Management Protocol
Accidental spills must be managed promptly to prevent contamination and exposure. The primary objective is to contain and collect the material for disposal without creating airborne dust.
Step-by-Step Spill Cleanup:
Evacuate and Ventilate: Ensure the area is well-ventilated. If the spill is significant, evacuate non-essential personnel.[6]
Don PPE: Wear the complete set of PPE as detailed in the table above.
Contain the Spill: For solid spills, use a dry cleanup procedure. DO NOT use water to clean up the bulk material, as this can spread contamination.
Collect the Material: Carefully sweep or shovel the spilled solid into a designated, labeled, and sealable hazardous waste container.[4] Use spark-proof tools if there is any fire risk.[6]
Decontaminate the Area:
Wipe the spill area with a cloth dampened with a suitable solvent (e.g., isopropanol or ethanol), followed by soap and water.
Collect all cleaning materials (wipes, cloths) and place them in the same hazardous waste container.
Final Steps: Decontaminate all tools and reusable PPE. Launder contaminated clothing separately.[9] Wash hands thoroughly after the cleanup operation.[10]
Waste Segregation and Disposal Workflow
The fundamental principle for disposing of 4-Chloro-1-propyl-1h-pyrazolo[3,4-d]pyrimidine is that it must be treated as hazardous chemical waste. Under no circumstances should this compound or its contaminated materials be disposed of in standard trash, down the sewer, or allowed to enter the environment. [4][10]
The following diagram outlines the decision-making process for proper waste management.
Personal protective equipment for handling 4-Chloro-1-propyl-1h-pyrazolo[3,4-d]pyrimidine
Comprehensive Safety Protocol: Handling 4-Chloro-1-propyl-1h-pyrazolo[3,4-d]pyrimidine A Guide for Drug Development Professionals As Senior Application Scientists, our commitment extends beyond supplying novel chemical e...
As Senior Application Scientists, our commitment extends beyond supplying novel chemical entities; we are dedicated to ensuring your research is conducted with the highest standards of safety and efficacy. This guide provides an in-depth operational plan for the safe handling and disposal of 4-Chloro-1-propyl-1h-pyrazolo[3,4-d]pyrimidine, a member of the pyrazolopyrimidine class of heterocyclic compounds. These compounds are pivotal in medicinal chemistry, often serving as key intermediates in the synthesis of targeted therapeutics.[1][2]
The following protocols are synthesized from safety data for structurally analogous compounds and established best practices for handling potent chemical agents. A definitive safety profile for the 1-propyl substituted variant is not widely published; therefore, these guidelines are based on the known hazards of closely related pyrazolopyrimidine derivatives. A site-specific risk assessment should always be performed before commencing work.
Hazard Assessment: Understanding the Risk Profile
The primary hazards associated with chloro-substituted pyrazolopyrimidines are rooted in their reactivity and potential biological activity. Data from analogous compounds suggest a profile that necessitates careful handling to avoid exposure.
The Globally Harmonized System (GHS) classifications for closely related compounds, such as 4-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine and 4-Chloro-1H-pyrazolo[3,4-d]pyrimidine, provide a strong foundation for our risk assessment.[3][4][5][6]
Table 1: GHS Hazard Classifications for Analogous Pyrazolopyrimidines
Hazard Class
GHS Classification
Hazard Statement
Implication for Handling
Acute Toxicity, Oral
Category 3 / Category 4
H301: Toxic if swallowed / H302: Harmful if swallowed[3][5]
Strict prohibition of eating, drinking, or smoking in the lab.[3][6] Immediate medical attention is required upon ingestion.[7]
Work must be conducted in a certified chemical fume hood to avoid inhalation of dust or aerosols.[4][8]
Given this profile, 4-Chloro-1-propyl-1h-pyrazolo[3,4-d]pyrimidine must be treated as a hazardous substance with the potential for toxicity upon ingestion, skin contact, or inhalation.
Core Directive: Personal Protective Equipment (PPE)
The selection of PPE is the final and most critical barrier between the researcher and the chemical. The following multi-layered approach is mandatory for all operations involving this compound.
Hand Protection: The First Line of Defense
Rationale: To prevent dermal absorption and skin irritation, which are known hazards of this chemical class.[5]
Protocol:
Double Gloving: Always wear two pairs of chemotherapy-rated, powder-free nitrile gloves (tested to ASTM D6978 standard).[9][10] This provides redundancy in case the outer glove is breached.
Cuff Integration: The inner glove cuff should be tucked under the sleeve of the lab coat or gown. The outer glove cuff must be worn over the sleeve, creating a secure seal.[9]
Regular Changes: Change outer gloves every 30-60 minutes or immediately if contamination is suspected or visible damage occurs.[11] Contaminated outer gloves should be removed and disposed of within the chemical fume hood before handling items outside the hood.[11]
Disposal: Dispose of used gloves in a designated hazardous waste container.[8] Never re-use disposable gloves.
Body Protection: Preventing Systemic Exposure
Rationale: To protect the skin on the arms and body from contact with dust or splashes, minimizing the risk of irritation and dermal toxicity.
Protocol:
Gown Selection: A disposable, solid-front, back-closing gown made of a low-lint, polyethylene-coated material is required.[9] This provides an impervious barrier. Standard cotton lab coats are insufficient.
Coverage: Ensure the gown has long sleeves with tight-fitting elastic or knit cuffs.[9]
Replacement: Gowns should be replaced immediately after a significant spill or at the end of the work session. Do not wear potentially contaminated gowns outside of the laboratory area.
Eye and Face Protection: Shielding from Splashes and Aerosols
Rationale: The compound is a known serious eye irritant.[5][6] Fine powders can easily become airborne and contact the eyes.
Protocol:
Minimum Protection: ANSI Z87.1-compliant safety glasses with side shields are the absolute minimum requirement.
Recommended Protection: Chemical splash goggles that form a complete seal around the eyes are strongly recommended to provide superior protection from dust and splashes.[12]
Full-Face Protection: When handling larger quantities (>1g) of the solid or any amount of the material in solution where splashing is possible, a full-face shield must be worn over chemical splash goggles.[9][10]
Rationale: Pyrazolopyrimidine derivatives can cause respiratory irritation.[6] Inhalation is a primary route of exposure for fine chemical powders.
Protocol:
Primary Engineering Control: All handling of the solid compound (weighing, transferring, preparing solutions) must be performed within a certified chemical fume hood or other suitable ventilated enclosure.[4][8]
Secondary Respiratory Protection: If there is a risk of generating airborne particles outside of a fume hood (e.g., during spill cleanup), a NIOSH-certified N95 respirator is required.[9][12] Personnel must be properly fit-tested and trained in the use of respirators as per institutional and OSHA guidelines.[9]
Operational Plans: Step-by-Step Protocols
Procedural discipline is paramount. The following workflows for donning and doffing PPE are designed to minimize cross-contamination.
Donning (Putting On) PPE Workflow
This sequence ensures that the most contaminated items (outer gloves) are put on last.
Caption: Sequential PPE Doffing Workflow.
Emergency & Disposal Plans
Emergency Procedures in Case of Exposure
Skin Contact: Immediately remove contaminated clothing and gloves. [3]Wash the affected area thoroughly with soap and copious amounts of water for at least 15 minutes. [3][8]Seek immediate medical attention.
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. [4][8]Remove contact lenses if present and easy to do. Seek immediate medical attention.
Inhalation: Move the affected person to fresh air. [3][4]If breathing is difficult, provide oxygen. If not breathing, give artificial respiration (do not use mouth-to-mouth). [3][4]Seek immediate medical attention.
Ingestion: Do NOT induce vomiting. [4][7]Rinse mouth with water. [3]Never give anything by mouth to an unconscious person. [3]Call a physician or Poison Control Center immediately.
[4][7]
Spill and Disposal Management
Spills: Evacuate non-essential personnel. Wearing the full PPE described above (including respiratory protection), cover the spill with an inert absorbent material. Carefully sweep or scoop the material into a suitable, labeled, and sealed container for hazardous waste disposal. [8][13]Avoid creating dust.
[4][8]* Waste Disposal: All contaminated materials, including used PPE, absorbent materials, and empty containers, must be disposed of as hazardous chemical waste. [3][7]Containers should be tightly closed and handled according to institutional and local environmental regulations.
[13]
By adhering to these rigorous safety protocols, you can effectively mitigate the risks associated with handling 4-Chloro-1-propyl-1h-pyrazolo[3,4-d]pyrimidine, ensuring both the integrity of your research and the safety of your laboratory personnel.
References
PubChem. (n.d.). 4-Chloro-1H-pyrazolo[3,4-d]pyrimidine. National Center for Biotechnology Information. Retrieved from [Link]
MDPI. (2021, July 22). 4-Chloro-6-(chloromethyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine. Retrieved from [Link]
Halyard Health. (n.d.). GUIDE TO THE USP <800> GUIDELINES FOR PPE USE WHEN ADMINISTERING CHEMOTHERAPY DRUGS. Retrieved from [Link]
Provista. (2022, October 6). 8 Types of PPE to Wear When Compounding Hazardous Drugs. Retrieved from [Link]
POGO. (n.d.). Personal Protective Equipment - POGO Satellite Manual. Retrieved from [Link]
Pharmacy Practice & Purchasing Magazine. (2006, December 6). Personal Protective Equipment for Use in Handling Hazardous Drugs. Retrieved from [Link]
Pharmaceutical Technology. (2026, February 3). Choosing Personal Protective Equipment for Handling Cytotoxic Drugs. Retrieved from [Link]